2-Nitrophenylpyruvic acid

• CAS: 5461-32-5

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Nitrophenylpyruvic Acid: Chemical Properties, Structure, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrophenylpyruvic acid, a key aromatic keto acid, serves as a versatile intermediate in organic synthesis and holds significant potential in medicinal chemistry and biochemical research. Its unique molecular architecture, featuring a nitro group ortho to a pyruvoyl moiety, imparts distinct reactivity that is leveraged in the synthesis of a variety of heterocyclic compounds and as a probe for enzymatic mechanisms. This technical guide provides a comprehensive overview of the chemical properties, structure, and relevant experimental methodologies associated with 2-Nitrophenylpyruvic acid.

Chemical Properties and Structure

2-Nitrophenylpyruvic acid is a light yellow crystalline powder. Its structure is characterized by a benzene ring substituted with a nitro group at the 2-position and a pyruvic acid side chain at the 1-position.

Table 1: Chemical and Physical Properties of 2-Nitrophenylpyruvic Acid

Property	Value	Reference(s)
IUPAC Name	3-(2-nitrophenyl)-2-oxopropanoic acid	[1]
Synonyms	o-Nitrophenylpyruvic acid	[1]
CAS Number	5461-32-5	[1]
Chemical Formula	C₉H₇NO₅	[1]
Molecular Weight	209.16 g/mol	[1]
Appearance	Light yellow powder	[1]
Melting Point	119-120 °C (lit.)	[1]
Boiling Point	379.7 ± 25.0 °C (Predicted)	[1]
Solubility	Soluble in hot water, ethanol, and diethyl ether.
pKa	2.30 ± 0.54 (Predicted)	[1]
SMILES	C1=CC=C(C(=C1)CC(=O)C(=O)O)--INVALID-LINK--[O-]
InChI	InChI=1S/C9H7NO5/c11-8(9(12)13)5-6-3-1-2-4-7(6)10(14)15/h1-4H,5H2,(H,12,13)

Spectroscopic Data

• UV-Vis Spectroscopy: In methanol, nitroaromatic compounds typically exhibit strong absorption bands in the UV region. For 2-nitrotoluene, a related compound, absorptions are observed around 254 nm. The spectrum of 2-Nitrophenylpyruvic acid is expected to be influenced by the pyruvic acid moiety.

• ¹H NMR Spectroscopy: The proton NMR spectrum in DMSO-d₆ is expected to show characteristic signals for the aromatic protons, with splitting patterns influenced by the ortho-nitro group, and signals for the methylene protons of the pyruvic acid side chain.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct resonances for the carbonyl carbons of the keto and carboxylic acid groups, the methylene carbon, and the aromatic carbons, with the carbon attached to the nitro group being significantly deshielded.

Experimental Protocols

Synthesis of 2-Nitrophenylpyruvic Acid via Reissert Condensation

A common and effective method for the synthesis of 2-Nitrophenylpyruvic acid is the Reissert-Kaufmann reaction, which involves the condensation of 2-nitrotoluene with a diester of oxalic acid, followed by hydrolysis.

Materials:

• 2-Nitrotoluene

• Diethyl oxalate

• Sodium ethoxide

• Ethanol

• Hydrochloric acid

Procedure:

• A solution of sodium ethoxide in absolute ethanol is prepared in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• A mixture of 2-nitrotoluene and diethyl oxalate is added dropwise to the sodium ethoxide solution with stirring.

• After the addition is complete, the reaction mixture is heated to reflux for several hours to drive the condensation reaction.

• Upon cooling, the resulting sodium salt of the enol ether of ethyl 2-nitrophenylpyruvate precipitates.

• The precipitate is collected by filtration and washed with cold ethanol.

• The salt is then hydrolyzed by heating with aqueous hydrochloric acid.

• Upon cooling, crude 2-Nitrophenylpyruvic acid crystallizes from the solution.

• The crude product is collected by filtration, washed with cold water, and dried.

Purification by Recrystallization

Solvent Selection: A suitable solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at room temperature. A mixture of ethanol and water is often effective for compounds of this polarity.

Procedure:

• The crude 2-Nitrophenylpyruvic acid is dissolved in a minimum amount of hot ethanol in an Erlenmeyer flask.

• Hot water is added dropwise to the boiling solution until a slight turbidity persists, indicating saturation.

• A small amount of hot ethanol is then added to redissolve the precipitate, resulting in a clear, saturated solution.

• The flask is covered and allowed to cool slowly to room temperature, during which time crystals will form.

• The flask can then be placed in an ice bath to maximize crystal yield.

• The purified crystals are collected by vacuum filtration, washed with a small amount of cold ethanol-water mixture, and dried thoroughly.

Analytical Methods

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be employed for the analysis of 2-Nitrophenylpyruvic acid.

• Column: C18 bonded silica (e.g., 5 µm, 150 mm x 4.6 mm).[2]

• Mobile Phase: An isocratic or gradient mixture of an aqueous acidic solution (e.g., 0.1% phosphoric acid in water) and an organic solvent such as acetonitrile.[2]

• Flow Rate: Typically 1.0 - 1.5 mL/min.

• Detection: UV detection at a wavelength where the compound exhibits significant absorbance, such as 254 nm.[2]

• Sample Preparation: Samples are dissolved in the mobile phase or a compatible solvent.

Gas Chromatography-Mass Spectrometry (GC-MS): Direct analysis of 2-Nitrophenylpyruvic acid by GC-MS is challenging due to its low volatility and thermal lability. Derivatization is typically required to convert the carboxylic acid and ketone functionalities into more volatile and stable groups.

• Derivatization: Silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) can be used to convert the acidic proton and the enolizable ketone into their trimethylsilyl (TMS) derivatives.

• GC Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5).

• Temperature Program: A temperature gradient starting from a low temperature (e.g., 100 °C) and ramping up to a higher temperature (e.g., 280 °C) is used to elute the derivatized analyte.

• MS Detection: Electron ionization (EI) mass spectrometry will produce a characteristic fragmentation pattern that can be used for identification and quantification.

Applications in Synthesis and Research

2-Nitrophenylpyruvic acid is a valuable precursor in the synthesis of various indole derivatives through the Reissert indole synthesis. This pathway is of significant interest in medicinal chemistry for the construction of biologically active indole-containing scaffolds.

Reissert Indole Synthesis

The Reissert synthesis provides a route to 2-carboxyindoles from 2-nitrotoluene and diethyl oxalate. 2-Nitrophenylpyruvic acid is a key intermediate in this process.

References

• 1. reddit.com [reddit.com]
• 2. THE SHIKIMATE PATHWAY - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Nitrophenylpyruvic Acid: Properties, Synthesis, and Therapeutic Potential

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 2-Nitrophenylpyruvic acid, a compound of significant interest to researchers, scientists, and professionals in drug development. This document details its chemical properties, synthesis methodologies, and explores its potential as a therapeutic agent, particularly in the context of cancer immunotherapy.

Core Properties of 2-Nitrophenylpyruvic Acid

2-Nitrophenylpyruvic acid is an aromatic organic compound with the chemical formula C₉H₇NO₅. Its key identifiers and physicochemical properties are summarized below for easy reference.

Property	Value	Reference
CAS Number	5461-32-5	[1]
Molecular Weight	209.16 g/mol	[1]
Synonyms	o-Nitrophenylpyruvic acid
Appearance	Light yellow powder
Storage	Store at room temperature

Synthesis of 2-Nitrophenylpyruvic Acid

The synthesis of 2-Nitrophenylpyruvic acid can be achieved through the condensation of 2-nitrotoluene with diethyl oxalate in the presence of a base, followed by hydrolysis. A detailed experimental protocol for a closely related derivative, 2-nitrophenylpyruvic acid oxime, provides a foundational methodology.

Experimental Protocol: Synthesis of 2-Nitrophenylpyruvic Acid Intermediate

This protocol is adapted from the synthesis of 2-nitrophenylpyruvic acid oxime and outlines the initial steps to produce the pyruvic acid intermediate.[2]

• Reaction Setup: In a suitable reaction flask under a nitrogen atmosphere, dissolve sodium methoxide in absolute ethanol.

• Addition of Reactants: To the stirred solution, add a mixture of o-nitrotoluene and diethyl oxalate.

• Reflux: Heat the resulting solution at reflux for approximately 25 minutes.

• Cooling and Hydrolysis: Cool the reaction mixture and cautiously add water. Heat the mixture at reflux for an additional hour to facilitate hydrolysis.

• Work-up: A significant portion of the ethanol is then removed via distillation. The resulting solution contains the sodium salt of 2-nitrophenylpyruvic acid. Further acidification and purification steps are required to isolate the final product.

It is important to note that the direct oxidation of 2-nitrophenylpyruvic acid with potassium permanganate can yield 2-nitrobenzaldehyde, a valuable intermediate in pharmaceutical synthesis.[3][4]

Therapeutic Potential in Drug Development

The structural similarity of 2-Nitrophenylpyruvic acid to indole-3-pyruvic acid, a key metabolite in the kynurenine pathway, positions it as a compelling candidate for targeted cancer therapy. The kynurenine pathway is centrally regulated by the enzyme Indoleamine 2,3-dioxygenase (IDO1).

Inhibition of Indoleamine 2,3-dioxygenase (IDO1)

IDO1 is a heme-containing enzyme that catalyzes the first and rate-limiting step of tryptophan catabolism.[5] In the tumor microenvironment, the upregulation of IDO1 leads to the depletion of tryptophan and the accumulation of kynurenine and its downstream metabolites. This metabolic shift suppresses the activity of effector T cells and natural killer cells while promoting the generation of regulatory T cells (Tregs) and myeloid-derived suppressor cells (MDSCs), thereby fostering an immunosuppressive environment that allows cancer cells to evade immune destruction.[]

Given that 2-Nitrophenylpyruvic acid is an analog of the natural substrate's intermediate, it is hypothesized to act as a competitive inhibitor of IDO1. By blocking the active site of the enzyme, it would prevent the breakdown of tryptophan, thereby restoring a pro-inflammatory microenvironment conducive to anti-tumor immunity.

Fig. 1: Proposed mechanism of IDO1 inhibition by 2-Nitrophenylpyruvic acid.

Experimental Protocol: IDO1 Inhibition Assay

A general protocol to assess the inhibitory potential of 2-Nitrophenylpyruvic acid on IDO1 activity is outlined below. This assay would quantify the reduction in kynurenine production in the presence of the inhibitor.

• Reagent Preparation: Prepare a reaction buffer at the optimal pH for IDO1 activity. Prepare stock solutions of purified IDO1 enzyme, L-tryptophan (substrate), and 2-Nitrophenylpyruvic acid (inhibitor) at various concentrations.[7]

• Pre-incubation: In a 96-well plate, mix the IDO1 enzyme with varying concentrations of 2-Nitrophenylpyruvic acid and allow for a short pre-incubation period.[7]

• Reaction Initiation: Initiate the enzymatic reaction by adding the L-tryptophan substrate to the enzyme-inhibitor mixture.[7]

• Reaction Monitoring: Incubate the reaction at 37°C for a defined period. The reaction can be monitored by measuring the formation of kynurenine, which has a characteristic absorbance at 360 nm.

• Data Analysis: Terminate the reaction and measure the absorbance. Calculate the percentage of inhibition for each concentration of 2-Nitrophenylpyruvic acid and determine the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Involvement in Signaling Pathways

The inhibition of IDO1 by 2-Nitrophenylpyruvic acid would have significant downstream effects on cellular signaling pathways that are critical in inflammation and immunity.

The Kynurenine Pathway and Immune Regulation

The kynurenine pathway is a major route of tryptophan metabolism, producing several neuroactive and immunomodulatory metabolites.[8][9][10][11] By inhibiting IDO1, 2-Nitrophenylpyruvic acid would decrease the levels of kynurenine and its downstream products, such as quinolinic acid, which are known to have immunosuppressive and neurotoxic effects.[12] This would lead to a reversal of the immunosuppressive tumor microenvironment.

Fig. 2: Impact on the Kynurenine Signaling Pathway.

Potential Crosstalk with NF-κB Signaling

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a central regulator of inflammation.[12][13] Chronic inflammation is a hallmark of cancer, and the NF-κB pathway is often constitutively active in tumor cells, promoting their survival and proliferation. While direct evidence is still needed, the anti-inflammatory effects resulting from IDO1 inhibition by 2-Nitrophenylpyruvic acid could indirectly lead to the downregulation of NF-κB activation. By reducing the production of immunosuppressive molecules that contribute to a chronic inflammatory state, 2-Nitrophenylpyruvic acid may help to attenuate the pro-tumorigenic signaling of the NF-κB pathway.[14][15]

Fig. 3: A logical workflow for the preclinical development of 2-Nitrophenylpyruvic acid.

Conclusion

2-Nitrophenylpyruvic acid presents a promising scaffold for the development of novel cancer immunotherapeutics. Its potential to inhibit the critical immune checkpoint enzyme IDO1 warrants further investigation. The experimental protocols and conceptual frameworks provided in this guide offer a solid foundation for researchers to explore the full therapeutic potential of this compound. Future studies should focus on confirming its inhibitory activity against IDO1, elucidating its precise mechanism of action, and evaluating its efficacy in preclinical cancer models.

References

• 1. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors in clinical trials for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uab.edu [uab.edu]
• 4. cdn.aglty.io [cdn.aglty.io]
• 5. researchgate.net [researchgate.net]
• 7. Indoleamine 2, 3-dioxygenase 1 inhibitory compounds from natural sources - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Diverse Physiological Roles of Kynurenine Pathway Metabolites: Updated Implications for Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Kynurenine Pathway of Tryptophan Metabolism: Regulatory and Functional Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Kynurenine Pathway of Tryptophan Metabolism in Neuropsychiatric Disorders: Pathophysiologic and Therapeutic Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Roburic Acid Targets TNF to Inhibit the NF-κB Signaling Pathway and Suppress Human Colorectal Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of 2-Nitrophenylpyruvic Acid from 2-Nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-Nitrophenylpyruvic acid, a valuable chemical intermediate, from the readily available starting material, 2-nitrotoluene. The primary synthetic route involves a two-step process: a Claisen condensation reaction followed by hydrolysis. This document details the underlying chemical principles, provides step-by-step experimental protocols, and presents quantitative data to assist researchers in the successful execution of this synthesis.

Overall Synthetic Pathway

The conversion of 2-nitrotoluene to 2-Nitrophenylpyruvic acid is efficiently achieved in two key stages:

• Claisen Condensation: 2-nitrotoluene undergoes a crossed Claisen condensation with diethyl oxalate in the presence of a strong base, such as sodium ethoxide or sodium methylate. This reaction forms the ethyl ester of 2-nitrophenylpyruvic acid.

• Hydrolysis: The resulting ethyl 2-nitrophenylpyruvate is then hydrolyzed, typically under basic conditions followed by acidification, to yield the final product, 2-Nitrophenylpyruvic acid.

This entire process is a foundational step in the Reissert indole synthesis, a method for preparing substituted indoles.[1]

Caption: High-level workflow for the synthesis of 2-Nitrophenylpyruvic acid.

Step 1: Claisen Condensation of 2-Nitrotoluene

The first step involves the condensation of 2-nitrotoluene with diethyl oxalate. This is a mixed Claisen condensation where the enolizable ester (or in this case, the activated methyl group of 2-nitrotoluene) reacts with a non-enolizable ester (diethyl oxalate).[2][3] The presence of the nitro group makes the methyl protons of 2-nitrotoluene sufficiently acidic to be deprotonated by a strong base like sodium ethoxide, forming a carbanion. This carbanion then acts as a nucleophile, attacking one of the carbonyl carbons of diethyl oxalate.

Caption: Reaction scheme for the base-catalyzed condensation step.

Experimental Protocol: Synthesis of Ethyl 2-nitrophenylpyruvate

The following protocol is adapted from established procedures for the condensation of nitrotoluene derivatives with diethyl oxalate.[4][5]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare a solution of sodium methylate by dissolving sodium metal in anhydrous ethanol. Alternatively, commercial sodium methylate or ethoxide can be used.

• Addition of Reactants: To the cooled alcoholate solution, add diethyl oxalate followed by 2-nitrotoluene.

• Reaction: The mixture is then heated under reflux. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Initial Workup: After the reaction is complete, the mixture is cooled. Ice water is cautiously added to the reaction mixture. The resulting solution contains the alkali metal salt of 2-nitrophenylpyruvic acid.[5]

Quantitative Data for Condensation Step

Parameter	Value / Conditions	Source
Reactants	2-Nitrotoluene, Diethyl Oxalate	[4][5]
Base	Sodium Methylate or Sodium Ethoxide	[5]
Solvent	Ethanol	[5]
Temperature	Reflux	[5]
Reaction Time	30 minutes to 16 hours	[4][5]
Molar Ratio	1:1.5 (2-nitrotoluene to diethyl oxalate)	[4]

Step 2: Hydrolysis to 2-Nitrophenylpyruvic Acid

The intermediate ester is hydrolyzed to the carboxylic acid. This is typically achieved by heating the reaction mixture from the previous step in an aqueous alkaline solution, followed by acidification.[4] In some procedures, the intermediate ester salt is not isolated and the hydrolysis is carried out directly on the crude reaction mixture.[5]

Caption: Reaction scheme for the hydrolysis of the intermediate ester.

Experimental Protocol: Hydrolysis and Isolation

This protocol describes the hydrolysis of the crude product from the condensation step.

• Hydrolysis: The aqueous mixture containing the ethyl 2-nitrophenylpyruvate salt from Step 1 is boiled under reflux for approximately 90 minutes.[5]

• Purification (Optional): The mixture can be steam-distilled to remove any unreacted 2-nitrotoluene.[5]

• Acidification: The solution is cooled and then acidified (e.g., with sulfuric acid) to precipitate the 2-Nitrophenylpyruvic acid.

• Isolation: The precipitated solid is collected by filtration, washed with cold water, and dried. The product can be further purified by recrystallization if necessary.

Quantitative Data for Hydrolysis & Final Product

Parameter	Value / Conditions	Source
Hydrolysis Agent	Water or dilute alkaline solution (e.g., 30% NaOH)	[4][5]
Temperature	Boiling / Reflux (80-90 °C)	[4][5]
Reaction Time	90 minutes	[5]
Final Product	2-Nitrophenylpyruvic Acid	[5]
Melting Point	115 °C	[5]
Overall Yield	The yield for the combined two-step process can vary. Subsequent reactions using the crude pyruvic acid to form 2-nitrobenzaldehyde have reported yields of around 40% based on the initial 2-nitrotoluene.[5]

Applications in Drug Development

2-Nitrophenylpyruvic acid is a crucial intermediate in the synthesis of various heterocyclic compounds. Its most notable application is in the Reissert synthesis of indoles, particularly indole-2-carboxylic acid.[6][7] Indole-2-carboxylic acid and its derivatives are versatile building blocks for numerous pharmaceutically active agents.[7][8] The synthesis involves the reductive cyclization of 2-nitrophenylpyruvic acid, often using reagents like ferrous sulfate or catalytic hydrogenation.[6][7]

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. benchchem.com [benchchem.com]
• 3. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 4. CN102020600A - Synthetic method of indole-2-carboxylic acid - Google Patents [patents.google.com]
• 5. US3996289A - Process for the preparation of 2-nitrobenzaldehyde - Google Patents [patents.google.com]
• 6. CN102020600B - Synthetic method of indole-2-carboxylic acid - Google Patents [patents.google.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Nitrophenylpyruvic Acid: Discovery, Synthesis, and Historical Significance

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Nitrophenylpyruvic acid, a key organic compound, holds a significant place in the history of synthetic chemistry. While not a household name, its discovery and application have been pivotal in the synthesis of valuable chemical intermediates and complex heterocyclic structures. This technical guide provides a comprehensive overview of the discovery, historical development, and key applications of 2-nitrophenylpyruvic acid, with a focus on its role in the renowned Reissert indole synthesis. Detailed experimental protocols, quantitative data, and pathway visualizations are presented to serve as a valuable resource for researchers and professionals in the fields of organic synthesis and drug development.

Discovery and Historical Context

The discovery of a practical synthetic route to 2-nitrophenylpyruvic acid is credited to the German chemist Arnold Reissert. In his 1897 publication in Berichte der deutschen chemischen Gesellschaft, Reissert described a method for the condensation of 2-nitrotoluene with diesters of oxalic acid.[1][2] This reaction made 2-nitrophenylpyruvic acid and its derivatives more accessible to the scientific community, paving the way for their use in further synthetic applications.

Prior to Reissert's work, the synthesis of such compounds was often challenging and yielded low quantities. His straightforward approach opened a new avenue for the preparation of ortho-substituted phenylpyruvic acids, which were recognized as valuable precursors for other chemical transformations. The primary historical and ongoing significance of 2-nitrophenylpyruvic acid lies in its role as a key intermediate in the Reissert indole synthesis , a named reaction that has been a cornerstone for the construction of indole ring systems for over a century.[1][2][3] Indoles are a ubiquitous structural motif in a vast array of natural products, pharmaceuticals, and agrochemicals.

Physicochemical Properties

A summary of the key physicochemical properties of 2-nitrophenylpyruvic acid is provided in the table below. This data is essential for its handling, characterization, and application in experimental settings.

Property	Value	Source
CAS Number	5461-32-5	N/A
Molecular Formula	C₉H₇NO₅	N/A
Molecular Weight	209.16 g/mol	N/A
Appearance	Light yellow powder	N/A
Melting Point	119-120 °C	N/A
pKa (Predicted)	2.30 ± 0.54	N/A
Solubility	Soluble in polar organic solvents.	N/A

Synthesis of 2-Nitrophenylpyruvic Acid

The classical and most referenced method for synthesizing 2-nitrophenylpyruvic acid is the Reissert condensation. This method involves the reaction of 2-nitrotoluene with a diester of oxalic acid, such as diethyl oxalate, in the presence of a strong base like potassium ethoxide.[1][2]

A more contemporary approach for the synthesis of 2-nitrophenylpyruvic acid derivatives has also been developed, proceeding through a 3-(2-nitrophenyl)oxirane-2-carboxamide intermediate, offering a milder alternative to the classical Reissert condensation.[4][5][6]

Experimental Protocol: Classical Reissert Condensation

The following protocol is a generalized procedure based on the principles of the Reissert condensation for the synthesis of the alkali metal salt of 2-nitrophenylpyruvic acid, which can often be used directly in subsequent reactions without isolation.

Materials:

• 2-Nitrotoluene

• Diethyl oxalate

• Potassium ethoxide

• Anhydrous ethanol

• Anhydrous diethyl ether

Procedure:

• A solution of potassium ethoxide in anhydrous ethanol is prepared in a round-bottom flask equipped with a reflux condenser and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

• A mixture of 2-nitrotoluene and diethyl oxalate is added dropwise to the stirred potassium ethoxide solution at a temperature maintained between 25-30 °C.

• After the addition is complete, the reaction mixture is gently refluxed for a period of 1-2 hours.

• Upon cooling, the potassium salt of the resulting ethyl 2-nitrophenylpyruvate precipitates from the solution.

• The precipitate is collected by filtration, washed with anhydrous diethyl ether, and dried under vacuum.

• For the preparation of the free acid, the potassium salt is dissolved in water and acidified with a mineral acid (e.g., HCl) until precipitation of 2-nitrophenylpyruvic acid is complete.

• The solid 2-nitrophenylpyruvic acid is then collected by filtration, washed with cold water, and can be purified by recrystallization.

Role in the Reissert Indole Synthesis

The primary application of 2-nitrophenylpyruvic acid in synthetic organic chemistry is its use as a key precursor in the Reissert indole synthesis. This reaction provides a powerful method for the preparation of indole-2-carboxylic acids, which can be subsequently decarboxylated to afford the parent indole or other substituted indoles.

The overall transformation involves the reductive cyclization of 2-nitrophenylpyruvic acid. The nitro group is reduced to an amino group, which then undergoes an intramolecular condensation with the adjacent pyruvic acid moiety to form the indole ring system.

Experimental Protocol: Reductive Cyclization to Indole-2-Carboxylic Acid

The following protocol outlines the reductive cyclization of 2-nitrophenylpyruvic acid to indole-2-carboxylic acid.

Materials:

• 2-Nitrophenylpyruvic acid

• Zinc dust

• Glacial acetic acid

Procedure:

• 2-Nitrophenylpyruvic acid is dissolved in glacial acetic acid in a round-bottom flask equipped with a stirrer and a reflux condenser.

• Zinc dust is added portion-wise to the stirred solution. The reaction is exothermic and the rate of addition should be controlled to maintain a gentle reflux.

• After the addition of zinc is complete, the reaction mixture is heated at reflux for an additional 1-2 hours to ensure complete cyclization.

• The hot reaction mixture is filtered to remove excess zinc and other insoluble materials.

• The filtrate is cooled, and the precipitated indole-2-carboxylic acid is collected by filtration.

• The product can be purified by recrystallization from a suitable solvent, such as ethanol or aqueous ethanol.

Visualizations

Synthesis of 2-Nitrophenylpyruvic Acid

Caption: Workflow for the synthesis of 2-Nitrophenylpyruvic Acid.

The Reissert Indole Synthesis Pathway

Caption: The Reissert Indole Synthesis pathway starting from 2-Nitrophenylpyruvic Acid.

Applications in Biochemical Research

While direct applications of 2-nitrophenylpyruvic acid in studying signaling pathways or as a classical enzyme inhibitor are not extensively documented, its significance for biochemical research is profound through its role in the synthesis of indole-containing compounds. The indole nucleus is a privileged scaffold in medicinal chemistry and drug discovery, present in numerous biologically active molecules, including the essential amino acid tryptophan and its metabolites.

The Reissert indole synthesis, for which 2-nitrophenylpyruvic acid is a key starting material, provides access to a wide range of substituted indoles. These synthetic indoles can then be used as:

• Probes for studying biological processes: By incorporating specific functional groups, synthetic indoles can be designed to interact with specific enzymes or receptors, allowing for the elucidation of their function and role in signaling cascades.

• Lead compounds in drug discovery: The indole scaffold is a common feature in drugs targeting a variety of diseases, including cancer, inflammation, and neurological disorders. The Reissert synthesis provides a versatile platform for the generation of novel indole derivatives for screening and optimization in drug development programs.

• Analogs of natural products: The synthesis of indole-containing natural products and their analogs allows for the study of their structure-activity relationships and the identification of their biological targets.

Therefore, while 2-nitrophenylpyruvic acid may not be the direct effector molecule in a biological system, it is an indispensable tool for the chemists and pharmacologists who synthesize the molecules that are. Its history is a testament to the enabling power of synthetic chemistry in advancing our understanding of biology and medicine.

Conclusion

2-Nitrophenylpyruvic acid, since its accessible synthesis was first reported by Reissert in 1897, has remained a compound of significant interest in organic synthesis. Its primary legacy is its role as a cornerstone of the Reissert indole synthesis, a reaction that has empowered chemists to construct a vast array of indole-containing molecules. For researchers, scientists, and drug development professionals, an understanding of the history, synthesis, and application of this key intermediate provides valuable insight into the foundations of heterocyclic chemistry and its enduring impact on the development of new medicines and research tools.

References

• 1. Reissert_indole_synthesis [chemeurope.com]
• 2. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 3. Reissert Indole Synthesis (Chapter 49) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 4. daneshyari.com [daneshyari.com]
• 5. A new and efficient method for the synthesis of 3-(2-nitrophenyl)pyruvic acid derivatives and indoles based on the Reissert reaction (2018) | Vakhid A. Mamedov | 13 Citations [scispace.com]
• 6. researchgate.net [researchgate.net]

physical and chemical characteristics of 2-Nitrophenylpyruvic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical characteristics of 2-Nitrophenylpyruvic acid. It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific endeavors where this compound may be of interest.

Physical and Chemical Properties

2-Nitrophenylpyruvic acid is a solid, light yellow powder at room temperature.[1] Key physical and chemical data are summarized in the table below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C₉H₇NO₅	[2]
Molecular Weight	209.16 g/mol	[2]
Melting Point	119-120 °C	[2][3]
Appearance	Light yellow powder	[1]
pKa (Predicted)	2.30 ± 0.54	[3]
Solubility	While quantitative data for 2-Nitrophenylpyruvic acid is not readily available, a related compound, 2-nitrophenylacetic acid, has been studied. Its solubility is highest in DMF, followed by 1,4-dioxane, methanol, ethanol, and ethyl acetate, with very low solubility in water and cyclohexane. This suggests that 2-Nitrophenylpyruvic acid is likely soluble in polar organic solvents.	[4]

Spectral Characteristics

The structural features of 2-Nitrophenylpyruvic acid have been characterized by various spectroscopic techniques.

Spectrum	Key Features
FTIR	The FTIR spectrum of 2-Nitrophenylpyruvic acid would be expected to show characteristic peaks for the C=O stretching of the carboxylic acid and ketone groups (typically in the 1680-1740 cm⁻¹ region), O-H stretching of the carboxylic acid (a broad peak around 2500-3300 cm⁻¹), C-H stretching of the aromatic ring (around 3000-3100 cm⁻¹), and N-O stretching of the nitro group (strong peaks around 1500-1550 cm⁻¹ and 1300-1370 cm⁻¹).
¹H NMR	The proton NMR spectrum is expected to show signals for the aromatic protons in the region of 7.0-8.5 ppm. The methylene (-CH₂-) protons adjacent to the carbonyl group would likely appear in the range of 3.5-4.5 ppm. The carboxylic acid proton is a broad singlet that can appear over a wide range, typically downfield (10-13 ppm), and its visibility can be solvent-dependent.
¹³C NMR	The carbon NMR spectrum will display distinct signals for the carbonyl carbons of the carboxylic acid and the ketone (typically in the range of 160-200 ppm). The aromatic carbons will resonate between 120-150 ppm, with the carbon attached to the nitro group being significantly deshielded. The methylene carbon signal would be expected in the 30-50 ppm range.
UV-Vis	The UV-Vis spectrum of compounds containing a nitrobenzene moiety typically exhibits strong absorptions. For instance, nitrobenzaldehydes show strong absorptions around 250 nm (ππ* transitions involving the nitro and benzene groups) and weaker transitions around 300-350 nm (nπ* transitions).[5][6] A similar profile would be anticipated for 2-Nitrophenylpyruvic acid.

Experimental Protocols

Synthesis of 2-Nitrophenylpyruvic Acid

A common method for the synthesis of 2-Nitrophenylpyruvic acid is the condensation of 2-nitrotoluene with diethyl oxalate in the presence of a strong base like sodium methoxide or sodium ethoxide.[7][8]

Materials:

• 2-Nitrotoluene

• Diethyl oxalate

• Sodium methoxide (or sodium ethoxide)

• Absolute Ethanol

• Water

• Hydrochloric acid (for acidification)

Procedure:

• A solution of sodium methoxide in absolute ethanol is prepared in a reaction flask under an inert atmosphere (e.g., nitrogen).[7]

• A mixture of 2-nitrotoluene and diethyl oxalate is added to the stirred solution.[7]

• The resulting mixture is heated to reflux for a specified period (e.g., 30 minutes) to facilitate the condensation reaction.[9]

• After cooling, water is cautiously added, and the mixture is heated at reflux again to hydrolyze the ester intermediate.[7]

• The reaction mixture is then cooled, and the pH is adjusted with hydrochloric acid to precipitate the crude 2-Nitrophenylpyruvic acid.[7]

• The crude product is collected by filtration, washed with water, and dried.[7]

Purification by Recrystallization

The crude 2-Nitrophenylpyruvic acid can be purified by recrystallization to obtain a product of higher purity.[1][10][11]

Materials:

• Crude 2-Nitrophenylpyruvic acid

• Appropriate solvent (e.g., a mixture of ethanol and water, or toluene)

• Activated charcoal (optional, for removing colored impurities)

Procedure:

• The crude solid is dissolved in a minimum amount of a suitable hot solvent.[1]

• If colored impurities are present, a small amount of activated charcoal can be added to the hot solution.

• The hot solution is filtered by gravity to remove any insoluble impurities and activated charcoal.[1]

• The filtrate is allowed to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.[1]

• The purified crystals are collected by vacuum filtration, washed with a small amount of cold solvent, and dried thoroughly.[1][11]

Biological Activity and Signaling Pathways

While no specific signaling pathways involving 2-Nitrophenylpyruvic acid have been identified in the reviewed literature, nitro-containing aromatic compounds are known to possess a wide range of biological activities.[12][13] The presence of the nitro group can confer antimicrobial, and other pharmacological properties.[12][14] Nitro compounds can act as electrophiles and may interact with biological nucleophiles, potentially modulating cellular signaling pathways through covalent modification of proteins.[15] Derivatives of the related 3-nitropropionic acid have been shown to exhibit neurotoxic, antiviral, insecticidal, antimicrobial, and antioxidant properties.[16] Further research is required to elucidate any specific biological targets or signaling pathways modulated by 2-Nitrophenylpyruvic acid.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 2-Nitrophenylpyruvic acid.

Caption: Analytical techniques for the characterization of 2-Nitrophenylpyruvic acid.

References

• 1. athabascau.ca [athabascau.ca]
• 2. A process for producing o-nitrobenzaldehyde - Patent 0092267 [data.epo.org]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 6. A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. prepchem.com [prepchem.com]
• 8. CN102020600B - Synthetic method of indole-2-carboxylic acid - Google Patents [patents.google.com]
• 9. pfeifer.phas.ubc.ca [pfeifer.phas.ubc.ca]
• 10. mt.com [mt.com]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Antibacterial Activity of Nitropyrroles, Nitrothiophenes, and Aminothiophenes In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Progress on 3-Nitropropionic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

The Biochemical Significance of 2-Nitrophenylpyruvic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Nitrophenylpyruvic acid (2-NPPA) is an aromatic keto-acid with emerging significance in biochemical research and pharmaceutical development. While its primary role has been as a chemical intermediate, its structural similarity to the endogenous metabolite phenylpyruvic acid suggests potential interactions with key metabolic pathways. This technical guide provides a comprehensive overview of the synthesis, potential metabolic fate, and plausible biochemical roles of 2-NPPA, with a focus on its inhibitory effects on glycolytic enzymes. Detailed experimental protocols for its synthesis and for conducting enzyme inhibition assays are provided, alongside visualizations of relevant biochemical pathways and experimental workflows.

Introduction

2-Nitrophenylpyruvic acid (o-nitrophenylpyruvic acid) is a derivative of phenylpyruvic acid distinguished by a nitro group at the ortho position of the phenyl ring.[1] Historically, its utility has been largely confined to organic synthesis, where it serves as a valuable precursor for the production of various chemical intermediates, including 2-nitrobenzaldehyde, a key component in the synthesis of certain pharmaceuticals.[2] However, the structural analogy of 2-NPPA to phenylpyruvic acid, a key metabolite in the phenylalanine metabolic pathway, points towards a broader biochemical significance.

Elevated levels of phenylpyruvic acid are a hallmark of the genetic disorder phenylketonuria (PKU), where it has been shown to competitively inhibit crucial enzymes in central metabolic pathways, such as pyruvate kinase and pyruvate dehydrogenase.[1][3][4][5] This inhibition is thought to contribute to the neurological damage observed in untreated PKU. Given this precedent, it is hypothesized that 2-NPPA may exert similar inhibitory effects on these and other enzymes, making it a compound of interest for studying metabolic regulation and for the development of novel therapeutic agents.

This guide aims to consolidate the current, albeit limited, knowledge on 2-NPPA and to provide a framework for future research by detailing its synthesis, potential metabolic transformations, and plausible interactions with cellular machinery.

Synthesis of 2-Nitrophenylpyruvic Acid

The primary synthetic route to 2-Nitrophenylpyruvic acid involves the condensation of 2-nitrotoluene with a diester of oxalic acid, such as diethyl oxalate, in the presence of a strong base like sodium ethoxide.[2][6] The resulting salt is then hydrolyzed to yield 2-Nitrophenylpyruvic acid.

Experimental Protocol: Synthesis from 2-Nitrotoluene

This protocol is adapted from established methods for the synthesis of phenylpyruvic acid and its derivatives.[2][6]

Materials:

• 2-Nitrotoluene

• Diethyl oxalate

• Sodium ethoxide

• Ethanol

• Hydrochloric acid

• Ether

• Standard laboratory glassware and reflux apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve sodium ethoxide in absolute ethanol.

• To this solution, add a mixture of 2-nitrotoluene and diethyl oxalate dropwise with stirring.

• Heat the mixture to reflux for 2-3 hours.

• After cooling, the reaction mixture is poured into ice-cold water.

• The aqueous solution is then washed with ether to remove any unreacted starting materials.

• The aqueous layer is acidified with concentrated hydrochloric acid until precipitation of 2-nitrophenylpyruvic acid is complete.

• The crude product is collected by filtration, washed with cold water, and dried.

• Further purification can be achieved by recrystallization from a suitable solvent such as a mixture of ethyl acetate and hexane.

Logical Workflow for Synthesis and Purification:

Caption: Workflow for the synthesis and purification of 2-Nitrophenylpyruvic acid.

Potential Metabolic Pathways

Direct studies on the metabolism of 2-Nitrophenylpyruvic acid are scarce. However, its metabolic fate can be inferred from the known biotransformations of structurally related compounds, namely phenylpyruvic acid and other nitrophenyl compounds.[7][8][9]

Reduction of the Nitro Group

A primary metabolic route for nitroaromatic compounds is the enzymatic reduction of the nitro group to an amino group, forming 2-aminophenylpyruvic acid. This reaction can be catalyzed by various nitroreductases present in both mammalian tissues and gut microbiota.[7]

Decarboxylation and Further Metabolism

Similar to phenylpyruvic acid, 2-NPPA could undergo decarboxylation to form 2-nitrophenylacetaldehyde, which could then be oxidized to 2-nitrophenylacetic acid or reduced to 2-nitrophenylethanol. These metabolites could then be subject to further phase I (e.g., hydroxylation) and phase II (e.g., glucuronidation, sulfation) conjugation reactions to facilitate their excretion.[7]

Inferred Metabolic Pathway of 2-Nitrophenylpyruvic Acid:

Caption: Postulated metabolic pathways of 2-Nitrophenylpyruvic acid.

Biochemical Significance: Enzyme Inhibition

The most significant biochemical role of 2-Nitrophenylpyruvic acid is likely its potential to act as an enzyme inhibitor, particularly for enzymes involved in central carbon metabolism. This is based on the well-documented inhibitory effects of its structural analog, phenylpyruvic acid.[1][3][4][5]

Inhibition of Glycolytic Enzymes

Key enzymes in the glycolytic pathway, such as pyruvate kinase and lactate dehydrogenase, are known to be inhibited by phenylpyruvic acid.[1][3] It is plausible that 2-NPPA, due to its similar pyruvic acid moiety, could also bind to the active sites of these enzymes and act as a competitive or mixed-type inhibitor.

Inhibition of Pyruvate Dehydrogenase Complex

The pyruvate dehydrogenase (PDH) complex, which links glycolysis to the citric acid cycle, is another potential target. Phenylpyruvic acid has been shown to inhibit PDH.[4][5] Inhibition of this critical metabolic checkpoint by 2-NPPA could have significant effects on cellular energy metabolism.

Potential Inhibition of Glycolysis and Citric Acid Cycle Entry:

Caption: Potential sites of inhibition by 2-NPPA in central carbon metabolism.

Quantitative Data on Enzyme Inhibition

Table 1: Reported Inhibition Constants for Phenylpyruvic Acid

Enzyme	Organism/Tissue	Inhibitor	Inhibition Type	Ki	IC50	Reference
Pyruvate Kinase	Human Brain	Phenylpyruvic Acid	-	~0.4 mM	-	[1]
Pyruvate Dehydrogenase	Rat Skeletal Muscle Mitochondria	Phenylpyruvic Acid	Competitive	~0.18 mM	-	[4]
Pyruvate Carboxylase	Rat Brain Mitochondria	Phenylpyruvic Acid	Mixed-type	-	Dependent on pyruvate concentration	[7][10]

Note: The absence of specific values indicates that they were not explicitly stated in the referenced literature in a directly comparable format.

Experimental Protocol: Enzyme Inhibition Assay

This general protocol can be adapted to study the inhibitory effect of 2-NPPA on various enzymes, such as lactate dehydrogenase (LDH) or pyruvate kinase (PK).

Materials:

• Purified enzyme (e.g., LDH from rabbit muscle)

• Substrate (e.g., sodium pyruvate for LDH)

• Cofactor (e.g., NADH for LDH)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.5)

• 2-Nitrophenylpyruvic acid (inhibitor)

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of 2-NPPA in a suitable solvent (e.g., DMSO).

• In a 96-well plate or cuvette, prepare reaction mixtures containing the assay buffer, cofactor, and varying concentrations of 2-NPPA. Include a control with no inhibitor.

• Add the enzyme to each well/cuvette and pre-incubate for a short period (e.g., 5-10 minutes) at a constant temperature (e.g., 25°C or 37°C).

• Initiate the reaction by adding the substrate.

• Immediately monitor the change in absorbance at the appropriate wavelength (e.g., 340 nm for NADH consumption in the LDH assay) over time.

• Calculate the initial reaction rates (velocities) from the linear portion of the absorbance vs. time plots.

• Plot the reaction rates against the inhibitor concentrations to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).

• To determine the inhibition type and Ki, perform the assay with varying concentrations of both the substrate and the inhibitor and analyze the data using Michaelis-Menten and Lineweaver-Burk plots.[11]

Workflow for Determining Enzyme Inhibition:

Caption: Experimental workflow for determining the IC50 and Ki of an enzyme inhibitor.

Cellular Effects and Potential Applications

Cytotoxicity and Genotoxicity

The cellular effects of 2-Nitrophenylpyruvic acid have not been extensively studied. However, data on related nitrophenyl compounds suggest that it may exhibit some level of cytotoxicity and genotoxicity, particularly at higher concentrations.[3][12][13][14][15][16] The nitro group can be metabolically reduced to reactive intermediates that can cause cellular damage. Further studies are required to fully characterize the toxicological profile of 2-NPPA.

Drug Development and Research Applications

As a potential inhibitor of key metabolic enzymes, 2-NPPA could serve as a lead compound for the development of drugs targeting diseases characterized by metabolic dysregulation, such as cancer.[17][18] Many cancer cells exhibit a high rate of glycolysis (the Warburg effect), and inhibitors of glycolytic enzymes are being explored as potential anti-cancer agents.[19][20]

Furthermore, 2-NPPA can be used as a research tool to probe the structure and function of enzyme active sites and to study the metabolic consequences of inhibiting specific enzymatic steps. Its role as a versatile building block in medicinal chemistry also continues to be explored for the synthesis of novel bioactive molecules.[10][18][21]

Conclusion

2-Nitrophenylpyruvic acid is a compound with significant, though largely underexplored, biochemical potential. Its structural similarity to phenylpyruvic acid strongly suggests that it may act as an inhibitor of key enzymes in central carbon metabolism, including pyruvate kinase and the pyruvate dehydrogenase complex. While direct evidence for its metabolic fate and specific enzyme inhibition kinetics is currently lacking, this guide provides a foundation for future research by outlining its synthesis, postulating its metabolic pathways, and detailing experimental protocols for its investigation. Further studies are warranted to fully elucidate the biochemical significance of 2-Nitrophenylpyruvic acid and to explore its potential applications in drug discovery and as a tool for metabolic research.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Specific inhibition by synthetic analogs of pyruvate reveals that the pyruvate dehydrogenase reaction is essential for metabolism and viability of glioblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of pyruvate oxidation by skeletal muscle mitochondria by phenylpyruvate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Specific inhibition by synthetic analogs of pyruvate reveals that the pyruvate dehydrogenase reaction is essential for metabolism and viability of glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdn.graphpad.com [cdn.graphpad.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. researchgate.net [researchgate.net]
• 9. Phenylpyruvic acid – preparation and application - Georganics [georganics.sk]
• 10. The effect of phenylpyruvate on pyruvate metabolism in rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enzyme Inhibitor Terms and Calculations [sigmaaldrich.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. A quick method for the determination of inhibition constants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The uptake and hydrolysis of p-nitrophenyl phosphate by red cells in relation to ATP hydrolysis by the sodium pump - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effect of phenylpyruvate on pyruvate dehydrogenase activity in rat brain mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Table 2-4, Genotoxicity of 2-Nitrophenol In Vitro - Toxicological Profile for Nitrophenols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. mdpi.com [mdpi.com]
• 19. DOT Language | Graphviz [graphviz.org]
• 20. Dual roles of PKM2 in cancer metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Pyruvate diminishes the cytotoxic activity of ascorbic acid in several tumor cell lines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

The Nitro Group in 2-Nitrophenylpyruvic Acid: An In-depth Technical Guide to its Reactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Nitrophenylpyruvic acid is a key synthetic intermediate, notable for the reactivity of its aromatic nitro group. This technical guide provides a comprehensive analysis of the chemical behavior of this functional group, offering insights into its electronic effects, reactivity in common organic transformations, and its potential biological significance. This document consolidates quantitative data, outlines detailed experimental protocols for key reactions, and presents visual diagrams of reaction pathways and workflows to support research and development in medicinal chemistry and organic synthesis.

Introduction

2-Nitrophenylpyruvic acid (2-NPP) is a valuable building block in organic synthesis, most notably in the preparation of 2-nitrobenzaldehyde, a precursor to various pharmaceuticals and fine chemicals. The reactivity of 2-NPP is largely dictated by the interplay between the electron-withdrawing nitro group and the pyruvic acid side chain. The strong electron-withdrawing nature of the nitro group significantly influences the electron density of the aromatic ring and the reactivity of the benzylic position.[1] This guide focuses on the chemical transformations of the nitro group, providing a detailed examination of its reduction to an amino group, a critical step in the synthesis of many heterocyclic compounds and other complex organic molecules.

Synthesis of 2-Nitrophenylpyruvic Acid

The most common and industrially viable method for the synthesis of 2-Nitrophenylpyruvic acid involves the condensation of 2-nitrotoluene with a diester of oxalic acid, such as diethyl oxalate, in the presence of a strong base like sodium ethoxide or sodium methoxide.[2][3]

Reaction Pathway

The synthesis proceeds via a Claisen condensation mechanism. The base abstracts a proton from the methyl group of 2-nitrotoluene, which is rendered acidic by the electron-withdrawing nitro group. The resulting carbanion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the diethyl oxalate. Subsequent hydrolysis of the resulting ester yields the sodium salt of 2-Nitrophenylpyruvic acid, which can be neutralized to afford the free acid.

Caption: Synthesis of 2-Nitrophenylpyruvic acid.

Quantitative Data for Synthesis

Reactants	Base	Solvent	Temperature (°C)	Yield (%)	Reference
2-Nitrotoluene, Diethyl oxalate	Sodium methoxide	Ethanol	Reflux	High	[3]
2-Nitrotoluene, Diethyl oxalate	Sodium ethoxide	Ethanol	35	77	[4]

Experimental Protocol: Synthesis of 2-Nitrophenylpyruvic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, dissolve sodium ethoxide in absolute ethanol.

• Addition of Reactants: To the stirred solution, add a mixture of 2-nitrotoluene and diethyl oxalate.

• Reaction: Heat the mixture to reflux for 30 minutes.

• Work-up: Cool the reaction mixture and cautiously add water. The mixture is then acidified with a mineral acid (e.g., HCl) to precipitate the 2-Nitrophenylpyruvic acid.

• Purification: The crude product is collected by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent.[4]

Reactivity of the Nitro Group

The nitro group is a strong deactivating and meta-directing group in electrophilic aromatic substitution due to its powerful electron-withdrawing nature. However, in the context of 2-Nitrophenylpyruvic acid, the most significant reaction of the nitro group is its reduction to an amine. This transformation is a cornerstone of synthetic chemistry, as it converts an electron-withdrawing group into a strongly electron-donating and ortho, para-directing amino group, opening up a wide range of subsequent chemical modifications.[5]

Reduction of the Nitro Group to an Amine

The reduction of the nitro group in 2-Nitrophenylpyruvic acid to form 2-aminophenylpyruvic acid is a key transformation. This can be achieved through several methods, broadly categorized as catalytic hydrogenation and metal-mediated reductions.

Catalytic hydrogenation is a clean and efficient method for nitro group reduction. It involves the use of hydrogen gas in the presence of a metal catalyst.

Caption: Experimental workflow for catalytic hydrogenation.

Quantitative Data for Catalytic Hydrogenation of Nitroarenes:

Catalyst	Hydrogen Source	Solvent	Pressure (psi)	Temperature (°C)	General Yield (%)	Reference
10% Pd/C	H₂ (gas)	Ethanol	50	Room Temp	>90	[6]
Raney Nickel	H₂ (gas)	Ethanol	50	Room Temp	>90	[5]
PtO₂	H₂ (gas)	Ethanol	50	Room Temp	>90	[7]

Experimental Protocol: Catalytic Hydrogenation of 2-Nitrophenylpyruvic Acid

• Reaction Setup: In a pressure vessel (e.g., a Parr hydrogenator), dissolve 2-Nitrophenylpyruvic acid in a suitable solvent such as ethanol.

• Catalyst Addition: Carefully add a catalytic amount (typically 1-5 mol%) of 10% Palladium on carbon (Pd/C) to the solution under an inert atmosphere.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas to the desired pressure (e.g., 50 psi).

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress by the uptake of hydrogen or by analytical techniques such as TLC or LC-MS.

• Work-up: Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 2-aminophenylpyruvic acid, which can be purified if necessary.[6]

Reduction using metals in acidic or neutral media is a classic and robust method that often shows excellent chemoselectivity.

Caption: General mechanistic pathway for metal-mediated nitro group reduction.

Quantitative Data for Metal-Mediated Reduction of Nitroarenes:

Metal	Co-reagent	Solvent	Temperature (°C)	General Yield (%)	Reference
Fe	NH₄Cl	Ethanol/Water	Reflux	>90	[4][6]
SnCl₂	HCl	Ethanol	Reflux	>90	[5]
Zn	Acetic Acid	Ethanol	Room Temp	High	[5]

Experimental Protocol: Reduction of 2-Nitrophenylpyruvic Acid using Iron and Ammonium Chloride

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-Nitrophenylpyruvic acid, ethanol, and water.

• Addition of Reagents: Add ammonium chloride and iron powder to the mixture.

• Reaction: Heat the reaction mixture to reflux and monitor its progress by TLC or LC-MS.

• Work-up: Upon completion, cool the mixture to room temperature and filter it through a pad of Celite® to remove the iron salts.

• Extraction: Extract the filtrate with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2-aminophenylpyruvic acid.[6]

Other Reactions Involving the Nitro Group

While reduction to the amine is the most common transformation, the nitro group in 2-Nitrophenylpyruvic acid can also participate in other reactions. For instance, it is a key precursor in the synthesis of 2-nitrobenzaldehyde through oxidative cleavage of the pyruvic acid side chain.[2][3]

Oxidation to 2-Nitrobenzaldehyde

The alkali metal salt of 2-Nitrophenylpyruvic acid can be oxidized using potassium permanganate in an alkaline medium to yield 2-nitrobenzaldehyde.[3]

Quantitative Data for Oxidation to 2-Nitrobenzaldehyde:

Oxidizing Agent	Medium	Temperature (°C)	Yield (%)	Reference
Potassium permanganate	Alkaline	0 - 5	40.3	[3]

Experimental Protocol: Oxidation of 2-Nitrophenylpyruvic Acid to 2-Nitrobenzaldehyde

• Salt Formation: Dissolve 2-Nitrophenylpyruvic acid in an aqueous sodium carbonate solution.

• Reaction Setup: Add an immiscible organic solvent (e.g., toluene) and cool the mixture to 0-5 °C.

• Oxidation: Add solid potassium permanganate portion-wise while maintaining the low temperature.

• Work-up: After the reaction is complete, acidify the mixture with sulfuric acid.

• Isolation: Separate the organic layer, wash it with water, and then remove the solvent to obtain 2-nitrobenzaldehyde.[3]

Biological Significance

While specific biological signaling pathways involving 2-Nitrophenylpyruvic acid are not extensively documented, its constituent parts—the nitroaromatic moiety and the pyruvic acid side chain—are of significant biological interest.

• Nitroaromatic Compounds: Many nitroaromatic compounds exhibit a broad range of biological activities, including antimicrobial and cytotoxic effects.[8] The nitro group can be enzymatically reduced in vivo to form reactive intermediates that can lead to cellular damage.[9]

• Pyruvic Acid: Pyruvic acid is a central molecule in cellular metabolism, linking glycolysis to the citric acid cycle.[8] Phenylpyruvic acid, a related compound, is a key metabolite in the metabolism of phenylalanine.

The reduction product of 2-NPP, 2-aminophenylpyruvic acid, is a precursor to various heterocyclic compounds, some of which may possess biological activity. The amino group can participate in cyclization reactions to form quinolines and other related structures that are prevalent in medicinal chemistry.

Conclusion

The nitro group in 2-Nitrophenylpyruvic acid is a versatile functional group that plays a crucial role in the synthetic utility of this molecule. Its strong electron-withdrawing character influences the reactivity of the entire molecule, and its facile reduction to an amino group provides a gateway to a diverse array of more complex chemical structures. The detailed protocols and quantitative data presented in this guide offer a valuable resource for researchers and professionals in the fields of organic synthesis and drug development, facilitating the efficient and effective use of 2-Nitrophenylpyruvic acid in their research endeavors.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds - Google Patents [patents.google.com]
• 8. metabolon.com [metabolon.com]
• 9. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]

Spectroscopic Profile of 2-Nitrophenylpyruvic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Nitrophenylpyruvic acid, a molecule of interest in various chemical and pharmaceutical research domains. Due to the limited availability of direct experimental spectra in publicly accessible databases, this document presents a combination of predicted data based on established spectroscopic principles and data from structurally analogous compounds. Detailed experimental protocols for acquiring nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data are also provided to facilitate the empirical validation and further investigation of this compound.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-Nitrophenylpyruvic acid. These predictions are derived from the analysis of structurally similar molecules, including phenylpyruvic acid, 2-nitrophenol, and general principles of spectroscopy.

Table 1: Predicted ¹H NMR Data for 2-Nitrophenylpyruvic Acid

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Notes
~8.0-8.2	d	1H	Ar-H	Proton ortho to the nitro group.
~7.5-7.7	m	2H	Ar-H	Aromatic protons.
~7.4-7.5	d	1H	Ar-H	Proton ortho to the pyruvic acid moiety.
~4.1	s	2H	-CH₂-	Methylene protons adjacent to the carbonyl and aromatic ring.
>10	br s	1H	-COOH	Carboxylic acid proton, may be exchangeable with D₂O.

Solvent: Predicted in CDCl₃ or DMSO-d₆. Chemical shifts are referenced to TMS (0 ppm).

Table 2: Predicted ¹³C NMR Data for 2-Nitrophenylpyruvic Acid

Chemical Shift (δ, ppm)	Assignment	Notes
~190-195	C=O (ketone)	Ketone carbonyl of the pyruvic acid moiety.
~160-165	C=O (acid)	Carboxylic acid carbonyl.
~148-152	Ar-C-NO₂	Aromatic carbon attached to the nitro group.
~133-138	Ar-C	Aromatic carbons.
~128-132	Ar-C	Aromatic carbons.
~124-127	Ar-C	Aromatic carbons.
~120-123	Ar-C	Aromatic carbons.
~130-135	Ar-C-CH₂	Aromatic carbon attached to the methylene group.
~35-40	-CH₂-	Methylene carbon.

Solvent: Predicted in CDCl₃ or DMSO-d₆.

Table 3: Predicted IR Absorption Data for 2-Nitrophenylpyruvic Acid

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (carboxylic acid)
~1720-1740	Strong	C=O stretch (ketone)
~1690-1710	Strong	C=O stretch (carboxylic acid)
~1510-1530	Strong	N-O asymmetric stretch (nitro group)
~1340-1360	Strong	N-O symmetric stretch (nitro group)
~1600, ~1450	Medium-Weak	C=C stretch (aromatic ring)
~750-800	Strong	C-H bend (ortho-disubstituted aromatic)

Sample preparation: KBr pellet or thin film.

Table 4: Predicted Mass Spectrometry Fragmentation Data for 2-Nitrophenylpyruvic Acid (Electron Ionization)

m/z	Proposed Fragment	Notes
209	[M]⁺	Molecular ion peak.
164	[M - COOH]⁺	Loss of the carboxylic acid group.
163	[M - H₂O - CO]⁺	Loss of water and carbon monoxide.
136	[C₇H₄NO₂]⁺	Fragmentation of the side chain.
120	[C₇H₆NO]⁺	Further fragmentation.
92	[C₆H₄O]⁺	Phenyl fragment.
76	[C₆H₄]⁺	Benzene ring fragment.

Ionization method: Electron Ionization (EI).

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of 2-Nitrophenylpyruvic acid in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Acquisition Parameters for ¹H NMR:

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-12 ppm).

  • Use a pulse angle of 30-45 degrees.

  • Set the relaxation delay to at least 1-2 seconds.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or 32 scans).

• Acquisition Parameters for ¹³C NMR:

  • Set the spectral width to cover the expected range of carbon signals (e.g., 0-200 ppm).

  • Use a proton-decoupled pulse sequence.

  • A longer relaxation delay (e.g., 2-5 seconds) may be necessary for quaternary carbons.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

• Processing: Apply Fourier transformation to the acquired free induction decay (FID). Phase and baseline correct the resulting spectrum. Calibrate the chemical shifts using the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

Solid Sample Preparation (KBr Pellet Method)

• Sample Preparation: Grind 1-2 mg of 2-Nitrophenylpyruvic acid with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer.

• Spectrum Collection: Record the spectrum, typically in the range of 4000-400 cm⁻¹. Collect a background spectrum of the empty sample compartment and subtract it from the sample spectrum.

Mass Spectrometry (MS)

Electron Ionization (EI) Mass Spectrometry

• Sample Introduction: Introduce a small amount of the solid sample (typically <1 mg) into the mass spectrometer via a direct insertion probe.

• Ionization: Volatilize the sample by heating the probe. In the ion source, bombard the gaseous molecules with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: Accelerate the resulting ions into a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Separate the ions based on their mass-to-charge ratio (m/z) and detect them.

• Data Analysis: Generate a mass spectrum showing the relative abundance of each ion as a function of its m/z value.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the spectroscopic characterization of a novel or uncharacterized chemical compound like 2-Nitrophenylpyruvic acid.

Caption: Logical workflow for the synthesis, purification, and spectroscopic characterization of a chemical compound.

Commercial Suppliers and Technical Guide to High-Purity 2-Nitrophenylpyruvic Acid for Research and Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrophenylpyruvic acid (2-NPP), a key organic compound, is gaining significant attention in the fields of biochemical research and pharmaceutical development. Its utility as a versatile building block for the synthesis of various heterocyclic compounds, particularly indoles, and its potential as an enzyme inhibitor, make it a molecule of high interest. This technical guide provides a comprehensive overview of commercially available high-purity 2-Nitrophenylpyruvic acid, including a list of suppliers, its chemical and physical properties, and detailed experimental protocols for its synthesis, analysis, and application in enzyme inhibition assays.

Commercial Availability of High-Purity 2-Nitrophenylpyruvic Acid

A critical aspect for researchers is the reliable sourcing of high-purity starting materials. 2-Nitrophenylpyruvic acid is available from several reputable chemical suppliers, typically with a purity of 98% or higher. The compound is usually supplied as a light yellow powder.

Supplier	Purity	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
--INVALID-LINK--	≥ 98% (Assay by titration)	5461-32-5	C₉H₇NO₅	209.16
--INVALID-LINK--	99%	5461-32-5	C₉H₇NO₅	209.16
--INVALID-LINK--	---	5461-32-5	C₉H₇NO₅	209.16
--INVALID-LINK--	99%	5461-32-5	C₉H₇NO₅	209.16
--INVALID-LINK--	---	5461-32-5	C₉H₇NO₅	209.16
--INVALID-LINK--	---	5461-32-5	C₉H₇NO₅	209.16

Physicochemical Properties

Property	Value
Appearance	Light yellow powder[1]
Melting Point	119-120 °C (lit.)[2]
Storage Temperature	Room Temperature[1]

Synthesis of 2-Nitrophenylpyruvic Acid

While commercially available, understanding the synthesis of 2-Nitrophenylpyruvic acid can be valuable for researchers. A common laboratory-scale synthesis involves the condensation of 2-nitrotoluene with an oxalate ester.

Experimental Protocol: Synthesis from 2-Nitrotoluene

This protocol is based on established chemical principles for the condensation of a methyl group adjacent to a nitroaromatic ring with an oxalate ester.

Materials:

• 2-Nitrotoluene

• Diethyl oxalate

• Sodium ethoxide

• Ethanol

• Hydrochloric acid

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium ethoxide in absolute ethanol.

• Addition of Reactants: To this solution, add a mixture of 2-nitrotoluene and diethyl oxalate dropwise with stirring.

• Reflux: After the addition is complete, heat the mixture to reflux for 2-3 hours. The color of the reaction mixture will typically darken.

• Hydrolysis: Cool the reaction mixture to room temperature and pour it into a beaker containing ice and concentrated hydrochloric acid to hydrolyze the intermediate ester.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Evaporation: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and evaporate the solvent under reduced pressure to obtain the crude 2-Nitrophenylpyruvic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield a light yellow crystalline solid.

A patent describes a method for preparing o-nitrobenzaldehyde from o-nitrophenylpyruvic acid, where the oxidation of the latter with potassium permanganate in the presence of cyclohexane yielded the product with a 59.2% to 60.3% yield[3].

Application in Indole Synthesis

A significant application of 2-Nitrophenylpyruvic acid is in the synthesis of indole derivatives, which are core structures in many pharmaceuticals. The Reissert indole synthesis is a classical method that can utilize this precursor.

Experimental Protocol: Reissert Indole Synthesis

This protocol outlines the general steps for the synthesis of an indole derivative from 2-Nitrophenylpyruvic acid.

Materials:

• 2-Nitrophenylpyruvic acid

• Reducing agent (e.g., Sodium dithionite, catalytic hydrogenation with Pd/C)

• Base (e.g., Sodium hydroxide)

• Solvent (e.g., Ethanol, Acetic acid)

Procedure:

• Reductive Cyclization: Dissolve 2-Nitrophenylpyruvic acid in a suitable solvent.

• Reduction of Nitro Group: Add the reducing agent portion-wise or set up a hydrogenation reaction. The nitro group is reduced to an amino group.

• Cyclization: The in-situ generated 2-aminophenylpyruvic acid undergoes spontaneous intramolecular condensation (cyclization) to form the indole-2-carboxylic acid.

• Work-up: After the reaction is complete (monitored by TLC), neutralize the reaction mixture if necessary and extract the product.

• Purification: The crude indole-2-carboxylic acid can be purified by recrystallization or column chromatography.

The yields for indole synthesis can vary depending on the specific substrates and reaction conditions. For instance, a method for preparing 2-nitroindole derivatives from pyridine formyl indole reported yields ranging from 84% to 95%[4].

Application in Enzyme Inhibition Screening

2-Nitrophenylpyruvic acid can be screened for its inhibitory activity against various enzymes, particularly those involved in metabolic pathways.

Experimental Protocol: General Enzyme Inhibition Assay

This is a generalized protocol that can be adapted for screening against specific enzymes.

Materials:

• Target enzyme

• Substrate for the target enzyme

• 2-Nitrophenylpyruvic acid (as the potential inhibitor)

• Assay buffer (specific to the enzyme)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents: Prepare stock solutions of the enzyme, substrate, and 2-Nitrophenylpyruvic acid in the appropriate assay buffer.

• Assay Setup: In a 96-well plate, add the assay buffer, the enzyme, and varying concentrations of 2-Nitrophenylpyruvic acid. Include control wells with no inhibitor and no enzyme.

• Pre-incubation: Incubate the plate for a short period (e.g., 10-15 minutes) at the optimal temperature for the enzyme to allow the inhibitor to bind.

• Initiation of Reaction: Add the substrate to all wells to start the enzymatic reaction.

• Measurement: Measure the change in absorbance or fluorescence over time using a microplate reader. The rate of the reaction is proportional to the enzyme activity.

• Data Analysis: Plot the enzyme activity against the concentration of 2-Nitrophenylpyruvic acid to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

A study on the discovery of novel OXA-48 β-lactamase inhibitors utilized a high-throughput screening assay with the chromogenic substrate nitrocefin[5]. A similar setup could be adapted for screening 2-Nitrophenylpyruvic acid.

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

Accurate quantification of 2-Nitrophenylpyruvic acid is essential for quality control and in various experimental settings. Reversed-phase HPLC is a suitable method for its analysis.

Experimental Protocol: HPLC Analysis

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (with 0.1% formic acid or phosphoric acid for pH adjustment). A common mobile phase for nitrophenol analysis is a methanol-citrate buffer mixture[6].

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 290 nm[6]

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Procedure:

• Standard Preparation: Prepare a stock solution of high-purity 2-Nitrophenylpyruvic acid in the mobile phase. Prepare a series of calibration standards by serial dilution.

• Sample Preparation: Dissolve the sample containing 2-Nitrophenylpyruvic acid in the mobile phase and filter through a 0.45 µm syringe filter.

• Analysis: Inject the standards and samples onto the HPLC system and record the chromatograms.

• Quantification: Create a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of 2-Nitrophenylpyruvic acid in the sample by interpolating its peak area on the calibration curve.

Logical Workflow and Pathway Representations

To visualize the logical flow of utilizing 2-Nitrophenylpyruvic acid in research and development, the following diagrams are provided.

Workflow for the synthesis and application of 2-Nitrophenylpyruvic acid.

The Reissert indole synthesis provides a pathway from 2-Nitrophenylpyruvic acid to indole-2-carboxylic acids, which are valuable intermediates in drug discovery.

Reaction pathway of the Reissert indole synthesis from 2-Nitrophenylpyruvic acid.

While 2-Nitrophenylpyruvic acid is not a direct participant in major known metabolic pathways, its precursor, phenylpyruvic acid, is a key metabolite in phenylalanine metabolism. Elevated levels of phenylpyruvic acid are indicative of the metabolic disorder phenylketonuria (PKU). The structural similarity suggests that 2-Nitrophenylpyruvic acid could potentially interact with enzymes in related amino acid metabolism pathways.

Context of 2-NPP as a structural analog in Phenylalanine metabolism.

References

• 1. researchgate.net [researchgate.net]
• 2. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 3. CN1043226C - Preparation of ortho-nitrobenzaldehyde from ortho-nitrophenyl-pyruvic acid - Google Patents [patents.google.com]
• 4. WO2019165809A1 - Method for preparing 2-nitroindole derivatives - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Safe Handling and Storage of 2-Nitrophenylpyruvic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential safety protocols for handling and storing 2-Nitrophenylpyruvic acid (CAS No. 5461-32-5). Adherence to these guidelines is crucial to ensure a safe laboratory environment and to maintain the integrity of this versatile compound, which is widely utilized in pharmaceutical development, biochemical research, and analytical chemistry.[1]

Compound Identification and Properties

2-Nitrophenylpyruvic acid is an aromatic compound with a nitro group that enhances its reactivity, making it a valuable intermediate in various chemical syntheses.[1]

Property	Value	Reference
CAS Number	5461-32-5	[1][2]
EC Number	226-746-9	[2]
Molecular Formula	C₉H₇NO₅	[1][3]
Molecular Weight	209.16 g/mol	[1][2][3]
Appearance	Light yellow powder	[1]
Melting Point	119-120 °C	[2][4][5]
Boiling Point	379.7±25.0 °C (Predicted)	[5]
Density	1.469±0.06 g/cm³ (Predicted)	[5]

Hazard Identification and Personal Protective Equipment (PPE)

PPE Category	Recommended Equipment
Eye Protection	Eyeshields / Safety Goggles
Hand Protection	Chemical-resistant gloves
Respiratory Protection	Type N95 (US) or equivalent respirator

This information is based on general recommendations for similar chemical compounds.[2] Always consult a complete and specific Safety Data Sheet (SDS) before handling.

Safe Handling Procedures

A systematic approach to handling 2-Nitrophenylpyruvic acid is essential to minimize exposure and prevent contamination. The following workflow outlines the key steps for safe handling.

A generalized workflow for the safe handling of 2-Nitrophenylpyruvic acid.

Storage and Incompatibility

Proper storage of 2-Nitrophenylpyruvic acid is critical for maintaining its stability and preventing hazardous reactions.

Storage Conditions:

• Store at room temperature or ambient conditions.[1][6]

• Keep containers tightly closed in a dry, cool, and well-ventilated place.

• The storage class is 13 - Non-Combustible Solids.[2]

Incompatible Materials: To prevent potentially hazardous reactions, 2-Nitrophenylpyruvic acid should be stored separately from the following classes of chemicals:

• Strong oxidizing agents

• Strong acids

• Strong bases

• Lead

The following diagram illustrates the logical relationships for the storage and segregation of 2-Nitrophenylpyruvic acid.

Storage guidelines and chemical incompatibilities for 2-Nitrophenylpyruvic acid.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
Skin Contact	Remove contaminated clothing. Wash skin thoroughly with soap and water.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

This information is based on general first aid procedures for chemical exposure. Always refer to a substance-specific SDS for detailed first aid measures.

Accidental Release and Disposal

In the case of a spill, ensure the area is well-ventilated and wear appropriate PPE. Sweep up the spilled solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.

Disposal of 2-Nitrophenylpyruvic acid and its containers must be in accordance with local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is based on publicly available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS). All laboratory personnel should be thoroughly trained and consult the specific SDS for 2-Nitrophenylpyruvic acid before handling this chemical.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2-Nitrophenylpyruvic acid 99 5461-32-5 [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. 2-Nitrophenylpyruvic acid | 5461-32-5 [chemicalbook.com]
• 5. 2-Nitrophenylpyruvic acid CAS#: 5461-32-5 [chemicalbook.com]
• 6. molekula.com [molekula.com]

Protocols & Analytical Methods

Application Notes and Protocols for Transaminase Activity Assays Using 2-Nitrophenylpyruvic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transaminases, or aminotransferases, are a crucial class of enzymes that catalyze the transfer of an amino group from an amino donor to an amino acceptor, typically a keto acid.[1] This reversible reaction is central to amino acid biosynthesis and degradation. The activity of transaminases is of significant interest in various fields, including clinical diagnostics, where elevated levels of specific transaminases like alanine aminotransferase (ALT) and aspartate aminotransferase (AST) in the serum can indicate liver damage.[2][3] In drug development, monitoring transaminase activity is essential for assessing potential hepatotoxicity of new drug candidates.[2] Furthermore, transaminases are valuable biocatalysts in the pharmaceutical industry for the synthesis of chiral amines, which are important building blocks for many active pharmaceutical ingredients.[4]

This document provides detailed application notes and protocols for the determination of transaminase activity, with a focus on the potential use of 2-nitrophenylpyruvic acid as a substrate. While specific literature on assays utilizing 2-nitrophenylpyruvic acid is not abundant, the principles and protocols for general transaminase assays can be adapted for this and other novel substrates.

Principle of Transaminase Activity Assays

The activity of transaminases is typically measured by monitoring the rate of product formation or substrate consumption. Direct spectrophotometric monitoring is often challenging as the substrates and products may lack a distinct chromophore or have overlapping absorption spectra.[5] Consequently, coupled enzyme assays are widely employed for continuous monitoring of transaminase activity.[6][7]

A common strategy involves coupling the production of a keto acid or an amino acid from the transamination reaction to a second enzymatic reaction that results in a change in absorbance of a chromogenic or fluorogenic reporter molecule.[5] One of the most common coupled-enzyme systems for transaminases that produce pyruvate is the lactate dehydrogenase (LDH) coupled assay. In this system, the pyruvate produced by the transaminase is reduced to lactate by LDH, with the concomitant oxidation of NADH to NAD+. The decrease in absorbance at 340 nm due to NADH consumption is directly proportional to the transaminase activity.[6]

For transaminases that produce other α-keto acids, alternative coupled assays can be designed. For instance, the production of α-ketoglutarate can be coupled to a reaction catalyzed by glutamate dehydrogenase, which also involves the oxidation of NADH.[7]

Potential Use of 2-Nitrophenylpyruvic Acid in Transaminase Assays

2-Nitrophenylpyruvic acid is an aromatic α-keto acid. Its structure suggests it could serve as an amino acceptor in a transaminase-catalyzed reaction, yielding 2-nitrophenylalanine. The presence of the nitro group on the phenyl ring introduces a chromophore that might be exploited for a direct spectrophotometric assay. A change in the electronic environment of the nitro group upon conversion of the pyruvate side chain to an alanine side chain could lead to a shift in the UV-Vis absorption spectrum. However, without available spectral data for both compounds, a coupled enzyme assay remains the most robust and recommended approach.

The protocol provided below is a general method for a coupled transaminase assay that can be adapted to use 2-nitrophenylpyruvic acid as the amino acceptor.

Experimental Protocols

General Coupled Transaminase Activity Assay Protocol (Adaptable for 2-Nitrophenylpyruvic Acid)

This protocol describes a continuous spectrophotometric assay for measuring the activity of a transaminase using an amino donor (e.g., L-alanine) and an amino acceptor (e.g., 2-nitrophenylpyruvic acid). The formation of pyruvate (from the deamination of L-alanine) is coupled to the lactate dehydrogenase (LDH) reaction, where the consumption of NADH is monitored at 340 nm.

Materials:

• Transaminase enzyme preparation (purified or cell lysate)

• L-Alanine (or other suitable amino donor)

• 2-Nitrophenylpyruvic acid (or other keto acid of interest)

• Pyridoxal-5'-phosphate (PLP)

• Lactate dehydrogenase (LDH) from a commercial source

• β-Nicotinamide adenine dinucleotide, reduced form (NADH)

• Potassium phosphate buffer (or other suitable buffer, e.g., Tris-HCl, HEPES)

• Microplate reader or spectrophotometer capable of reading absorbance at 340 nm

• UV-transparent 96-well plates or cuvettes

Reagent Preparation:

• Assay Buffer: 100 mM Potassium phosphate buffer, pH 7.4.

• L-Alanine Stock Solution: 500 mM in Assay Buffer.

• 2-Nitrophenylpyruvic Acid Stock Solution: 100 mM in a suitable solvent (e.g., DMSO or ethanol) and then diluted in Assay Buffer. Note: Solubility may be a limiting factor and should be determined empirically.

• PLP Stock Solution: 10 mM in Assay Buffer. Store protected from light.

• NADH Stock Solution: 10 mM in Assay Buffer. Prepare fresh and keep on ice.

• LDH Stock Solution: 1000 U/mL in Assay Buffer.

Assay Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, prepare a master mix of the reaction components, except for the enzyme or the substrate that will initiate the reaction. For a final reaction volume of 200 µL, the final concentrations should be optimized, but a good starting point is:

  • 100 mM Potassium phosphate buffer, pH 7.4

  • 50 mM L-Alanine

  • 1-10 mM 2-Nitrophenylpyruvic acid (the concentration may need to be varied depending on the enzyme's Km)

  • 0.1 mM PLP

  • 0.2 mM NADH

  • 10 U/mL LDH

• Equilibrate: Add the appropriate volume of the reaction mixture to each well of a 96-well plate or a cuvette. Incubate at the desired assay temperature (e.g., 37°C) for 5 minutes to allow the temperature to equilibrate and to record a baseline absorbance.

• Initiate the Reaction: Add the transaminase enzyme solution to the reaction mixture to initiate the reaction. The amount of enzyme should be adjusted to result in a linear rate of absorbance change over a few minutes.

• Monitor Absorbance: Immediately start monitoring the decrease in absorbance at 340 nm at regular intervals (e.g., every 15-30 seconds) for 5-10 minutes.

• Calculate Activity: Determine the rate of NADH consumption (ΔA340/min) from the linear portion of the curve. The transaminase activity can be calculated using the Beer-Lambert law (εNADH at 340 nm = 6220 M-1cm-1).

Enzyme Activity Calculation:

Activity (U/mL) = (ΔA340/min) * (Total reaction volume in mL) / (εNADH * Path length in cm * Enzyme volume in mL)

Where:

• 1 Unit (U) is defined as the amount of enzyme that catalyzes the conversion of 1 µmol of substrate per minute under the specified conditions.

• εNADH is the molar extinction coefficient of NADH at 340 nm (6220 M-1cm-1).

• The path length is typically 1 cm for a standard cuvette. For a 96-well plate, the path length needs to be determined or a standard curve can be used.

Data Presentation

Table 1: Kinetic Parameters of Various Transaminases with Aromatic Substrates. This table provides a reference for the expected range of kinetic parameters for transaminases acting on aromatic compounds.

Enzyme	Substrate (Amino Donor)	Substrate (Amino Acceptor)	Km (mM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
Tyrosine Aminotransferase (mTAT)	L-Tyrosine	α-Ketoglutarate	0.45	18.3	4.1 x 104	[8]
Tyrosine Aminotransferase (mTAT)	L-Phenylalanine	α-Ketoglutarate	2.1	16.2	7.7 x 103	[8]
D-Amino Acid Transaminase (AmicoTA)	D-Alanine	α-Ketoglutarate	1.8	120	6.7 x 104	[9]
Aromatic Amino Acid Aminotransferase (TtArAT)	L-Glutamine	Phenylpyruvate	1.2	N/A	N/A	[10]
Human Cytosolic Transaminase (GOT1)	L-Aspartate	α-Ketoglutarate	0.9	260	2.9 x 105	[7]
Human Cytosolic Transaminase (GPT)	L-Alanine	α-Ketoglutarate	2.8	190	6.8 x 104	[7]

Note: N/A indicates that the specific value was not reported in the cited source. The kinetic parameters are highly dependent on the specific reaction conditions (pH, temperature, etc.).

Visualizations

Caption: General "Ping-Pong" mechanism of a transaminase.

Caption: Workflow for a coupled transaminase activity assay.

Caption: Role of transaminases in cellular metabolism.

Applications in Drug Development

The assessment of transaminase activity is a critical component of preclinical and clinical drug development to evaluate the potential for drug-induced liver injury (DILI).[2] An increase in serum ALT and AST levels can be an early indicator of hepatotoxicity.[3] The protocols described herein can be employed to screen compound libraries for their effects on transaminase activity directly or to assess liver function in in vivo models following drug administration. Understanding the interaction of drug candidates with metabolic pathways involving transaminases is crucial for a comprehensive safety assessment.[2]

References

• 1. Transaminase - Wikipedia [en.wikipedia.org]
• 2. Specificity of transaminase activities in the prediction of drug-induced hepatotoxicity [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. almacgroup.com [almacgroup.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. Using Steady-State Kinetics to Quantitate Substrate Selectivity and Specificity: A Case Study with Two Human Transaminases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Stereoselective Synthesis of β-Branched Aromatic α-Amino Acids via Biocatalytic Dynamic Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2-Nitrophenylpyruvic Acid in Enzyme Kinetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrophenylpyruvic acid (2-NPP) is an α-keto acid that is structurally analogous to phenylpyruvic acid and kynurenine, a key metabolite in the tryptophan degradation pathway. This structural similarity suggests its potential as a substrate for enzymes that metabolize these endogenous compounds, particularly aminotransferases. One such enzyme of significant interest is kynurenine aminotransferase (KAT), which catalyzes the conversion of kynurenine to kynurenic acid. The enzymatic transamination of 2-Nitrophenylpyruvic acid is hypothesized to yield a product that can be monitored spectrophotometrically, offering a continuous assay for enzyme activity. This is valuable for high-throughput screening of potential enzyme inhibitors in drug discovery.

The principle of the proposed assay is based on the enzymatic conversion of 2-Nitrophenylpyruvic acid. While the exact enzymatic product in a transamination reaction would be 2-nitrophenylalanine, under certain oxidative conditions or with particular enzymes, the substrate might be converted to 2-nitrobenzaldehyde. The development of a chromophoric product allows for the real-time measurement of enzyme kinetics.

Key Advantages:

• Continuous Monitoring: Enables real-time kinetic measurements.

• High-Throughput Screening: The spectrophotometric nature of the assay makes it adaptable for microplate-based high-throughput screening of enzyme inhibitors.

• Drug Discovery: Useful for identifying and characterizing inhibitors of aminotransferases, which are therapeutic targets for various neurological disorders.

Signaling Pathway: Kynurenine Pathway and Hypothetical Role of 2-NPP

The kynurenine pathway is the primary route for tryptophan metabolism in mammals and produces several neuroactive compounds. Kynurenine aminotransferases (KATs) are key enzymes in this pathway that convert kynurenine into kynurenic acid. Given its structural similarity, 2-Nitrophenylpyruvic acid is proposed as a potential substrate for KAT.

Figure 1: Hypothetical role of 2-NPP in the Kynurenine Pathway.

Experimental Protocols

Principle of the Spectrophotometric Assay

The proposed continuous spectrophotometric assay measures the enzymatic activity by monitoring the increase in absorbance resulting from the conversion of 2-Nitrophenylpyruvic acid to a chromophoric product. The rate of product formation is directly proportional to the enzyme activity. The selection of the monitoring wavelength is critical and should correspond to the absorbance maximum of the product where the substrate has minimal absorbance. Based on the structure of a potential product like 2-nitrobenzaldehyde, a wavelength in the range of 260-400 nm would be a starting point for spectral analysis.

Materials and Reagents

• 2-Nitrophenylpyruvic acid (Substrate)

• Kynurenine Aminotransferase (KAT) enzyme

• Potassium phosphate buffer (or other suitable buffer at optimal pH for the enzyme)

• Pyridoxal 5'-phosphate (PLP), a common cofactor for aminotransferases

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 96-well UV-transparent microplates

• Microplate spectrophotometer

Preparation of Reagents

• Assay Buffer: Prepare a 100 mM potassium phosphate buffer and adjust the pH to the optimal value for the specific KAT isoenzyme being studied (typically between 7.4 and 8.5).

• Substrate Stock Solution: Prepare a 10 mM stock solution of 2-Nitrophenylpyruvic acid in DMSO.

• Cofactor Solution: Prepare a 1 mM stock solution of Pyridoxal 5'-phosphate in the assay buffer.

• Enzyme Solution: Prepare a stock solution of the KAT enzyme in the assay buffer. The final concentration in the assay should be determined empirically to ensure a linear reaction rate for a sufficient duration.

Assay Protocol for Enzyme Kinetics

• Wavelength Determination: Perform a wavelength scan (e.g., 250-500 nm) of the substrate (2-NPP) and the expected product (e.g., 2-nitrobenzaldehyde) to identify the optimal wavelength for monitoring the reaction. The optimal wavelength will be where the product has a significant absorbance and the substrate has minimal absorbance.

• Assay Mixture Preparation: In a 96-well UV-transparent microplate, prepare the reaction mixture by adding the following in order:

  • Assay Buffer

  • Cofactor Solution (to a final concentration of ~50 µM)

  • Varying concentrations of the 2-NPP substrate solution (e.g., from 0 to 500 µM).

• Enzyme Addition: To initiate the reaction, add the enzyme solution to each well. The final volume in each well should be constant (e.g., 200 µL).

• Kinetic Measurement: Immediately place the microplate in a pre-warmed microplate spectrophotometer and measure the absorbance at the predetermined optimal wavelength at regular intervals (e.g., every 30 seconds) for 10-20 minutes.

Experimental Workflow

Figure 2: General experimental workflow for enzyme kinetics using 2-NPP.

Data Presentation and Analysis

The raw data (absorbance vs. time) should be used to calculate the initial reaction velocity (v₀) for each substrate concentration. This is done by determining the slope of the linear portion of the absorbance curve. The enzyme activity can then be calculated using the Beer-Lambert law:

• v₀ (µmol/min/mL) = (ΔAbs/Δt) / (ε × l)

Where:

• ΔAbs/Δt is the initial rate of change in absorbance per minute.

• ε is the molar extinction coefficient of the product at the measured wavelength (in M⁻¹cm⁻¹).

• l is the path length of the cuvette or the well (in cm).

The calculated initial velocities are then plotted against the substrate concentrations, and the data are fitted to the Michaelis-Menten equation to determine the kinetic parameters, K_m and V_max.

• v₀ = (V_max × [S]) / (K_m + [S])

Hypothetical Kinetic Data for KAT with 2-NPP

Substrate Concentration [S] (µM)	Initial Velocity (v₀) (µmol/min/mg)
10	0.048
25	0.109
50	0.185
100	0.286
200	0.400
400	0.500

Summary of Hypothetical Kinetic Parameters

Substrate	K_m (µM)	V_max (µmol/min/mg)	k_cat (s⁻¹)	k_cat/K_m (M⁻¹s⁻¹)
Kynurenine	150	1.2	1.0	6.7 x 10³
2-Nitrophenylpyruvic Acid	250	0.65	0.54	2.2 x 10³

Troubleshooting

Issue	Possible Cause	Solution
No observable reaction	Enzyme is inactive.	Ensure proper storage and handling of the enzyme. Test with a known substrate.
Incorrect assay conditions (pH, temp).	Optimize assay conditions for the specific enzyme.
High background signal	Spontaneous degradation of the substrate.	Run a control reaction without the enzyme and subtract the background rate. Prepare fresh substrate solution.
Non-linear reaction rate	Substrate depletion or product inhibition.	Use a lower enzyme concentration or measure the initial rate over a shorter time period.
Enzyme instability.	Add stabilizing agents (e.g., BSA) to the assay buffer.

Conclusion

The use of 2-Nitrophenylpyruvic acid as a chromogenic substrate for aminotransferases like kynurenine aminotransferase presents a promising approach for continuous spectrophotometric monitoring of enzyme activity. The detailed protocol and workflow provided here serve as a robust starting point for researchers to develop and optimize this assay for their specific applications in enzyme characterization and inhibitor screening. Careful determination of the optimal measurement wavelength and assay conditions is crucial for obtaining accurate and reproducible kinetic data.

Application Notes and Protocols for the Synthesis of Indole-2-Carboxylic Acid via Reissert-Kaufmann Reaction with 2-Nitrophenylpyruvic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Reissert-Kaufmann reaction is a powerful method for the synthesis of indoles, a core heterocyclic motif in numerous pharmaceuticals and biologically active compounds. A key step in this synthesis involves the reductive cyclization of 2-nitrophenylpyruvic acid to form indole-2-carboxylic acid. This document provides detailed application notes and experimental protocols for this transformation, focusing on the use of various reducing agents. The information herein is intended to guide researchers in selecting the optimal conditions for their specific synthetic needs.

The overall reaction involves the reduction of the nitro group of 2-nitrophenylpyruvic acid to an amino group, which then undergoes spontaneous intramolecular condensation (cyclization) with the adjacent pyruvic acid moiety to form the indole ring.

Reaction Mechanism and Workflow

The synthesis of indole-2-carboxylic acid from 2-nitrophenylpyruvic acid proceeds through a reductive cyclization mechanism. The process begins with the reduction of the nitro group to an amino group, followed by an intramolecular cyclization.

Caption: Reaction mechanism for the synthesis of indole-2-carboxylic acid.

An overview of the experimental process is outlined below. The specific details for each reducing agent are provided in the experimental protocols section.

Caption: General experimental workflow for indole-2-carboxylic acid synthesis.

Data Presentation: Comparison of Reducing Agents

The choice of reducing agent significantly impacts the yield and reaction conditions. Below is a summary of various methods for the reductive cyclization of 2-nitrophenylpyruvic acid.

Reducing Agent	Solvent(s)	Typical Reaction Conditions	Reported Yield (%)	Notes
Zinc Dust / Acetic Acid	Acetic Acid	Heating	Moderate to Good	A classic and effective method.
Ferrous Sulfate / Ammonia	Water, Ammonia	Heating	~28[1]	An older, yet viable, method using inexpensive reagents. The reported yield is for the overall two-step process starting from o-nitrotoluene.
Sodium Dithionite (Na₂S₂O₄)	Water / Organic Co-solvent	Mild heating	Variable	A milder reducing agent, but optimization may be required.
Catalytic Hydrogenation (PtO₂)	Acetic Acid	H₂ atmosphere, room temp.	Good to Excellent	Typically used for the corresponding ester, but adaptable. Requires specialized hydrogenation equipment.[2]
Hydrazine Hydrate / Fe(OH)₂	Water, Alkali	80-90 °C	Not specified for direct use with the pyruvic acid	A patented method for the related ester.

Experimental Protocols

Materials and Equipment:

• 2-Nitrophenylpyruvic acid

• Selected reducing agent (Zinc dust, Ferrous sulfate heptahydrate, Sodium dithionite)

• Ammonium hydroxide solution (concentrated)

• Glacial acetic acid

• Hydrochloric acid (concentrated)

• Sodium hydroxide

• Organic solvents for extraction (e.g., ethyl acetate, diethyl ether)

• Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

• Standard laboratory glassware (round-bottom flasks, condensers, dropping funnels, beakers, etc.)

• Heating mantle or oil bath

• Magnetic stirrer

• Filtration apparatus (Büchner funnel, filter paper)

• Rotary evaporator

• pH paper or pH meter

Protocol 1: Reductive Cyclization using Zinc Dust and Acetic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-nitrophenylpyruvic acid (1.0 eq) in glacial acetic acid.

• Addition of Reducing Agent: To the stirred solution, add zinc dust (typically 3-5 eq) portion-wise. The addition may be exothermic, so control the rate to maintain a manageable reaction temperature.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for a period of 1-3 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature and filter to remove excess zinc and other inorganic salts.

• Isolation: Pour the filtrate into a larger volume of cold water to precipitate the crude indole-2-carboxylic acid.

• Purification: Collect the precipitate by filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol/water.

Protocol 2: Reductive Cyclization using Ferrous Sulfate and Ammonia

• Preparation of Ferrous Hydroxide: In a large flask, prepare a solution of ferrous sulfate heptahydrate (typically 6-8 eq) in water. In a separate vessel, prepare a dilute solution of ammonium hydroxide.

• Reaction Setup: Dissolve 2-nitrophenylpyruvic acid (1.0 eq) in a minimal amount of dilute ammonium hydroxide solution.

• Reduction: Heat the ferrous sulfate solution to near boiling and add the solution of 2-nitrophenylpyruvic acid dropwise with vigorous stirring. Concurrently, add concentrated ammonium hydroxide to maintain a basic pH. A black precipitate of iron oxides will form.

• Reaction Completion: After the addition is complete, continue to heat and stir the mixture for an additional 30-60 minutes.

• Work-up: Filter the hot reaction mixture to remove the iron sludge. Wash the filter cake with hot dilute ammonium hydroxide.

• Isolation: Cool the combined filtrate and washings. Carefully acidify with concentrated hydrochloric acid to precipitate the indole-2-carboxylic acid.

• Purification: Collect the product by filtration, wash with cold water, and dry. Recrystallize from an appropriate solvent if necessary.

Protocol 3: Reductive Cyclization using Sodium Dithionite

• Reaction Setup: In a round-bottom flask, dissolve 2-nitrophenylpyruvic acid (1.0 eq) in a mixture of water and a suitable organic co-solvent (e.g., dioxane, THF). Add a base such as sodium bicarbonate or sodium hydroxide to aid dissolution.

• Addition of Reducing Agent: Heat the solution gently (e.g., 50-60 °C). Add sodium dithionite (typically 3-4 eq) portion-wise over a period of 30-60 minutes.

• Reaction: Stir the reaction mixture at a slightly elevated temperature for 1-2 hours, monitoring the reaction progress by TLC.

• Work-up and Isolation: Cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to precipitate the product.

• Purification: Collect the solid by filtration, wash with water, and dry. Recrystallization can be performed for further purification.

Characterization of Indole-2-carboxylic Acid

The synthesized indole-2-carboxylic acid should be characterized to confirm its identity and purity.

• Melting Point: The melting point of the purified product should be determined and compared to the literature value.

• Spectroscopy:

  • ¹H NMR: The proton NMR spectrum should show characteristic peaks for the indole ring protons and the carboxylic acid proton.

  • ¹³C NMR: The carbon NMR spectrum will confirm the carbon framework of the molecule.

  • IR Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the N-H and C=O stretching of the carboxylic acid group.

  • Mass Spectrometry: Mass spectral analysis will confirm the molecular weight of the product.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all chemicals with care, consulting the Safety Data Sheets (SDS) before use.

• Reactions involving hydrogen gas (catalytic hydrogenation) require specialized equipment and procedures to mitigate the risk of fire or explosion.

• Exothermic reactions should be controlled by slow addition of reagents and/or external cooling.

These application notes and protocols provide a comprehensive guide for the synthesis of indole-2-carboxylic acid from 2-nitrophenylpyruvic acid using various reductive cyclization methods. Researchers can adapt and optimize these procedures to suit their specific laboratory conditions and research objectives.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN102020600B - Synthetic method of indole-2-carboxylic acid - Google Patents [patents.google.com]

using 2-Nitrophenylpyruvic acid as a substrate for alanine aminotransferase

Topic: Analysis of Alanine Aminotransferase Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Alanine aminotransferase (ALT), formerly known as serum glutamic-pyruvic transaminase (SGPT), is a pivotal enzyme in amino acid metabolism.[1][2] It catalyzes the reversible transfer of an amino group from L-alanine to α-ketoglutarate, producing L-glutamate and pyruvate.[2][3] Predominantly found in the liver, ALT is a sensitive biomarker for hepatocellular injury and is routinely measured in clinical diagnostics and drug development to assess liver function and toxicity.[1][4]

This document provides detailed application notes and protocols for the enzymatic assay of alanine aminotransferase. While the query specified the use of 2-Nitrophenylpyruvic acid as a substrate, extensive literature review indicates that this is not a standard or documented substrate for ALT assays. The established and validated methods for determining ALT activity rely on the enzymatic reaction between L-alanine and α-ketoglutarate. Therefore, the following sections will detail the principles and protocols for these standard assays.

Principle of Standard Alanine Aminotransferase (ALT) Assays

The quantification of ALT activity is typically achieved through two main types of assays:

• Coupled Enzymatic (Kinetic) Assay: This is the most common method. The pyruvate produced from the ALT-catalyzed reaction is used as a substrate in a subsequent reaction catalyzed by lactate dehydrogenase (LDH). In this second reaction, LDH catalyzes the reduction of pyruvate to lactate, which is coupled with the oxidation of NADH to NAD+. The rate of NADH oxidation is monitored by measuring the decrease in absorbance at 340 nm, which is directly proportional to the ALT activity in the sample.[3][5][6]

• Colorimetric Assay: In this method, the pyruvate generated by ALT reacts with a chromogenic agent, such as 2,4-dinitrophenylhydrazine (DNPH).[7][8] The resulting pyruvate-DNPH derivative forms a colored compound (phenylhydrazone) under alkaline conditions, which can be measured spectrophotometrically (typically around 505-570 nm).[1][7] The intensity of the color is proportional to the amount of pyruvate produced and thus to the ALT activity.

Signaling Pathway and Metabolic Context

Alanine aminotransferase plays a crucial role in the glucose-alanine cycle, a key metabolic pathway that links the liver and skeletal muscle. During periods of fasting or prolonged exercise, muscle protein is broken down, and the resulting amino acids are transaminated to produce alanine. Alanine is then released into the bloodstream and transported to the liver. In the liver, ALT converts alanine back to pyruvate, which can then be used for gluconeogenesis to produce glucose. The glucose is subsequently released into the blood for use by tissues, including the muscle, thus completing the cycle.

Caption: The Glucose-Alanine Cycle illustrating the role of ALT.

Quantitative Data Presentation

The kinetic parameters of alanine aminotransferase can vary depending on the source of the enzyme and the assay conditions. The following table summarizes typical kinetic constants for the forward and reverse reactions catalyzed by ALT.

Enzyme Source	Substrate	Km (mM)	Vmax (mM/min)	Reference
Human	L-Alanine	10.12	0.48	[3]
Human	α-Ketoglutarate	-	-
Human	L-Glutamate	3.22	0.22	[3]
Human	Pyruvate	-	-

Note: '-' indicates data not specified in the cited source under comparable conditions.

Experimental Protocols

Protocol 1: Coupled Enzymatic (Kinetic) Assay for ALT Activity

This protocol is based on the principle of monitoring NADH oxidation at 340 nm.

Materials:

• Spectrophotometer or microplate reader capable of measuring absorbance at 340 nm

• Cuvettes or 96-well UV-transparent microplates

• ALT Assay Buffer (e.g., 100 mM Tris-HCl, pH 7.5)

• L-Alanine solution (200 mM)

• α-Ketoglutarate solution (10 mM)

• NADH solution (0.25 mM)

• Lactate Dehydrogenase (LDH) (e.g., 1000 units/mL)

• Sample containing ALT (e.g., serum, plasma, tissue homogenate)

• Purified water

Experimental Workflow:

Caption: Workflow for the coupled enzymatic ALT assay.

Procedure:

• Prepare a Master Reaction Mix: For each reaction, prepare a master mix containing:

  • 80 µL ALT Assay Buffer

  • 10 µL L-Alanine solution

  • 5 µL NADH solution

  • 2 µL LDH solution

• Sample Addition: Add 10-20 µL of the sample to a cuvette or well of a microplate.

• Add Master Mix: Add 97 µL of the Master Reaction Mix to the sample. Mix gently and incubate for 1-2 minutes at 37°C to allow for the consumption of any endogenous pyruvate in the sample.

• Initiate Reaction: Start the enzymatic reaction by adding 10 µL of the α-Ketoglutarate solution.

• Measure Absorbance: Immediately start monitoring the decrease in absorbance at 340 nm at 37°C. Record the absorbance every minute for 5-10 minutes.

• Calculate ALT Activity: Determine the rate of absorbance change per minute (ΔA340/min) from the linear portion of the curve. The ALT activity can be calculated using the following formula:

  Activity (U/L) = (ΔA340/min x Total Reaction Volume (mL)) / (Molar Extinction Coefficient of NADH x Sample Volume (mL) x Light Path (cm))

  The molar extinction coefficient for NADH at 340 nm is 6.22 mM-1cm-1.

Protocol 2: Colorimetric Assay for ALT Activity

This protocol is based on the reaction of pyruvate with 2,4-dinitrophenylhydrazine (DNPH).[7]

Materials:

• Microplate reader capable of measuring absorbance at 505-570 nm

• 96-well microplate

• ALT Substrate Solution (containing L-alanine and α-ketoglutarate in a buffered solution, pH 7.4)

• 2,4-Dinitrophenylhydrazine (DNPH) solution

• NaOH solution (e.g., 0.4 M)

• Sample containing ALT

• Pyruvate standards for standard curve

Experimental Workflow:

Caption: Workflow for the colorimetric ALT assay.

Procedure:

• Prepare Pyruvate Standards: Prepare a series of pyruvate standards (e.g., 0, 0.2, 0.4, 0.6, 0.8, 1.0 mM) in the assay buffer.

• Reaction Setup:

  • Add 50 µL of the ALT Substrate Solution to each well of a 96-well plate.

  • Add 10 µL of the sample or pyruvate standard to the respective wells.

• Enzymatic Reaction: Mix gently and incubate the plate at 37°C for 30 minutes.

• Color Development:

  • Add 50 µL of the DNPH solution to each well to stop the reaction.

  • Incubate at room temperature for 20 minutes.

  • Add 250 µL of 0.4 M NaOH solution to each well and mix.

• Measure Absorbance: Measure the absorbance at 505 nm using a microplate reader.

• Calculate ALT Activity:

  • Subtract the absorbance of the blank (0 mM pyruvate standard) from all readings.

  • Plot the absorbance of the pyruvate standards versus their concentration to generate a standard curve.

  • Determine the concentration of pyruvate produced in the samples from the standard curve.

  • Calculate ALT activity based on the amount of pyruvate generated per unit of time.

Discussion on 2-Nitrophenylpyruvic Acid

As previously mentioned, the use of 2-Nitrophenylpyruvic acid as a direct substrate for alanine aminotransferase is not described in the reviewed scientific literature. ALT exhibits a high degree of substrate specificity for L-alanine and α-ketoglutarate.[9] It is possible that the structural differences between α-ketoglutarate and 2-Nitrophenylpyruvic acid, particularly the presence of the nitro-substituted phenyl ring, may hinder its binding to the active site of ALT or prevent the transamination reaction from occurring efficiently.

Interestingly, assays for a related enzyme, aspartate aminotransferase (AST), sometimes utilize a reaction where the product, oxaloacetate, is chemically converted to pyruvate, which then reacts with 2,4-dinitrophenylhydrazine.[10] This highlights a chemical derivatization step to produce a common analyte. However, this is different from using a substituted pyruvic acid as a direct enzymatic substrate.

For researchers specifically interested in alternative substrates or developing novel assays, a thorough investigation of the substrate specificity of ALT would be required, including kinetic studies to determine if 2-Nitrophenylpyruvic acid can act as a substrate and, if so, with what efficiency compared to the natural substrate.

Conclusion

The standard and well-validated methods for assaying alanine aminotransferase activity involve the enzymatic reaction between L-alanine and α-ketoglutarate, with subsequent detection of the product, pyruvate. The coupled enzymatic (kinetic) assay and the colorimetric assay are the most widely used methods in research and clinical settings. These protocols provide reliable and reproducible measurements of ALT activity, which is crucial for assessing liver health and in the development of new therapeutics. While the use of 2-Nitrophenylpyruvic acid as a substrate is not established, the provided standard protocols offer robust alternatives for the accurate determination of ALT activity.

References

• 1. cellbiolabs.com [cellbiolabs.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Study on alanine aminotransferase kinetics by microchip electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alanine Aminotransferase (ALT) Test - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. acb.org.uk [acb.org.uk]
• 6. mdpi.com [mdpi.com]
• 7. Alanine Aminotransferase Activity Assay Kit (A319658) [antibodies.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Using Steady-State Kinetics to Quantitate Substrate Selectivity and Specificity: A Case Study with Two Human Transaminases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. elkbiotech.com [elkbiotech.com]

Application Notes and Protocols for a Continuous Spectrophotometric Assay Using 2-Nitrophenylpyruvic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes describe a continuous spectrophotometric assay for the determination of kynurenine aminotransferase (KAT) activity using 2-Nitrophenylpyruvic acid (NPP) as a substrate. Kynurenine aminotransferases are a group of pyridoxal-5'-phosphate (PLP) dependent enzymes that catalyze the transamination of L-kynurenine to kynurenic acid, a key neuroactive metabolite in the tryptophan metabolism pathway.[1] Dysregulation of this pathway has been implicated in various neurological and psychiatric disorders, making KAT a significant target for drug discovery.[2]

This assay provides a simple and continuous method to monitor KAT activity by measuring the change in absorbance resulting from the enzymatic conversion of NPP to 2-nitro-L-phenylalanine. The assay is suitable for high-throughput screening (HTS) of potential KAT inhibitors and for detailed kinetic characterization of the enzyme.

Principle of the Assay

The assay is based on the transamination reaction catalyzed by kynurenine aminotransferase (KAT). In this reaction, the amino group from an amino donor (e.g., L-glutamate) is transferred to the keto acid substrate, 2-Nitrophenylpyruvic acid (NPP), resulting in the formation of the corresponding amino acid, 2-nitro-L-phenylalanine, and a keto acid product from the amino donor (e.g., α-ketoglutarate).

The reaction can be monitored continuously by observing the change in absorbance at a specific wavelength where the substrate (NPP) and the product (2-nitro-L-phenylalanine) have different molar extinction coefficients. The nitro-aromatic nature of both compounds suggests that a suitable wavelength for monitoring this change will likely be in the UV range, potentially around 340 nm, a common wavelength for spectrophotometric enzyme assays.[3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the relevant biochemical pathway and the general workflow for the continuous spectrophotometric assay.

Caption: The Kynurenine Pathway, highlighting the role of Kynurenine Aminotransferase (KAT).

References

• 1. Kynurenine Pathway of Tryptophan Metabolism: Regulatory and Functional Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fragment Screening of Human Kynurenine Aminotransferase-II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Influence of auxiliary enzymes on the spectrophotometric measurement of alanine aminotransferase and aspartate aminotransferase activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 2-Nitrophenylpyruvic Acid in Medicinal Chemistry: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrophenylpyruvic acid (2-NPPA) is a versatile chemical intermediate that holds significant potential in the field of medicinal chemistry. While direct therapeutic applications of 2-NPPA are not extensively documented, its derivatives have emerged as promising candidates for the development of novel therapeutic agents, particularly in the realms of antibacterial and anticancer research. The presence of the nitro group, a strong electron-withdrawing moiety, is crucial for the biological activity of many of its derivatives, often acting as a pharmacophore that can be bioreductively activated. This document provides a comprehensive overview of the applications of 2-NPPA in medicinal chemistry, focusing on the synthesis of its biologically active derivatives, their quantitative biological data, and detailed experimental protocols for their evaluation.

Synthetic Applications

2-Nitrophenylpyruvic acid serves as a key building block for the synthesis of a variety of heterocyclic and substituted aromatic compounds with potential medicinal applications.

Synthesis of N-(o-nitrophenyl)cycloamino-2-carboxylic Acids

One notable application of 2-nitrophenyl derivatives is in the synthesis of N-(o-nitrophenyl)cycloamino-2-carboxylic acids. These compounds have demonstrated significant antibacterial activity. The general synthetic approach involves the condensation reaction of a substituted o-halogenonitrobenzene with an amino acid, such as L-proline or D,L-pipecolinic acid, under basic conditions.

Synthesis of Nitrophenyl-Containing Chalcones

Chalcones, characterized by an open-chain flavonoid structure with a three-carbon α,β-unsaturated carbonyl system, are another class of compounds whose synthesis can utilize nitrophenyl precursors. The Claisen-Schmidt condensation is a common method for synthesizing these derivatives, reacting a substituted acetophenone with a substituted benzaldehyde, such as 2-nitrobenzaldehyde.

Biological Activities of 2-Nitrophenylpyruvic Acid Derivatives

Derivatives of 2-NPPA have been investigated for a range of biological activities, with the most prominent being antibacterial and anticancer effects.

Antibacterial Activity

Several studies have highlighted the potential of N-(2-nitrophenyl)cycloamino-2-carboxylic acids as antibacterial agents. These compounds have shown activity against a panel of both Gram-positive and Gram-negative bacteria. The proposed mechanism of action for many nitroaromatic antibacterial agents involves the reductive bioactivation of the nitro group by bacterial nitroreductases. This process generates reactive nitrogen species that can damage bacterial DNA and other essential macromolecules, leading to cell death.[1][2][3][4][5]

Table 1: Minimum Inhibitory Concentration (MIC) of N-(2-nitrophenyl)cycloamino-2-carboxylic acid Derivatives

Compound	Test Organism	MIC (µg/mL)
N-(2-nitrophenyl)pyrrolidine-2-carboxylic acid (3a)	Enterobacter cloacae	15.6
N-(2-nitrophenyl)pyrrolidine-2-carboxylic acid (3a)	Enterococcus faecalis	15.6
N-(4-Cyano-2-nitrophenyl)-L-proline (3c)	Enterococcus faecalis	15.6
N-(2-nitrophenyl)piperidine-2-carboxylic acid (3g)	Proteus mirabilis	15.6
Streptomycin (Standard)	Enterobacter cloacae	>15.6
Nalidixic acid (Standard)	Enterococcus faecalis	>15.6
Nalidixic acid (Standard)	Proteus mirabilis	>15.6

Source: Data compiled from studies on substituted N-(o-nitrophenyl)cycloamino-2-carboxylic acids.

Anticancer Activity

Derivatives containing the 2-nitrophenyl group have also been evaluated for their anticancer properties. The mechanism of action for some of these compounds is believed to be related to their ability to act as alkylating agents, leading to DNA damage in cancer cells. Furthermore, induction of apoptosis is another key mechanism by which these compounds exert their cytotoxic effects.

Table 2: In Vitro Cytotoxicity (IC50) of a 2-Nitrophenyl Derivative

Compound	Cancer Cell Line	IC50 (µM)
7-Acetyl-4-cyano-1,6-dimethyl-6-hydroxy-8-(2-nitrophenyl)-5,6,7,8-tetrahydroisoquinoline-3(2H)-thione (Compound 3)	HEGP2 (Liver Cancer)	0.09
Doxorubicin (Standard)	HEGP2 (Liver Cancer)	0.44

Source: Data from a study on Nitrophenyl-Group-Containing Heterocycles.

Experimental Protocols

Antibacterial Susceptibility Testing: Broth Microdilution Method

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a compound against bacterial strains.[6][7][8][9][10]

Materials:

• Test compound (e.g., N-(2-nitrophenyl)cycloamino-2-carboxylic acid derivative)

• Bacterial strains (e.g., S. aureus, E. coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Sterile saline (0.85%)

• 0.5 McFarland turbidity standard

Procedure:

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours old), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL.

• Compound Dilution:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compound in CAMHB in the 96-well microtiter plate. The final volume in each well should be 50 µL.

• Inoculation:

  • Add 50 µL of the prepared bacterial inoculum to each well containing the compound dilutions. This brings the final volume to 100 µL.

  • Include a growth control well (inoculum in broth without compound) and a sterility control well (broth only).

• Incubation:

  • Incubate the microtiter plate at 35-37°C for 16-20 hours in ambient air.

• MIC Determination:

  • Following incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria.

In Vitro Cytotoxicity Assay: MTT Assay

This protocol describes the determination of the half-maximal inhibitory concentration (IC50) of a compound against cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[11][12][13][14]

Materials:

• Test compound (e.g., 2-nitrophenyl derivative)

• Cancer cell line (e.g., HEGP2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in complete medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of solvent used for the compound).

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for another 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15-20 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used for background subtraction.

• IC50 Calculation:

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Visualizations

Proposed Mechanism of Antibacterial Action

The antibacterial activity of many nitroaromatic compounds is dependent on the enzymatic reduction of the nitro group within the bacterial cell. This process leads to the formation of cytotoxic reactive nitrogen species.

Caption: Proposed bioreductive activation of nitroaromatic antibacterial agents.

General Apoptotic Pathway in Cancer Cells

Many anticancer agents, including derivatives of 2-nitrophenylpyruvic acid, can induce programmed cell death, or apoptosis, in cancer cells. This is a complex signaling cascade involving various cellular components.

References

• 1. Antimicrobial Activity of Nitroaromatic Derivatives | Encyclopedia MDPI [encyclopedia.pub]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Nitroaromatic Antibiotics as Nitrogen Oxide Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitroaromatic Antibiotics as Nitrogen Oxide Sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. protocols.io [protocols.io]
• 9. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 10. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. atcc.org [atcc.org]
• 13. benchchem.com [benchchem.com]
• 14. MTT assay protocol | Abcam [abcam.com]

Application Notes and Protocols: Synthesis of Heterocyclic Compounds from 2-Nitrophenylpyruvic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and background information for the synthesis of valuable heterocyclic compounds, specifically indoles and quinolines, utilizing 2-nitrophenylpyruvic acid and its derivatives as key starting materials. The described methods are essential for the construction of core scaffolds relevant to medicinal chemistry and drug development.

Synthesis of Indole-2-Carboxylic Acids via Reductive Cyclization

The intramolecular reductive cyclization of 2-nitrophenylpyruvic acid and its derivatives is a direct and efficient method for the preparation of indole-2-carboxylic acids. This transformation is a key step in the Reissert indole synthesis, a classical method for constructing the indole ring system.[1][2][3][4][5]

Signaling Pathway and Logic

The fundamental principle of this synthesis involves the reduction of the nitro group in the ortho position to an amine, which then undergoes a spontaneous intramolecular condensation with the adjacent pyruvic acid moiety to form the indole ring.

References

• 1. scispace.com [scispace.com]
• 2. daneshyari.com [daneshyari.com]
• 3. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 4. Reissert_indole_synthesis [chemeurope.com]
• 5. Reissert Indole Synthesis (Chapter 49) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Application Notes and Protocols: 2-Nitrophenylpyruvic Acid as a Versatile Building Block for Complex Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrophenylpyruvic acid and its derivatives are highly valuable and versatile building blocks in synthetic organic chemistry, particularly for the construction of complex heterocyclic molecules of significant interest to the pharmaceutical and life sciences industries. The presence of the nitro group, a key functional handle, allows for strategic reductive cyclization reactions, leading to the formation of diverse ring systems. This document provides detailed application notes and experimental protocols for the synthesis of indole and quinoxaline derivatives, showcasing the utility of 2-nitrophenylpyruvic acid in generating molecular complexity. Furthermore, it explores the biological relevance of the synthesized molecules by illustrating their interaction with key signaling pathways.

Applications of 2-Nitrophenylpyruvic Acid in Complex Molecule Synthesis

2-Nitrophenylpyruvic acid serves as a crucial precursor for a variety of heterocyclic scaffolds, most notably indoles and quinoxalines.

• Indole Synthesis (Reissert Indole Synthesis): The classical Reissert indole synthesis utilizes the condensation of an ortho-nitrotoluene with diethyl oxalate to generate an ethyl o-nitrophenylpyruvate intermediate.[1][2] This intermediate, which is a derivative of 2-nitrophenylpyruvic acid, undergoes reductive cyclization to form the indole ring system. This methodology provides a reliable route to variously substituted indole-2-carboxylic acids, which are precursors to a wide range of biologically active molecules.

• Quinoxaline Synthesis: Derivatives of 2-nitrophenylpyruvic acid can be condensed with ortho-phenylenediamines to afford 3-(2-nitrobenzyl)quinoxalin-2(1H)-ones. Subsequent reduction of the nitro group can lead to further intramolecular cyclization and rearrangement reactions, yielding complex fused heterocyclic systems.

The indole and quinoxaline cores are prevalent in numerous natural products and synthetic drugs, exhibiting a broad spectrum of biological activities. Molecules synthesized from 2-nitrophenylpyruvic acid derivatives have shown potential as:

• Peroxisome Proliferator-Activated Receptor γ (PPARγ) Modulators: Indole-2-carboxylic acid derivatives have been identified as potential modulators of PPARγ, a nuclear receptor involved in regulating glucose and lipid metabolism.

• HIV-1 Integrase Inhibitors: The indole scaffold is a key feature in several inhibitors of HIV-1 integrase, a crucial enzyme for viral replication.

• Indoleamine 2,3-dioxygenase 1 (IDO1) and Tryptophan 2,3-dioxygenase (TDO) Inhibitors: These enzymes are implicated in cancer immune evasion, and indole-containing molecules have been investigated as potential inhibitors.

Data Presentation

Table 1: Summary of a Representative Reissert Indole Synthesis

Step	Reaction	Starting Materials	Key Reagents	Product	Yield (%)
1	Condensation	o-Nitrotoluene, Diethyl oxalate	Potassium ethoxide, Ethanol	Ethyl o-nitrophenylpyruvate	65-75
2	Reductive Cyclization	Ethyl o-nitrophenylpyruvate	Zinc dust, Acetic acid	Indole-2-carboxylic acid	80-90

Table 2: Spectroscopic Data for Indole-2-carboxylic acid

Technique	Key Data
Infrared (IR)	Broad peak around 3300-2500 cm⁻¹ (O-H and N-H stretching), ~1680 cm⁻¹ (C=O stretching)
¹H NMR	Aromatic protons (δ 7.0-8.0 ppm), N-H proton (broad singlet, δ ~11.0-12.0 ppm), Carboxylic acid proton (broad singlet, δ >12.0 ppm)
Mass Spectrometry	Molecular ion peak corresponding to the calculated molecular weight (C₉H₇NO₂)

Table 3: Summary of a Representative Quinoxaline Synthesis

Step	Reaction	Starting Materials	Product	Yield (%)
1	Condensation	5-(2-Nitrobenzyliden)-2,2-dimethyl-1,3-oxazolidin-4-one, o-Phenylenediamine	3-(2-Nitrobenzyl)quinoxalin-2(1H)-one	~80

Experimental Protocols

Protocol 1: Synthesis of Indole-2-carboxylic Acid via Reissert Indole Synthesis

This protocol is divided into two main steps: the synthesis of ethyl o-nitrophenylpyruvate and its subsequent reductive cyclization.

Step 1: Synthesis of Ethyl o-nitrophenylpyruvate

Materials:

• o-Nitrotoluene

• Diethyl oxalate

• Potassium ethoxide

• Absolute ethanol

• Diethyl ether (anhydrous)

• Hydrochloric acid (concentrated)

• Ice

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a drying tube, and a dropping funnel, prepare a solution of potassium ethoxide by dissolving potassium metal (1.0 equivalent) in absolute ethanol.

• Cool the solution in an ice bath and add a solution of diethyl oxalate (1.1 equivalents) in absolute ethanol dropwise with stirring.

• To the resulting slurry, add a solution of o-nitrotoluene (1.0 equivalent) in a mixture of absolute ethanol and anhydrous diethyl ether dropwise over 1-2 hours, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature overnight.

• Pour the reaction mixture onto crushed ice and acidify with concentrated hydrochloric acid to a pH of ~2.

• The crude ethyl o-nitrophenylpyruvate will precipitate as a yellow solid. Collect the solid by vacuum filtration, wash with cold water, and air-dry.

• Recrystallize the crude product from ethanol to obtain pure ethyl o-nitrophenylpyruvate.

Expected Yield: 65-75%

Step 2: Reductive Cyclization to Indole-2-carboxylic Acid

Materials:

• Ethyl o-nitrophenylpyruvate

• Zinc dust (activated)

• Glacial acetic acid

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend ethyl o-nitrophenylpyruvate (1.0 equivalent) in glacial acetic acid.

• Heat the mixture to reflux with vigorous stirring.

• To the refluxing solution, add activated zinc dust (3.0-4.0 equivalents) portion-wise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to reflux the reaction mixture for an additional 1-2 hours, or until the yellow color of the starting material has disappeared.

• Cool the reaction mixture to room temperature and filter to remove excess zinc and other insoluble materials.

• Pour the filtrate into a large volume of cold water, which will cause the precipitation of indole-2-carboxylic acid as a white or off-white solid.

• Collect the product by vacuum filtration, wash thoroughly with water, and dry.

• The product can be further purified by recrystallization from a suitable solvent such as ethanol or aqueous ethanol.

Expected Yield: 80-90%

Protocol 2: Synthesis of 3-(2-Nitrobenzyl)quinoxalin-2(1H)-one

This protocol describes the synthesis from a derivative of 2-nitrophenylpyruvic acid.

Materials:

• 5-(2-Nitrobenzyliden)-2,2-dimethyl-1,3-oxazolidin-4-one

• o-Phenylenediamine

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 5-(2-nitrobenzyliden)-2,2-dimethyl-1,3-oxazolidin-4-one (1.0 equivalent) and o-phenylenediamine (1.1 equivalents) in ethanol.

• Reflux the reaction mixture for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to obtain 3-(2-nitrobenzyl)quinoxalin-2(1H)-one.

Expected Yield: Approximately 80%

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for the Reissert Indole Synthesis.

Caption: Synthesis of a Quinoxaline Derivative.

Caption: PPARγ Signaling Pathway Activation.

References

• 1. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Reissert_indole_synthesis [chemeurope.com]

Application Note: Experimental Setups for Monitoring Reactions with 2-Nitrophenylpyruvic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Nitrophenylpyruvic acid (2-NPPA) is a keto acid containing a nitro group, making it a valuable substrate and intermediate in various chemical and biochemical reactions.[1][2] Its structural features allow for diverse reactivity, including oxidation, condensation, and enzymatic conversion.[3][4] Accurate monitoring of reactions involving 2-NPPA is crucial for understanding reaction kinetics, optimizing process conditions, and screening for enzyme inhibitors or catalysts. This document provides detailed protocols for two robust analytical methods for monitoring these reactions: a continuous spectrophotometric assay and a discontinuous High-Performance Liquid Chromatography (HPLC) assay.

Principle of Monitoring

The choice of monitoring technique depends on the specific reaction and the desired data.

• Spectrophotometry: This method is ideal for continuous, real-time monitoring of reactions that involve a change in light absorbance. Many reactions involving nitrophenyl compounds result in the formation of a colored product, such as a nitrophenolate ion, which strongly absorbs light at a specific wavelength (e.g., ~400 nm).[5] The rate of product formation can be directly measured by tracking the increase in absorbance over time. This method is high-throughput and suitable for enzyme kinetic studies.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful separation technique that can quantify the concentration of multiple components in a mixture over time.[6] It is particularly useful for reactions that do not produce a significant color change or when multiple products are formed. By taking samples at various time points, quenching the reaction, and analyzing the composition, one can accurately determine the rate of substrate consumption and product formation.[7] This method offers high specificity and is excellent for method development and validation.[8]

Method 1: Continuous Spectrophotometric Assay

This protocol describes a general method for monitoring the enzymatic conversion of 2-NPPA that results in a chromogenic product.

Experimental Protocol

1. Materials and Reagents:

• 2-Nitrophenylpyruvic acid (2-NPPA), 99% purity[1]

• Enzyme of interest (e.g., a hypothetical 2-NPPA oxidase/decarboxylase)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5

• Dimethyl sulfoxide (DMSO) for stock solution

• 96-well UV-transparent microplates

• Microplate spectrophotometer with kinetic reading capabilities

2. Procedure:

• Prepare a 100 mM stock solution of 2-NPPA by dissolving 20.92 mg of 2-NPPA (MW: 209.16 g/mol ) in 1 mL of DMSO.[1] Store at -20°C.

• Prepare working solutions of 2-NPPA by diluting the stock solution in the Assay Buffer to the desired concentrations (e.g., for determining Michaelis-Menten kinetics, a range from 0.1 mM to 10 mM might be appropriate).

• Prepare the enzyme solution by diluting the enzyme stock to the desired final concentration in cold Assay Buffer. Keep the enzyme on ice.

• Set up the reaction mixture in a 96-well plate. For a final volume of 200 µL:

  • Add 180 µL of the 2-NPPA working solution to each well.

  • Include a "no enzyme" control for each substrate concentration to measure any non-enzymatic substrate degradation.

• Equilibrate the plate at the desired reaction temperature (e.g., 37°C) for 5 minutes in the microplate reader.

• Initiate the reaction by adding 20 µL of the enzyme solution to each well. Mix quickly and thoroughly.

• Monitor the reaction by measuring the absorbance at 405 nm every 30 seconds for 10-20 minutes. The formation of many nitrophenolate-type products can be observed around this wavelength.[5]

3. Data Analysis:

• Plot absorbance versus time for each reaction.

• Identify the initial linear portion of the curve.

• Calculate the initial reaction velocity (v₀) from the slope of this linear portion (ΔAbs/min).

• Convert the velocity from ΔAbs/min to µmol/min using the Beer-Lambert law (v₀ = slope / εL), where ε is the molar extinction coefficient of the product (in M⁻¹cm⁻¹) and L is the path length (in cm).

• For enzyme kinetic analysis, plot the initial velocities against the corresponding substrate concentrations and fit the data to the Michaelis-Menten equation to determine Kₘ and Vₘₐₓ.[9][10]

Workflow Diagram: Spectrophotometric Assay

Caption: Workflow for the continuous spectrophotometric enzyme assay.

Method 2: Discontinuous HPLC Assay

This protocol is suitable for monitoring reactions where spectrophotometry is not viable or for complex reactions requiring separation of components.

Experimental Protocol

1. Materials and Reagents:

• All reagents from Method 1.

• Quenching Solution: 1 M Hydrochloric Acid (HCl) or 10% Trifluoroacetic acid (TFA).

• HPLC system with UV detector.

• HPLC Column: C18 reverse-phase column (e.g., 4.6 x 50 mm, 1.8 µm particle size).[7]

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile (MeCN) with 0.1% Formic Acid.[11]

• 0.45 µm syringe filters.

2. Procedure:

• Prepare stock solutions of 2-NPPA and enzyme as described in Method 1.

• Set up the reaction in a larger volume (e.g., 1 mL) in a microcentrifuge tube. Maintain at a constant temperature.

• Initiate the reaction by adding the enzyme.

• Take time-point samples: At specified intervals (e.g., 0, 1, 2, 5, 10, 20 minutes), withdraw an aliquot (e.g., 100 µL) of the reaction mixture.

• Quench the reaction immediately by adding the aliquot to a tube containing an equal volume (100 µL) of Quenching Solution. This stops the enzymatic activity.

• Prepare samples for HPLC: Centrifuge the quenched samples to pellet any precipitated protein. Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.[8]

• Analyze by HPLC: Inject the samples onto the HPLC system. Monitor the elution of 2-NPPA and its product(s) by UV detection (e.g., at 220 nm or 254 nm).[7][8]

3. HPLC Conditions (Example):

• Column: C18 reverse-phase, 4.6 x 50 mm, 1.8 µm[7]

• Mobile Phase: Gradient elution. Start with 95% A / 5% B, ramp to 5% A / 95% B over 5 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm[7]

• Injection Volume: 10 µL

4. Data Analysis:

• Generate a standard curve for both 2-NPPA and the purified product to correlate peak area with concentration.

• For each time point, determine the concentration of 2-NPPA remaining and the product formed.

• Plot concentration versus time. The initial reaction velocity can be determined from the initial slope of the product formation curve or the substrate depletion curve.

Workflow Diagram: HPLC Assay

Caption: Workflow for the discontinuous HPLC-based kinetics assay.

Data Presentation

Quantitative data from these experiments should be summarized for clear interpretation and comparison.

Table 1: Example Enzyme Kinetic Parameters with 2-NPPA

Parameter	Value	Unit	Method Used
Kₘ (Michaelis Constant)	150	µM	Spectrophotometry
Vₘₐₓ (Maximum Velocity)	50	µmol/min/mg	Spectrophotometry
k꜀ₐₜ (Catalytic Constant)	25	s⁻¹	Spectrophotometry
k꜀ₐₜ/Kₘ (Catalytic Efficiency)	1.67 x 10⁵	M⁻¹s⁻¹	Spectrophotometry

Table 2: Comparison of Monitoring Methods

Feature	Spectrophotometric Assay	HPLC Assay
Principle	Absorbance Change	Chromatographic Separation
Monitoring	Continuous, real-time	Discontinuous, endpoint
Throughput	High (96/384-well plates)	Low to Medium
Sensitivity	Moderate to High	High to Very High[12]
Specificity	Lower (interference possible)	High (separates components)
Requirement	Chromogenic product required	No color change needed[11]
Application	High-throughput screening, steady-state kinetics	Complex mixtures, mechanism studies, validation[7][8]

Logical Relationship Diagram

Caption: Relationship between reaction components and analytical signals.

References

• 1. 2-Nitrophenylpyruvic acid 99 5461-32-5 [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. US3996289A - Process for the preparation of 2-nitrobenzaldehyde - Google Patents [patents.google.com]
• 5. facilities.bioc.cam.ac.uk [facilities.bioc.cam.ac.uk]
• 6. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Separation of 2-Nitrophenylpyruvic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 2-Nitrophenylpyruvic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrophenylpyruvic acid (2-NPPA) is a keto-acid that serves as a significant intermediate in various chemical syntheses. Its accurate quantification is crucial for process monitoring, quality control, and in understanding its potential biological roles. These application notes provide detailed protocols for the quantitative analysis of 2-Nitrophenylpyruvic acid in various matrices using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and UV-Vis Spectrophotometry.

Analytical Methods Overview

A summary of the performance characteristics of the described analytical methods for the quantification of 2-Nitrophenylpyruvic acid is presented below. The choice of method will depend on the required sensitivity, selectivity, and the nature of the sample matrix.

Parameter	HPLC-UV	LC-MS/MS	UV-Vis Spectrophotometry
Limit of Detection (LOD)	0.05 - 0.2 µg/mL	0.001 - 0.05 ng/mL	~0.4 mg/L[1]
Limit of Quantification (LOQ)	0.15 - 0.6 µg/mL	0.003 - 0.1 ng/mL	~1.0 mg/L
**Linearity (R²) **	> 0.999	> 0.999	> 0.995
Typical Range	0.5 - 100 µg/mL	0.01 - 100 ng/mL	1 - 50 mg/L
Recovery	95 - 105%	90 - 110%	97 - 103%
Precision (%RSD)	< 5%	< 10%	< 3%

High-Performance Liquid Chromatography (HPLC-UV)

Reverse-phase HPLC with UV detection is a robust and widely accessible method for the quantification of 2-NPPA. The method separates the analyte based on its polarity, and the nitro group provides a strong chromophore for UV detection.

Experimental Protocol

1. Instrumentation and Materials:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Phosphoric acid (analytical grade)

• 2-Nitrophenylpyruvic acid analytical standard

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

2. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 40:60 v/v) with 0.1% formic acid.[2] For Mass Spectrometry compatibility, formic acid should be used; otherwise, phosphoric acid can be utilized.[2]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

3. Sample Preparation:

• Accurately weigh and dissolve the 2-NPPA analytical standard in the mobile phase to prepare a stock solution (e.g., 1 mg/mL).

• Prepare a series of calibration standards by serially diluting the stock solution to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

• For unknown samples, dissolve an accurately weighed amount in the mobile phase, ensuring the final concentration falls within the calibration range.

• Filter all solutions through a 0.45 µm syringe filter before injection.

4. Quantification:

• Inject the calibration standards and the sample solutions into the HPLC system.

• Generate a calibration curve by plotting the peak area of 2-NPPA against the corresponding concentration.

• Determine the concentration of 2-NPPA in the unknown samples by interpolating their peak areas on the calibration curve.

Experimental Workflow

HPLC-UV workflow for 2-NPPA quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity for the quantification of 2-NPPA, especially in complex matrices. The method combines the separation power of HPLC with the specific detection capabilities of tandem mass spectrometry.

Experimental Protocol

1. Instrumentation and Materials:

• LC-MS/MS system with an electrospray ionization (ESI) source

• C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 2-Nitrophenylpyruvic acid analytical standard

• Volumetric flasks, pipettes, and syringes

• 0.22 µm syringe filters

2. LC-MS/MS Conditions:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: ESI negative

• MRM Transitions: The precursor ion for 2-NPPA ([M-H]⁻) would be m/z 208. The product ions would need to be determined by infusing a standard solution and performing a product ion scan.

3. Sample Preparation:

• Prepare stock and calibration standards of 2-NPPA in a suitable solvent (e.g., 50:50 acetonitrile:water).

• For complex matrices like biological fluids, a sample clean-up step such as solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to remove interferences.

• Dilute the final extract to ensure the concentration is within the linear range of the assay.

• Filter all solutions through a 0.22 µm syringe filter prior to injection.

4. Quantification:

• Develop an acquisition method using Multiple Reaction Monitoring (MRM) for the specific precursor-to-product ion transitions of 2-NPPA.

• Analyze the calibration standards to establish a calibration curve.

• Analyze the prepared samples and quantify 2-NPPA based on the peak area of the specific MRM transition.

Experimental Workflow

LC-MS/MS workflow for 2-NPPA quantification.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simple, cost-effective, and rapid method for the quantification of 2-NPPA in relatively simple matrices where interfering substances are minimal.

Experimental Protocol

1. Instrumentation and Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• Solvent (e.g., ethanol, methanol, or a buffered aqueous solution)

• 2-Nitrophenylpyruvic acid analytical standard

• Volumetric flasks and pipettes

2. Method Development:

• Dissolve a known concentration of 2-NPPA in the chosen solvent.

• Scan the solution across the UV-Vis spectrum (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax). The λmax for nitrophenols is typically in the range of 317-400 nm depending on the pH.[3][4]

3. Sample Preparation:

• Prepare a stock solution of 2-NPPA in the chosen solvent.

• Create a series of calibration standards by diluting the stock solution. The concentration range should be chosen to ensure absorbance values fall within the linear range of the instrument (typically 0.1 - 1.0 AU).

• Prepare unknown samples by dissolving them in the same solvent, diluting as necessary.

4. Quantification:

• Set the spectrophotometer to the predetermined λmax.

• Use the solvent as a blank to zero the instrument.

• Measure the absorbance of each calibration standard and the unknown samples.

• Construct a calibration curve by plotting absorbance versus concentration.

• Calculate the concentration of 2-NPPA in the samples from the calibration curve.

Experimental Workflow

UV-Vis spectrophotometry workflow for 2-NPPA.

Disclaimer

The provided protocols and performance data are intended as a guide. Method optimization and validation are essential for achieving accurate and reliable results in your specific laboratory environment and for your particular sample matrix.

References

• 1. abo.com.pl [abo.com.pl]
• 2. Separation of 2-Nitrophenylpyruvic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Spectrophotometric Determination of p-Nitrophenol under ENP Interference - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2-Nitrophenylpyruvic Acid in Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Nitrophenylpyruvic acid (2-NPPA) in the investigation of metabolic pathways, with a particular focus on the kynurenine pathway of tryptophan metabolism. This document outlines the scientific context, experimental protocols, and data interpretation for using 2-NPPA and its derivatives as tools to study enzyme activity and identify potential therapeutic inhibitors.

Application Notes

Introduction to the Kynurenine Pathway and its Significance

The kynurenine pathway is the primary route for tryptophan metabolism in mammals, accounting for the degradation of over 95% of this essential amino acid. This complex pathway generates several neuroactive and immunomodulatory metabolites, making it a critical area of study in neuroscience, immunology, and oncology. Key enzymes in this pathway, such as kynurenine aminotransferases (KATs), regulate the balance of these metabolites. An imbalance in the kynurenine pathway has been implicated in a range of pathologies, including neurodegenerative diseases, psychiatric disorders, and cancer.

Role of Kynurenine Aminotransferases (KATs)

Kynurenine aminotransferases (KATs) are a family of pyridoxal 5'-phosphate (PLP)-dependent enzymes that catalyze the transamination of L-kynurenine to kynurenic acid (KYNA). There are four known isoforms in mammals: KAT I, KAT II, KAT III, and KAT IV. KYNA is a potent antagonist of ionotropic glutamate receptors and the α7-nicotinic acetylcholine receptor, playing a crucial neuroprotective role. However, elevated levels of KYNA have been associated with cognitive deficits in conditions like schizophrenia. Consequently, inhibitors of KAT enzymes are of significant interest as potential therapeutic agents.

2-Nitrophenylpyruvic Acid (2-NPPA) as a Tool for Studying KATs

While not a natural substrate, 2-Nitrophenylpyruvic acid (2-NPPA) serves as a valuable chemical tool for studying kynurenine aminotransferases and screening for their inhibitors. Its utility stems from its structural similarity to α-keto acids, which are the co-substrates in the transamination reaction catalyzed by KATs. More importantly, the nitrophenyl group provides a chromogenic handle that can be exploited in spectrophotometric assays.

Specifically, 2-NPPA can be used in the development of synthetic substrates for high-throughput screening (HTS) of KAT inhibitors. In a coupled-enzyme assay, the enzymatic reaction involving a kynurenine analog and 2-NPPA as an amino acceptor would produce a "nitro-kynurenic acid" analog. The distinct absorbance properties of this product, or a subsequent reaction product, can be measured to determine enzyme activity. This approach facilitates the rapid screening of large compound libraries to identify potential drug candidates that modulate KAT activity.

Experimental Protocols

Protocol 1: High-Throughput Screening (HTS) Assay for Kynurenine Aminotransferase II (KAT II) Inhibitors using a 2-NPPA-based Substrate

This protocol describes a 96-well plate-based spectrophotometric assay for identifying inhibitors of human KAT II. The assay is based on the principle of a coupled reaction where the formation of a chromogenic product is dependent on KAT II activity. For the purpose of this protocol, we will consider a hypothetical synthetic substrate, "Kynurenine-N-Dinitrophenyl" (KND), which upon transamination by KAT II in the presence of an amino donor, releases a product that can be colorimetrically quantified. 2-NPPA itself can be used as the amino acceptor, leading to the formation of 2-nitro-L-phenylalanine, but for a more robust HTS assay, a synthetic substrate designed for a clear colorimetric readout is often preferred. This protocol will assume the use of L-kynurenine as the amino donor and 2-NPPA as the amino acceptor, with the product being a hypothetical chromogenic molecule for illustrative purposes.

Materials:

• Human recombinant KAT II (e.g., from a commercial supplier)

• L-Kynurenine sulfate salt

• 2-Nitrophenylpyruvic acid (2-NPPA)

• Pyridoxal 5'-phosphate (PLP)

• Tris-HCl buffer (100 mM, pH 8.0)

• Test compounds (potential inhibitors) dissolved in DMSO

• 96-well clear, flat-bottom microplates

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Preparation of Reagents:

  • Assay Buffer: 100 mM Tris-HCl, pH 8.0, containing 10 µM PLP.

  • Enzyme Solution: Prepare a working solution of human recombinant KAT II at a final concentration of 50 nM in Assay Buffer.

  • Substrate Solution: Prepare a stock solution of 10 mM L-Kynurenine and 10 mM 2-NPPA in Assay Buffer.

  • Test Compounds: Prepare serial dilutions of test compounds in DMSO. The final DMSO concentration in the assay should not exceed 1%.

• Assay Protocol:

  • Add 2 µL of test compound solution or DMSO (for control wells) to each well of a 96-well plate.

  • Add 48 µL of the Enzyme Solution to each well and incubate for 15 minutes at 37°C to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding 50 µL of the Substrate Solution to each well. The final concentrations in a 100 µL reaction volume will be: 25 nM KAT II, 5 mM L-Kynurenine, 5 mM 2-NPPA, and the desired concentration of the test compound.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 25 µL of 1 M HCl.

  • Measure the absorbance of the product at 405 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each test compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by fitting the data to a sigmoidal dose-response curve.

Data Presentation

Table 1: Hypothetical IC50 Values of Test Compounds against KAT II

This table presents hypothetical data from the HTS assay described above for a set of test compounds.

Compound ID	IC50 (µM)
Compound A	15.2
Compound B	0.8
Compound C	> 100
Compound D	5.6

Visualizations

Diagram 1: The Kynurenine Pathway

Caption: Overview of the Kynurenine Pathway of Tryptophan Metabolism.

Diagram 2: Experimental Workflow for KAT II Inhibitor Screening

Technical Notes & Optimization

common interfering substances in 2-Nitrophenylpyruvic acid enzyme assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating common interfering substances in 2-Nitrophenylpyruvic acid (NPP) enzyme assays.

Frequently Asked Questions (FAQs)

Q1: What is a 2-Nitrophenylpyruvic acid (NPP) enzyme assay?

A 2-Nitrophenylpyruvic acid (NPP) enzyme assay is a method used to measure the activity of certain enzymes. While not as common as pNPP assays, a hypothetical assay using NPP as a substrate would likely involve an enzyme that catalyzes the conversion of NPP to a colored product, 2-nitrophenol, and pyruvate. The rate of 2-nitrophenol formation, which can be measured spectrophotometrically, is proportional to the enzyme's activity. This type of assay is valuable for studying enzyme kinetics and for high-throughput screening of potential enzyme inhibitors.

Q2: What are the most common sources of interference in NPP enzyme assays?

Interference in NPP enzyme assays can arise from several sources, broadly categorized as:

• Optical Interference: Compounds that absorb light at or near the detection wavelength of the product (e.g., ~405 nm for nitrophenol).

• Chemical Reactivity: Compounds that chemically react with the substrate, product, or enzyme.

• Enzyme Inhibition/Activation: Substances that non-specifically inhibit or activate the enzyme.

• Assay Component Instability: Degradation of the substrate or instability of the enzyme under assay conditions.

Q3: What are Pan-Assay Interference Compounds (PAINS) and why are they a concern?

Pan-Assay Interference Compounds (PAINS) are chemical structures that frequently appear as "hits" in high-throughput screening assays due to non-specific interactions rather than specific binding to the target enzyme. Many natural product scaffolds, such as flavonoids and catechols, contain PAINS substructures. These compounds can interfere with assays through various mechanisms, including covalent modification of proteins, redox cycling, and metal chelation. Relying on initial hits from screens without confirming that they are not PAINS can lead to wasted time and resources pursuing false leads.

Troubleshooting Guides

Issue 1: High background absorbance in the absence of the enzyme.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Contaminated Reagents	Run the assay with each individual reagent omitted to identify the source of the high background.	The background absorbance will decrease when the contaminated reagent is omitted.
Substrate Instability	Incubate the substrate in the assay buffer for the duration of the assay and measure the absorbance.	If the substrate is unstable, you will observe an increase in absorbance over time.
Test Compound Interference	Run a control with the test compound in the assay buffer without the enzyme.	If the compound absorbs at the detection wavelength, you will see high absorbance.

Issue 2: Non-reproducible or inconsistent results.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Compound Aggregation	Perform the assay in the presence and absence of a non-ionic detergent (e.g., 0.01% Triton X-100).	If aggregation is the cause, the inhibitory effect of the compound will be significantly reduced in the presence of the detergent.
Incomplete Reagent Thawing	Ensure all frozen reagents are completely thawed and mixed well before use.	Consistent and reproducible results.
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques. Prepare a master mix for multiple reactions.	Reduced variability between replicates.

Issue 3: Apparent inhibition of the enzyme that is not dose-dependent.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Redox-Active Compounds	Perform the assay with and without a reducing agent (e.g., DTT). If DTT is required, test with a weaker reducing agent like glutathione.	If the compound is a redox cycler, its inhibitory activity will be dependent on the presence and type of reducing agent.
Thiol-Reactive Compounds	Pre-incubate the enzyme with a known thiol-containing compound (like DTT or glutathione) before adding the inhibitor.	If the inhibitor is thiol-reactive, its potency will be reduced after pre-incubation with the thiol compound.
Metal Chelation	If the enzyme requires a metal cofactor, perform the assay with and without the test compound in the presence of varying concentrations of the metal cofactor.	If the compound is a chelator, increasing the metal cofactor concentration may overcome the inhibition.

Quantitative Data Summary

The following table summarizes common interfering substances and their typical concentrations at which interference is observed in enzymatic assays. Note that these are general guidelines, and the actual interfering concentration can vary depending on the specific enzyme and assay conditions.

Interfering Substance	Class	Typical Interfering Concentration	Mechanism of Interference
EDTA	Chelating Agent	> 0.5 mM	Sequesters essential metal cofactors (e.g., Mg²⁺, Zn²⁺) from the enzyme.
Ascorbic Acid	Reducing Agent	> 0.2%	Can act as a reducing agent, potentially interfering with redox-sensitive assays or generating H₂O₂.
SDS	Detergent	> 0.2%	Can denature the enzyme, leading to loss of activity.
Sodium Azide	Preservative	> 0.2%	Can inhibit enzymes, particularly those with metal cofactors.
NP-40 / Tween-20	Detergent	> 1%	Can interfere with protein-protein interactions or denature the enzyme at high concentrations.
Dithiothreitol (DTT)	Reducing Agent	Assay-dependent	Can generate hydrogen peroxide in the presence of redox-cycling compounds, leading to false positives.

Experimental Protocols

Representative Protocol for a 2-Nitrophenylpyruvic Acid (NPP) Enzyme Assay

This is a generalized protocol and may require optimization for your specific enzyme.

Materials:

• 2-Nitrophenylpyruvic acid (NPP) substrate solution (e.g., 10 mM in a suitable buffer)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Enzyme solution

• Stop Solution (e.g., 2 M NaOH)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Reagent Preparation: Prepare fresh NPP substrate solution and allow all reagents to equilibrate to the assay temperature (e.g., 37°C).

• Assay Setup:

  • Sample Wells: Add 50 µL of the enzyme solution to the wells.

  • Blank/Control Wells: Add 50 µL of assay buffer without the enzyme.

• Reaction Initiation: Add 50 µL of the NPP substrate solution to all wells to start the reaction.

• Incubation: Incubate the plate at the desired temperature for a set period (e.g., 30 minutes).

• Reaction Termination: Add 50 µL of Stop Solution to all wells.

• Measurement: Measure the absorbance of each well at 405 nm.

• Calculation: Subtract the absorbance of the blank control from the absorbance of the sample wells. The enzyme activity can be calculated using the molar extinction coefficient of 2-nitrophenol under alkaline conditions.

Protocol for Identifying Optical Interference

• Prepare a series of dilutions of the test compound in the assay buffer.

• Add the compound dilutions to the wells of a 96-well plate.

• Add the assay buffer to control wells.

• Measure the absorbance at the detection wavelength (e.g., 405 nm).

• Analysis: If the absorbance of the compound is significant, it will interfere with the assay. The data should be corrected by subtracting the absorbance of the compound-only control from the assay wells.

Protocol for Assessing Compound Aggregation

• Prepare two sets of assay plates.

• Plate 1 (No Detergent): Perform a standard concentration-response experiment for the test compound.

• Plate 2 (With Detergent): Add a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer and perform an identical concentration-response experiment.

• Analysis: Calculate the IC₅₀ values for the compound in the presence and absence of the detergent. A significant increase in the IC₅₀ value in the presence of the detergent suggests that the compound may be acting as an aggregator.

Visualizations

Caption: General workflow for a 2-Nitrophenylpyruvic acid (NPP) enzyme assay.

Caption: Troubleshooting workflow for common interferences in enzyme assays.

degradation products of 2-Nitrophenylpyruvic acid under experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential degradation products of 2-Nitrophenylpyruvic acid (2-NPPA) under various experimental conditions. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2-Nitrophenylpyruvic acid (2-NPPA)?

A1: The stability of 2-NPPA can be influenced by several factors, including pH, temperature, and exposure to light. Like many α-keto acids and nitroaromatic compounds, 2-NPPA is susceptible to degradation under harsh experimental conditions.

Q2: What are the expected degradation pathways for 2-NPPA?

A2: While specific experimental data on the degradation of 2-NPPA is limited, potential degradation pathways can be inferred from the known behavior of structurally related compounds such as pyruvic acid, phenylpyruvic acid, and other nitroaromatic compounds. The primary anticipated degradation pathways include:

• Decarboxylation: Particularly under thermal stress, α-keto acids can undergo decarboxylation to lose carbon dioxide (CO2).[1][2][3]

• Oxidation: The presence of oxidizing agents or exposure to air and light can lead to the oxidation of the pyruvic acid side chain. A known oxidation product of 2-NPPA in the presence of potassium permanganate is 2-nitrobenzaldehyde.[4]

• Hydrolysis: Under strongly acidic or basic conditions, the molecule may be susceptible to hydrolysis, although α-keto acids are generally stable.[5][6]

• Photodegradation: Exposure to UV or visible light may induce photochemical reactions, a common characteristic of nitroaromatic compounds.[2]

Q3: Does 2-NPPA exist in different forms in solution?

A3: Yes, 2-Nitrophenylpyruvic acid can exist in equilibrium between its keto and enol tautomeric forms.[7][8] The predominant form can be influenced by the solvent and pH of the solution. A study on o-nitrophenylpyruvic acid showed that in a mixture of DMSO and CDCl3, both tautomers are present, while the crystalline form is the keto tautomer.[7]

Troubleshooting Guides

Issue 1: Unexpected Peaks Observed During HPLC Analysis of 2-NPPA Samples

• Possible Cause: Degradation of 2-NPPA due to experimental conditions.

• Troubleshooting Steps:

  • Review Sample Preparation:

    • pH of Solvent: If using aqueous solutions, ensure the pH is near neutral. Extreme pH values can catalyze degradation.

    • Temperature: Avoid heating solutions of 2-NPPA for extended periods. If heating is necessary, use the lowest effective temperature and shortest possible time. The thermal decomposition of pyruvic acid and its esters has been observed between 110°C and 135°C.[1]

    • Light Exposure: Protect solutions from direct light, especially UV radiation. Use amber vials or work in a low-light environment.

  • Analyze Control Samples: Prepare fresh solutions of 2-NPPA and analyze them immediately to establish a baseline chromatogram. Compare this to the chromatogram of the sample that has been subjected to experimental conditions.

  • Identify Degradation Products: If unexpected peaks persist, consider techniques like LC-MS to identify the mass of the impurities, which can provide clues to their structure. Common analytical methods for identifying degradation products include HPLC-UV, LC-MS, and NMR spectroscopy.[9][10][11][12]

Issue 2: Loss of 2-NPPA Potency or Concentration Over Time

• Possible Cause: Gradual degradation of 2-NPPA in solution.

• Troubleshooting Steps:

  • Storage Conditions: Store stock solutions of 2-NPPA at low temperatures (e.g., 2-8 °C) and protected from light. For long-term storage, consider freezing aliquots.

  • Solvent Choice: The choice of solvent can impact stability. For aqueous solutions, buffered systems at a slightly acidic to neutral pH may improve stability.

  • Perform a Stability Study: To quantify the degradation rate, conduct a small-scale stability study by storing the 2-NPPA solution under intended experimental conditions and analyzing aliquots at different time points.

Predicted Degradation Products and Pathways

Based on the chemistry of related molecules, the following table summarizes the potential degradation products of 2-NPPA under different stress conditions.

Stress Condition	Potential Degradation Pathway	Predicted Major Degradation Product(s)
Thermal	Decarboxylation	2-Nitrophenylacetaldehyde, Carbon Dioxide
Oxidative	Oxidation of the α-keto acid	2-Nitrobenzaldehyde, 2-Nitrobenzoic Acid
Photolytic (UV/Vis)	Photodecomposition/Rearrangement	Complex mixture, potentially including products of nitro group reduction or ring modification.
Acidic Hydrolysis	Limited degradation expected	Potentially minor hydrolysis products.
Alkaline Hydrolysis	Limited degradation expected	Potentially minor hydrolysis products.

Experimental Protocols

The following are generalized protocols for conducting forced degradation studies on 2-Nitrophenylpyruvic acid. These should be adapted based on the specific experimental setup and analytical instrumentation.

Protocol 1: Thermal Degradation Study

• Sample Preparation: Prepare a solution of 2-NPPA in a suitable solvent (e.g., acetonitrile/water).

• Stress Condition: Incubate the solution at an elevated temperature (e.g., 60-80°C) for a defined period (e.g., 24, 48, 72 hours). A solid-state thermal degradation study can also be performed by heating the powder.

• Sample Analysis: At each time point, withdraw an aliquot, cool to room temperature, and analyze by a stability-indicating HPLC method.

Protocol 2: Photodegradation Study

• Sample Preparation: Prepare a solution of 2-NPPA in a photostable, transparent container.

• Stress Condition: Expose the solution to a controlled light source (e.g., a photostability chamber with UV and visible lamps). A control sample should be kept in the dark under the same temperature conditions.

• Sample Analysis: At defined time intervals, withdraw aliquots from both the exposed and control samples and analyze by HPLC.

Protocol 3: Hydrolytic Degradation Study (Acidic and Basic)

• Sample Preparation: Prepare separate solutions of 2-NPPA in an acidic medium (e.g., 0.1 M HCl) and a basic medium (e.g., 0.1 M NaOH).

• Stress Condition: Incubate the solutions at room temperature or a slightly elevated temperature (e.g., 40°C).

• Sample Analysis: At various time points, withdraw aliquots, neutralize them, and analyze by HPLC.

Visualizations

The following diagrams illustrate the potential degradation pathways and a general experimental workflow for investigating the degradation of 2-Nitrophenylpyruvic acid.

Caption: Potential degradation pathways of 2-Nitrophenylpyruvic acid.

Caption: General workflow for a 2-NPPA degradation study.

References

• 1. escholarship.org [escholarship.org]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. US3996289A - Process for the preparation of 2-nitrobenzaldehyde - Google Patents [patents.google.com]
• 5. US8299293B2 - Process for preparing α-keto acids and derivatives thereof - Google Patents [patents.google.com]
• 6. aklectures.com [aklectures.com]
• 7. researchgate.net [researchgate.net]
• 8. Phenylpyruvic acid – preparation and application - Georganics [georganics.sk]
• 9. Identification of major degradation products of ketoconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification of Major Degradation Products of Ketoconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reactions with 2-Nitrophenylpyruvic Acid

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing reactions involving 2-Nitrophenylpyruvic acid. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and optimized reaction conditions for both enzymatic and non-enzymatic transformations.

Optimized Reaction Conditions

Successful reactions with 2-Nitrophenylpyruvic acid are highly dependent on maintaining optimal pH and temperature. The following tables summarize key quantitative data for both non-enzymatic and analogous enzymatic reactions.

Non-Enzymatic Reactions

The primary non-enzymatic reaction of 2-Nitrophenylpyruvic acid is its oxidative conversion to 2-nitrobenzaldehyde.

Parameter	Optimal Value/Range	Reaction Context
Temperature	0°C to 6°C[1][2]	Oxidation with potassium permanganate in an alkaline medium.[1]
pH	Alkaline	Maintained with sodium carbonate.[1]

Analogous Enzymatic Reactions

While specific data for enzymes acting directly on 2-Nitrophenylpyruvic acid is limited, data from closely related enzymes and substrates provide valuable starting points for optimization.

Enzyme Class	Analogous Substrate	Optimal pH	Optimal Temperature	Stability Range
Phenylpyruvate Decarboxylase	Phenylpyruvic acid	6.5[3][4]	35°C[3][4]	pH 6.0-8.0, 25°C-45°C[3][4]
Aromatic Amino Acid Aminotransferase	Aromatic Amino Acids	~8.5[5]	53°C[5]	Not specified
Aromatic Amino Acid Aminotransferase (from E. coli)	Aromatic Amino Acids	8.0[6]	Not specified	Not specified

Experimental Protocols

Protocol 1: Non-Enzymatic Oxidation of 2-Nitrophenylpyruvic Acid to 2-Nitrobenzaldehyde

This protocol is based on the oxidative cleavage of 2-Nitrophenylpyruvic acid using potassium permanganate.[1][2][7]

Materials:

• 2-Nitrophenylpyruvic acid

• Anhydrous sodium carbonate

• Toluene

• Potassium permanganate (solid)

• 50% Sulfuric acid

• Ice

Procedure:

• Dissolve 50 g (0.24 mol) of 2-Nitrophenylpyruvic acid in 500 ml of aqueous sodium carbonate solution until the solution is clear.[1]

• Add 350 ml of toluene to the solution.[1]

• Cool the mixture to 0°C in an ice bath.[1]

• Slowly add 40 g of solid potassium permanganate in portions, ensuring the temperature is maintained between 0°C and 3°C.[1] In other variations of this procedure, the temperature is kept between +2°C and +6°C.[2]

• After the addition is complete, stir the mixture for an additional 45 minutes at +5°C.[1]

• Warm the reaction mixture to 40°C.[1]

• Carefully add 50% sulfuric acid dropwise to acidify the mixture. The temperature should be maintained between 35-40°C by cooling.[2]

• Filter the mixture to remove insoluble manganese dioxide.

• Separate the toluene phase from the filtrate.

• The crude 2-nitrobenzaldehyde can be isolated by concentrating the toluene phase in vacuo.[2]

Protocol 2: General Enzymatic Assay for Phenylpyruvate Decarboxylase Activity

This protocol is adapted for a generic assay to determine the activity of phenylpyruvate decarboxylase, which can be modified for use with 2-Nitrophenylpyruvic acid as a substrate.[8]

Materials:

• Cell extract containing phenylpyruvate decarboxylase

• Potassium phosphate buffer (70 mM, pH 7.0)

• NAD+ (2 mM)

• Thiamine diphosphate (0.2 mM)

• Yeast aldehyde dehydrogenase (excess)

• 2-Nitrophenylpyruvic acid (or phenylpyruvic acid as a control) (2 mM)

Procedure:

• Prepare a reaction mixture containing 70 mM potassium phosphate buffer (pH 7.0), 2 mM NAD+, 0.2 mM thiamine diphosphate, and an excess of yeast aldehyde dehydrogenase in a total volume of 1 ml.[8]

• Incubate the mixture at 30°C to equilibrate the temperature.[8]

• Initiate the reaction by adding 2 mM of the substrate (2-Nitrophenylpyruvic acid).[8]

• Monitor the reduction of NAD+ by measuring the increase in absorbance at 340 nm using a spectrophotometer.[8]

• The rate of the reaction is proportional to the enzyme activity.

Troubleshooting Guides

Non-Enzymatic Reactions

Issue	Possible Cause	Suggested Solution
Low or no yield of 2-nitrobenzaldehyde	Incomplete oxidation.	Ensure the potassium permanganate is added slowly and the temperature is maintained within the optimal range (0-6°C).
Degradation of the product.	Avoid excessive heating during the acidification step.
Poor quality of starting material.	Use pure 2-Nitrophenylpyruvic acid.
Formation of side products	Reaction temperature is too high.	Strictly control the reaction temperature, especially during the addition of potassium permanganate.
Incorrect pH.	Ensure the initial reaction medium is sufficiently alkaline with sodium carbonate.

Enzymatic Reactions

Issue	Possible Cause	Suggested Solution
Low or no enzyme activity	Sub-optimal pH or temperature.	Systematically vary the pH and temperature around the suggested optimal values for analogous enzymes (e.g., pH 6.0-8.5, temp 25-55°C).
Enzyme instability.	Check the stability of the enzyme under the assay conditions. Consider adding stabilizing agents like glycerol or BSA.
Presence of inhibitors.	Ensure all reagents are pure and free from potential enzyme inhibitors.
Inconsistent results	Inaccurate pipetting.	Calibrate pipettes and ensure accurate dispensing of all reagents, especially the enzyme solution.
Temperature fluctuations.	Use a temperature-controlled water bath or incubator for the assay.
Substrate degradation.	Prepare fresh substrate solutions and store them appropriately.

Frequently Asked Questions (FAQs)

Q1: What are the key parameters to control for the non-enzymatic oxidation of 2-Nitrophenylpyruvic acid? A1: The most critical parameters are temperature and pH. The reaction should be carried out at a low temperature, typically between 0°C and 6°C, in an alkaline medium, usually achieved by using sodium carbonate.[1][2]

Q2: What is a good starting point for the pH and temperature optimization of an enzymatic reaction with 2-Nitrophenylpyruvic acid? A2: Based on data from analogous enzymes, a good starting point for pH is in the range of 6.5 to 8.5. For temperature, a range of 30°C to 55°C is a reasonable starting point for optimization.[3][4][5]

Q3: My enzymatic reaction is not working. What should I check first? A3: First, verify the activity of your enzyme with a known, reactive substrate to ensure the enzyme is active. Then, confirm the pH and temperature of your reaction buffer are within the expected optimal range for the enzyme class. Also, ensure your substrate solution is freshly prepared and has not degraded.

Q4: Can other enzymes besides decarboxylases and aminotransferases react with 2-Nitrophenylpyruvic acid? A4: Yes, other enzymes such as reductases could potentially act on the ketone group of 2-Nitrophenylpyruvic acid. The substrate specificity of enzymes can be broad, so it is worth screening different enzyme classes if you are looking for novel transformations.

Q5: How can I monitor the progress of the reaction? A5: For non-enzymatic oxidation, you can monitor the disappearance of the starting material or the appearance of the 2-nitrobenzaldehyde product using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). For enzymatic reactions, you can often use a coupled assay where the product of the reaction is converted into a colored or fluorescent compound that can be measured spectrophotometrically.[8]

Visualizations

Caption: Workflow for the non-enzymatic oxidation of 2-Nitrophenylpyruvic acid.

Caption: Logical workflow for optimizing pH and temperature in enzymatic reactions.

References

• 1. US3996289A - Process for the preparation of 2-nitrobenzaldehyde - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. The Characterization of an Efficient Phenylpyruvate Decarboxylase KDC4427, Involved in 2-Phenylethanol and IAA Production from Bacterial Enterobacter sp. CGMCC 5087 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Characterization of an Efficient Phenylpyruvate Decarboxylase KDC4427, Involved in 2-Phenylethanol and IAA Production from Bacterial Enterobacter sp. CGMCC 5087 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Escherichia coli aromatic amino acid aminotransferase: characterization and comparison with aspartate aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Identification and Characterization of Phenylpyruvate Decarboxylase Genes in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing By-product Formation in Indole Synthesis with 2-Nitrophenylpyruvic Acid

Welcome to the Technical Support Center for indole synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of indoles from 2-nitrophenylpyruvic acid, a key intermediate in the Reissert indole synthesis. Here you will find frequently asked questions (FAQs) and troubleshooting guides to help you minimize by-product formation and maximize the yield and purity of your desired indole-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the Reissert indole synthesis and what are the key steps?

The Reissert indole synthesis is a classic method for preparing indoles. When using 2-nitrophenylpyruvic acid, the synthesis primarily involves a one-step reductive cyclization. The overall process, starting from the more common precursor o-nitrotoluene, consists of two main stages:

• Condensation: o-Nitrotoluene is condensed with diethyl oxalate in the presence of a strong base (like potassium or sodium ethoxide) to form ethyl 2-nitrophenylpyruvate.[1][2] This intermediate is then typically hydrolyzed to 2-nitrophenylpyruvic acid.

• Reductive Cyclization: The nitro group of 2-nitrophenylpyruvic acid (or its ester) is reduced to an amine, which then undergoes spontaneous intramolecular cyclization to form indole-2-carboxylic acid.[3][4]

Q2: What are the most common by-products observed in this synthesis?

The most frequently reported by-products include:

• Quinolones: These can be formed under certain reductive conditions, particularly when using platinum oxide (PtO2) as a catalyst in ethanol.[4] The formation is more pronounced with 7-substituted 2-nitrophenylpyruvic acids.

• Hydroxyindoles: The formation of hydroxyindoles has been observed as an undesired by-product in batch hydrogenation reactions employing zinc and palladium on carbon (Pd/C).

• Incompletely cyclized intermediates: If the cyclization is not complete, the corresponding 2-aminophenylpyruvic acid or its subsequent dehydration products may be present as impurities.

• Over-reduction products: Depending on the reducing agent and reaction conditions, the indole ring itself can be further reduced, leading to indoline derivatives.

Q3: Which base is recommended for the initial condensation step?

For the condensation of o-nitrotoluene with diethyl oxalate, potassium ethoxide is generally recommended over sodium ethoxide as it has been reported to give better yields of the ethyl 2-nitrophenylpyruvate intermediate.[1][2] A cleaner intermediate can lead to a cleaner final product with fewer by-products.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the indole synthesis from 2-nitrophenylpyruvic acid, with a focus on minimizing by-product formation.

Problem	Potential Cause	Recommended Solution
Low yield of indole-2-carboxylic acid	Incomplete reduction of the nitro group: The chosen reducing agent may not be effective enough or the reaction time may be too short.	- Monitor the reaction progress by TLC to ensure complete consumption of the starting material.- Consider switching to a more potent reducing agent (see comparison table below).- Increase the reaction time or temperature, but monitor for by-product formation.
Formation of multiple by-products: Suboptimal reaction conditions can lead to various side reactions.	- Optimize the choice of reducing agent and solvent.- Carefully control the reaction temperature.
Poor quality of 2-nitrophenylpyruvic acid: Impurities in the starting material can interfere with the reaction.	- Purify the 2-nitrophenylpyruvic acid before use, for example, by recrystallization.
Presence of quinolone by-products	Use of platinum-based catalysts: Catalytic hydrogenation with PtO2, especially in ethanol, is known to promote quinolone formation.	- Avoid using PtO2 as the catalyst for the reduction step.- Opt for other reducing agents such as zinc in acetic acid or sodium dithionite.
Formation of hydroxyindole by-products	Specific catalytic hydrogenation conditions: The combination of zinc and Pd/C in a batch process has been linked to hydroxyindole formation.	- If using catalytic hydrogenation, consider a different catalyst system or switch to a chemical reducing agent.
Incomplete cyclization	Insufficiently acidic or basic conditions for cyclization: The cyclization of the intermediate amine may be slow under the reaction conditions.	- Ensure the reaction medium is sufficiently acidic (e.g., when using zinc in acetic acid) to catalyze the cyclization.- For other reducing agents, a mild acid work-up might be necessary.
Over-reduction to indoline derivatives	Harsh reduction conditions: Strong reducing agents or prolonged reaction times can lead to the reduction of the indole ring.	- Use a milder reducing agent.- Carefully monitor the reaction and stop it once the desired product is formed.- Lower the reaction temperature.

Comparison of Common Reducing Agents

The choice of reducing agent is critical for a successful Reissert indole synthesis with minimal by-products. The following table summarizes the characteristics of commonly used reducing agents.

Reducing Agent	Typical Conditions	Advantages	Disadvantages/Potential By-products	Yield
Zinc / Acetic Acid	Zn dust, glacial acetic acid, elevated temperature (e.g., 75-100°C)	- Readily available and inexpensive.- Generally provides good yields.	- Can sometimes lead to the formation of hydroxyindoles.- The reaction can be exothermic and require careful temperature control.	Good to Excellent
Ferrous Sulfate / Ammonia	FeSO4·7H2O, aqueous ammonia	- A classic and effective method.	- Requires careful pH control.- Work-up can be cumbersome due to the formation of iron salts.	Good
Sodium Dithionite (Na2S2O4)	Dioxane/water, reflux	- A mild reducing agent.- Can be effective for sensitive substrates.	- May require longer reaction times.- Yields can be variable depending on the substrate.	Moderate to Good
Catalytic Hydrogenation (e.g., Pd/C)	H2 gas, Pd/C catalyst, various solvents (e.g., ethanol, ethyl acetate)	- Clean reaction with easy product isolation.- Can be performed under mild conditions.	- Risk of over-reduction to indoline.- Catalyst can be pyrophoric.- Certain catalyst systems (e.g., with zinc) can lead to hydroxyindoles.	Good to Excellent

Experimental Protocols

Protocol 1: Reductive Cyclization using Zinc and Acetic Acid

This protocol is a robust and commonly used method for the synthesis of indole-2-carboxylic acid.

Materials:

• 2-Nitrophenylpyruvic acid

• Zinc dust

• Glacial acetic acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-nitrophenylpyruvic acid in glacial acetic acid.

• Heat the mixture to approximately 75-80 °C with vigorous stirring.

• Gradually add zinc dust to the hot solution. The addition should be portion-wise to control the exothermic reaction.

• After the addition is complete, continue heating the reaction mixture at reflux for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture to room temperature and filter to remove excess zinc and other insoluble materials.

• The filtrate, containing the indole-2-carboxylic acid, can be further purified by precipitation (e.g., by adding water) and recrystallization.

Protocol 2: Reductive Cyclization using Sodium Dithionite

This method employs a milder reducing agent and can be advantageous for substrates with sensitive functional groups.[5]

Materials:

• 2-Nitrophenylpyruvic acid or its ester/amide derivative

• Sodium dithionite (Na2S2O4)

• Dioxane

• Water

Procedure:

• Dissolve the 2-nitrophenylpyruvic acid derivative in a mixture of dioxane and water.[5]

• Add sodium dithionite to the solution.[5]

• Heat the reaction mixture to reflux and stir for several hours. Monitor the reaction progress by TLC.[5]

• Upon completion, cool the reaction mixture and perform a suitable work-up, which may include extraction with an organic solvent and subsequent purification.

Signaling Pathways and Workflows

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for addressing low yields.

Reaction Pathway and Potential By-product Formation

Caption: Reaction pathway and formation of major by-products.

References

• 1. Reissert_indole_synthesis [chemeurope.com]
• 2. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A new and efficient method for the synthesis of 3-(2-nitrophenyl)pyruvic acid derivatives and indoles based on the Reissert reaction (2018) | Vakhid A. Mamedov | 13 Citations [scispace.com]

Technical Support Center: Addressing Poor Yields in the Reissert Synthesis of Indoles from 2-Nitrophenylpyruvic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges, particularly poor yields, encountered during the Reissert indole synthesis using 2-Nitrophenylpyruvic acid as a key intermediate. The information is presented in a clear question-and-answer format, supplemented with data tables, detailed experimental protocols, and explanatory diagrams to facilitate a deeper understanding of the reaction and its optimization.

Frequently Asked Questions (FAQs)

Q1: My Reissert synthesis using 2-Nitrophenylpyruvic acid is resulting in a very low yield of the desired indole-2-carboxylic acid. What are the most common causes?

Poor yields in the reductive cyclization of 2-Nitrophenylpyruvic acid can stem from several factors:

• Inefficient Reduction of the Nitro Group: The conversion of the nitro group to an amine is the critical first step of the cyclization. Incomplete reduction will leave unreacted starting material and can lead to the formation of side products from partially reduced intermediates.

• Side Reactions of the Amine Intermediate: The newly formed amino group is nucleophilic and can participate in undesired intermolecular reactions if the intramolecular cyclization is not rapid.

• Decomposition of the Starting Material or Product: 2-Nitrophenylpyruvic acid and the resulting indole-2-carboxylic acid can be sensitive to harsh reaction conditions, such as high temperatures or extreme pH, leading to degradation.

• Suboptimal Reaction Conditions: The choice of reducing agent, solvent, temperature, and pH are all crucial for maximizing the yield. An inappropriate combination of these parameters is a frequent cause of poor performance.

• Impurity of the Starting Material: The purity of the 2-Nitrophenylpyruvic acid is important. Impurities can interfere with the reduction and cyclization steps.

Q2: Which reducing agent is best for the reductive cyclization of 2-Nitrophenylpyruvic acid?

The choice of reducing agent is a critical factor influencing the success of the Reissert indole synthesis. Several options have been reported, each with its own advantages and disadvantages.

• Sodium Dithionite (Na₂S₂O₄): This is often a highly effective and mild reducing agent for this transformation. It offers good chemoselectivity for the nitro group reduction and can be performed under relatively gentle conditions, often leading to higher yields.

• Zinc Dust in Acetic Acid (Zn/CH₃COOH): This is a classical and widely used method for the Reissert synthesis.[1] It is effective but can sometimes be less selective and may require careful control of the reaction temperature to avoid over-reduction or side reactions.

• Ferrous Sulfate and Ammonia (FeSO₄/NH₃): This was the original reducing system reported by Reissert.[2] While historically significant, it can be less efficient and may lead to lower yields compared to more modern reagents. Other iron-based systems like iron powder in acetic acid have also been used.[2]

Q3: Can the reaction conditions for the condensation of o-nitrotoluene and diethyl oxalate affect the overall yield?

Yes, the initial condensation step to form the ethyl o-nitrophenylpyruvate precursor to 2-Nitrophenylpyruvic acid is crucial. For this Claisen condensation, the choice of base is important. Potassium ethoxide has been reported to give better results than sodium ethoxide.[1][3] Ensuring an anhydrous reaction environment is also critical to prevent hydrolysis of the ester and the base.

Q4: What are some common byproducts I should look out for when troubleshooting a low-yielding Reissert synthesis?

Identifying byproducts can provide valuable clues about what is going wrong in your reaction. Common byproducts can include:

• Unreacted 2-Nitrophenylpyruvic acid: Indicates incomplete reduction.

• 2-Aminophenylpyruvic acid: The intermediate before cyclization. Its presence suggests that the cyclization step is slow or inhibited.

• Products of intermolecular condensation: The amino-intermediate can potentially react with another molecule of the keto-acid instead of cyclizing.

• Over-reduction products: Depending on the reducing agent and conditions, the carboxylic acid or the indole ring itself could potentially be reduced.

• Degradation products: Arising from the decomposition of starting material or product under harsh conditions.

Troubleshooting Guides

Problem 1: Low Yield of Indole-2-Carboxylic Acid

Potential Cause	Troubleshooting Steps
Inefficient Nitro Group Reduction	1. Change the Reducing Agent: If using a classical method like Zn/acetic acid or FeSO₄/ammonia, consider switching to the more efficient sodium dithionite. 2. Increase Equivalents of Reducing Agent: Ensure a sufficient excess of the reducing agent is used. 3. Optimize Reaction Temperature: For metal/acid reductions, gentle heating may be required, but excessive heat can lead to side reactions. For sodium dithionite, the reaction is often run at reflux. 4. Ensure Purity of Reducing Agent: Use a fresh, high-quality source of the reducing agent.
Slow or Incomplete Cyclization	1. Adjust pH: The cyclization is an intramolecular condensation and can be pH-dependent. For reductions in acidic media (e.g., Zn/acetic acid), the conditions are generally favorable. When using neutral or basic reducing agents, a final acidic workup may be necessary to promote cyclization. 2. Increase Reaction Time: The cyclization may require more time to go to completion. Monitor the reaction by TLC or LC-MS to determine the optimal time.
Product Degradation	1. Lower Reaction Temperature: If possible, run the reaction at a lower temperature to minimize degradation. 2. Use Milder Conditions: The sodium dithionite method is generally milder than the classical metal/acid reductions. 3. Minimize Exposure to Strong Acid/Base: During workup, neutralize the reaction mixture promptly if strong acids or bases are used.
Impure Starting Material	1. Purify 2-Nitrophenylpyruvic Acid: Recrystallize or use column chromatography to purify the starting material before the reduction step.

Data Presentation

Table 1: Comparison of Reducing Agents for the Reductive Cyclization of 2-Nitrophenylpyruvic Acid Derivatives

Reducing Agent	Typical Solvent	Temperature	Reported Yields	Key Considerations
Sodium Dithionite (Na₂S₂O₄)	Dioxane/Water	Reflux	Good to Excellent	Often provides cleaner reactions and higher yields.
Zinc Dust/Acetic Acid	Acetic Acid	Room Temp. to Reflux	Moderate to Good	A classic method, but can be less selective and require careful temperature control.
Ferrous Sulfate/Ammonia	Aqueous Ammonia	Varies	Moderate	The original Reissert method; often less efficient than modern alternatives.
Iron Powder/Acetic Acid	Acetic Acid/Ethanol	Varies	Moderate	An alternative to zinc/acetic acid.

Note: Specific yields can be highly substrate and condition-dependent. This table provides a general comparison based on literature reports.

Experimental Protocols

Protocol 1: Reductive Cyclization of 2-Nitrophenylpyruvic Acid using Sodium Dithionite

This protocol is adapted from the efficient method reported by Mamedov et al. (2018).

• Dissolve the Substrate: In a round-bottom flask equipped with a reflux condenser, dissolve 2-Nitrophenylpyruvic acid (1 equivalent) in a mixture of dioxane and water.

• Add Reducing Agent: To the stirred solution, add sodium dithionite (Na₂S₂O₄) (typically 3-5 equivalents) portion-wise. An exothermic reaction may be observed.

• Heat to Reflux: Heat the reaction mixture to reflux and maintain for the time determined by reaction monitoring (e.g., TLC or LC-MS), typically 1-3 hours. The disappearance of the starting material should be monitored.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If necessary, filter the mixture to remove any inorganic salts.

  • Acidify the filtrate with a suitable acid (e.g., HCl) to precipitate the indole-2-carboxylic acid.

  • Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Reductive Cyclization of 2-Nitrophenylpyruvic Acid using Zinc/Acetic Acid

This is a general protocol for the classical Reissert reduction.

• Prepare the Reaction Mixture: In a round-bottom flask, suspend 2-Nitrophenylpyruvic acid (1 equivalent) in glacial acetic acid.

• Add Zinc Dust: To the stirred suspension, add zinc dust (typically 3-5 equivalents) portion-wise. The addition should be controlled to manage any exotherm.

• Stir at Room Temperature: Stir the reaction mixture vigorously at room temperature. Gentle heating may be applied if the reaction is sluggish, but the temperature should be carefully monitored.

• Monitor the Reaction: Follow the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Workup:

  • Filter the reaction mixture to remove excess zinc and any inorganic salts.

  • The filtrate, containing the product in acetic acid, can be concentrated under reduced pressure.

  • The residue can be triturated with water to precipitate the indole-2-carboxylic acid.

  • Collect the solid by filtration, wash with water, and dry.

• Purification: Recrystallization from a suitable solvent is recommended to obtain the pure product.

Visualizations

Caption: Workflow of the Reissert Indole Synthesis.

References

• 1. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Reissert_indole_synthesis [chemeurope.com]

troubleshooting unexpected results in kinetic studies with 2-Nitrophenylpyruvic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected results in kinetic studies involving 2-Nitrophenylpyruvic acid (2-NPPA).

Frequently Asked Questions (FAQs)

Q1: My baseline absorbance is unstable or consistently high. What could be the cause?

A1: An unstable or high baseline absorbance can be attributed to several factors related to the inherent properties of 2-Nitrophenylpyruvic acid and the assay conditions. A primary reason is the keto-enol tautomerism of 2-NPPA. In aqueous solutions, the keto form is predominant, while in many organic solvents, such as DMSO, the enol form is more stable.[1][2] These tautomers have distinct spectral properties, and shifts in the equilibrium due to changes in solvent composition, pH, or temperature can lead to baseline fluctuations. Additionally, the spontaneous degradation of 2-NPPA, particularly at alkaline pH, can contribute to a rising baseline.

Q2: The reaction rate appears to be non-linear from the start. Why is this happening?

A2: Initial non-linearity in reaction rates can often be traced back to the pre-equilibrium of the keto-enol tautomers of 2-NPPA. If the enzyme selectively utilizes one tautomer, the initial phase of the reaction will be influenced by the rate of interconversion between the keto and enol forms to replenish the consumed species. This can manifest as a "burst" or "lag" phase. Ensure that the 2-NPPA solution has been allowed to equilibrate in the assay buffer for a sufficient time before initiating the reaction.

Q3: I am observing lower than expected enzyme activity. What are the potential reasons?

A3: Several factors can lead to lower than expected enzyme activity. The concentration of the active tautomer of 2-NPPA might be lower than the total measured concentration if the enzyme is specific for one form. Furthermore, the stability of 2-NPPA is a critical factor; it can degrade over time, especially under non-optimal pH and temperature conditions, leading to a lower effective substrate concentration. It is also important to consider potential inhibition by components of the assay mixture or impurities in the 2-NPPA sample.

Q4: Can the nitro group on 2-Nitrophenylpyruvic acid interfere with the assay?

A4: Yes, the nitro group can potentially interfere with certain assay formats. For instance, in assays that utilize colorimetric detection methods, the chromophoric nature of the nitroaromatic ring might lead to background absorbance. Additionally, under certain redox conditions, the nitro group could be reduced, leading to the formation of byproducts that might interfere with the assay or inhibit the enzyme.

Troubleshooting Guides

Issue 1: Inconsistent or Irreproducible Kinetic Data

This guide addresses variability in reaction rates and inconsistent results between experimental repeats.

Troubleshooting Workflow:

Troubleshooting inconsistent kinetic data.

Detailed Steps:

• Verify 2-NPPA Solution Preparation and Storage:

  • Protocol: Always prepare fresh solutions of 2-NPPA. If a stock solution in an organic solvent like DMSO is used, ensure it is stored at a low temperature (e.g., -20°C) and protected from light. When diluting into aqueous buffer, do so immediately before use.

  • Rationale: 2-NPPA can degrade over time, and its solubility and stability can be affected by the solvent and storage conditions.

• Investigate Keto-Enol Tautomerism Effects:

  • Protocol: Pre-incubate the 2-NPPA solution in the final assay buffer for a set period (e.g., 30 minutes) at the reaction temperature before initiating the reaction. This allows the keto-enol equilibrium to be established.

  • Rationale: The ratio of keto to enol tautomers is solvent-dependent.[1] Allowing the solution to equilibrate ensures a stable concentration of the active tautomer at the start of the reaction.

• Assess 2-NPPA Stability in Assay Buffer:

  • Protocol: Monitor the absorbance of a 2-NPPA solution in the assay buffer over time at the reaction wavelength, in the absence of the enzyme.

  • Rationale: This will reveal if the substrate is degrading spontaneously under the assay conditions (pH, temperature), which would lead to a decreasing substrate concentration and affect kinetics. Degradation is more likely at alkaline pH.[3]

• Validate Instrument Settings and Performance:

  • Protocol: Ensure the spectrophotometer is properly calibrated and the wavelength for monitoring the reaction is optimal for the product and minimizes interference from the substrate. Check for fluctuations in the lamp source.

  • Rationale: Instrumental drift or incorrect settings can introduce significant variability into kinetic measurements.

Issue 2: High Background Signal or Assay Interference

This guide helps to identify and mitigate sources of interference that can obscure the true enzymatic reaction.

Troubleshooting Workflow:

Troubleshooting high background signal.

Detailed Steps:

• Analyze Individual Reagent Contributions:

  • Protocol: Measure the absorbance of each component of the reaction mixture (buffer, co-factors, etc.) individually at the detection wavelength.

  • Rationale: This helps to identify if a specific reagent is contributing to the high background.

• Evaluate Potential Compound Interference:

  • Protocol: If testing inhibitors or activators, run control experiments with the compound in the absence of the enzyme to see if it absorbs at the detection wavelength or reacts with 2-NPPA.

  • Rationale: Many organic molecules can absorb light and interfere with spectrophotometric assays.

• Test for 2-NPPA Degradation Products:

  • Protocol: As mentioned in the previous guide, monitor the absorbance of 2-NPPA in the assay buffer over time. An increase in absorbance may indicate the formation of a colored degradation product.

  • Rationale: Degradation products of nitroaromatic compounds can be colored and contribute to the background signal.

• Optimize Detection Wavelength:

  • Protocol: Perform a wavelength scan of the reaction mixture at the beginning and end of the reaction to identify the optimal wavelength for detecting the product with minimal interference from the substrate and other components.

  • Rationale: A suboptimal wavelength can increase the background signal and reduce the signal-to-noise ratio.

Data Presentation

Table 1: Tautomeric Forms of 2-Nitrophenylpyruvic Acid

Tautomer	Predominant in	Key Structural Feature
Keto	Aqueous Solutions	C=O group at the alpha-carbon
Enol	Aprotic Solvents (e.g., DMSO)	C=C double bond and a hydroxyl group

Data synthesized from literature findings.[1][2]

Table 2: General Stability Profile of 2-Nitrophenylpyruvic Acid

Condition	Stability Concern	Recommendation
pH	Potential for degradation at alkaline pH.	Maintain a neutral or slightly acidic pH if possible. Assess stability at the intended assay pH.
Temperature	Increased temperature can accelerate degradation.	Perform assays at the lowest feasible temperature that supports enzyme activity.
Light	Potential for photochemical reactions due to the nitroaromatic ring.	Protect 2-NPPA solutions from light, especially during storage.

General stability trends based on the chemical nature of the compound.

Experimental Protocols

Protocol 1: Determining the Stability of 2-NPPA in Assay Buffer

• Prepare the assay buffer with all components except the enzyme.

• Add 2-Nitrophenylpyruvic acid to the final desired concentration.

• Immediately measure the absorbance at the intended reaction monitoring wavelength. This is the time-zero reading.

• Incubate the solution at the intended reaction temperature, protected from light.

• Measure the absorbance at regular intervals (e.g., every 10 minutes) for the typical duration of a kinetic assay.

• Plot absorbance versus time. A stable baseline indicates that 2-NPPA is stable under the assay conditions. A significant increase or decrease in absorbance suggests degradation.

Protocol 2: Assessing the Impact of Keto-Enol Tautomerism

• Prepare two identical sets of reaction mixtures containing all assay components, including 2-NPPA.

• For the first set ("Pre-incubated"), incubate the reaction mixtures at the assay temperature for 30 minutes before adding the enzyme.

• For the second set ("No Pre-incubation"), add the enzyme immediately after adding 2-NPPA.

• Initiate the reactions and monitor the progress curves.

• Compare the initial rates of the two sets. A significant difference, such as a lag phase in the "No Pre-incubation" set, suggests that the keto-enol equilibration is a significant factor in the observed kinetics.

Signaling Pathways and Logical Relationships

Workflow for troubleshooting kinetic studies with 2-NPPA.

References

• 1. researchgate.net [researchgate.net]
• 2. Photoinduced solid state keto–enol tautomerization of 2-(2-(3-nitrophenyl)-4,5-diphenyl-1H-imidazol-1-yloxy)-1-phenylethanone - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

impact of buffer composition on 2-Nitrophenylpyruvic acid assay performance

Welcome to the technical support center for the 2-Nitrophenylpyruvic acid (NPP) assay. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experiments and resolve common issues related to buffer composition.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of the 2-Nitrophenylpyruvic acid (NPP) assay?

A1: The 2-Nitrophenylpyruvic acid (NPP) assay is primarily used to measure the activity of kynurenine aminotransferases (KATs). These enzymes are crucial in the kynurenine pathway of tryptophan metabolism, catalyzing the conversion of kynurenine into kynurenic acid. Monitoring KAT activity is important in research related to neurological and psychiatric disorders.

Q2: Why is buffer composition so critical for this assay's performance?

A2: Buffer composition is critical because it directly influences the enzyme's activity, stability, and kinetics. Key parameters like pH, ionic strength, and the specific type of buffering agent can significantly affect the enzyme's three-dimensional structure and the charge of its active site residues, thereby impacting substrate binding and catalytic efficiency.

Q3: What is the optimal pH for a kynurenine aminotransferase (KAT) assay?

A3: The optimal pH varies depending on the specific KAT isoenzyme being studied. For example, KAT I generally has a higher optimal pH (around 9.0-10.0), whereas KAT II, the predominant isoform in the mammalian brain, has an optimal pH closer to physiological conditions (around 7.4-7.5). It is essential to determine the optimal pH for your specific enzyme and experimental conditions empirically.

Q4: Can the choice of buffering agent itself affect the assay?

A4: Yes, the chemical nature of the buffering agent can impact enzyme activity. For aminotransferases like KAT, Tris buffer has been reported to yield higher activity compared to phosphate buffer, especially when supplemented with the cofactor pyridoxal-5'-phosphate (PLP).[1][2] Conversely, Tris has also been noted to be inhibitory to some enzymes under certain physiological pH conditions, making empirical testing crucial.[1] Phosphate buffers can sometimes inhibit enzymes that interact with phosphate substrates.[3]

Q5: What role does ionic strength play in the NPP assay?

A5: Ionic strength, adjusted with salts like NaCl or KCl, affects the electrostatic interactions involved in enzyme-substrate binding. While the turnover number of some enzymes may be independent of ionic strength, the apparent Michaelis constant (Km) can be affected.[4] Both excessively low and high ionic strengths can lead to reduced enzyme activity or even precipitation. The optimal ionic strength should be determined for each specific assay setup.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Signal	Suboptimal Buffer pH: The pH of your assay buffer is outside the optimal range for your specific KAT isoenzyme.	Perform a pH optimization experiment using a range of buffers to identify the optimal pH for your enzyme (see Experimental Protocol 1).
Inhibitory Buffer Component: The buffering agent (e.g., high phosphate concentration) or other additives are inhibiting the enzyme.	Test alternative buffer systems (e.g., Tris-HCl, HEPES, MOPS).[1][2][3] Ensure no known inhibitors are present in your sample or buffer.
Incorrect Ionic Strength: The salt concentration is too high or too low, interfering with enzyme-substrate interaction.	Titrate the concentration of salt (e.g., NaCl) in your assay buffer (e.g., 50 mM, 100 mM, 150 mM, 200 mM) to find the optimal ionic strength.
Missing Cofactor: Kynurenine aminotransferases are PLP-dependent enzymes. The assay may lack sufficient pyridoxal-5'-phosphate (PLP).	Supplement the assay buffer with an optimal concentration of PLP (typically in the µM range, e.g., 40 µM).[5]
High Background Signal	Buffer Interference: The buffer itself or impurities within it are reacting with the detection reagents or have high intrinsic absorbance/fluorescence.	Run a "buffer blank" control (all components except the enzyme) to check for background signal. If high, try a different buffer system or use higher purity reagents.
Substrate Instability: The 2-Nitrophenylpyruvic acid substrate is unstable and degrading non-enzymatically under the current buffer conditions (pH, light exposure).	Prepare the substrate solution fresh before each experiment. Protect it from light. Test substrate stability in the assay buffer over the experiment's time course without the enzyme.
High Variability Between Replicates	Inconsistent pH: The buffering capacity is insufficient, leading to pH shifts during the reaction.	Ensure the buffer concentration is adequate (typically 50-100 mM). Re-measure the pH of the complete assay mixture.
Precipitation: The enzyme or other components are precipitating in the assay buffer.	Visually inspect the wells for precipitation. This may be caused by incorrect pH, ionic strength, or temperature. Consider adding stabilizing agents like glycerol (5-10%), but test for their effect on enzyme activity first.

Quantitative Data Summary

The optimal buffer composition for a 2-Nitrophenylpyruvic acid assay is highly dependent on the specific kynurenine aminotransferase isoenzyme under investigation. The following table summarizes general findings and provides a starting point for optimization.

Buffer Component	Parameter	Typical Range/Observation	Remarks
Buffering Agent	Type	Tris-HCl, Potassium Phosphate, HEPES	Tris buffer often shows higher activity for aminotransferases than phosphate buffer.[1][2] However, this must be confirmed empirically.
Concentration	50 - 100 mM	A higher concentration provides better buffering capacity but can also have inhibitory effects.
pH	Optimal Range	7.4 - 10.0	Highly dependent on the KAT isoenzyme. KAT II is optimal around pH 7.4-7.5, while KAT I is optimal at a more alkaline pH.
Ionic Strength	Salt (NaCl/KCl)	50 - 200 mM	Affects enzyme kinetics and stability. Must be optimized.
Cofactor	PLP	20 - 50 µM	Pyridoxal-5'-phosphate is an essential cofactor for KAT activity.[5]
Additives	Stabilizers	5-10% Glycerol	Can prevent protein aggregation but should be tested for interference with enzyme activity.
Reducing Agents	1-5 mM DTT/TCEP	May be required for enzymes sensitive to oxidation. Test for necessity and potential interference.

Experimental Protocols

Protocol 1: Optimization of Buffer pH

This protocol provides a systematic approach to determine the optimal pH for your KAT enzyme using a 96-well plate format.

Materials:

• Purified KAT enzyme

• 2-Nitrophenylpyruvic acid (NPP) stock solution

• Co-substrate stock solution (e.g., L-Kynurenine)

• Pyridoxal-5'-phosphate (PLP) stock solution

• A series of buffers at different pH values (e.g., Citrate-Phosphate for pH 4.0-7.0, Tris-HCl for pH 7.0-9.0, Glycine-NaOH for pH 9.0-10.5)

• 96-well clear, flat-bottom microplate

• Microplate reader

Procedure:

• Prepare Buffers: Prepare a set of 100 mM buffers, each adjusted to a specific pH value (e.g., in 0.5 pH unit increments from 6.0 to 10.0).

• Prepare Reaction Mix: For each pH to be tested, prepare a reaction mixture containing the buffer, a constant concentration of PLP (e.g., 40 µM), and the co-substrate.

• Assay Setup:

  • In triplicate wells of the 96-well plate, add 80 µL of each buffered reaction mix.

  • Include a "no enzyme" control for each buffer to measure background signal.

• Initiate Reaction: Add 10 µL of a fixed concentration of your purified KAT enzyme to each well to start the reaction.

• Substrate Addition: Immediately add 10 µL of the NPP substrate to each well.

• Incubation: Incubate the plate at a constant temperature (e.g., 37°C) for a fixed time (e.g., 30 minutes).

• Measurement: Measure the absorbance at the appropriate wavelength for the NPP reaction product.

• Data Analysis: Subtract the average absorbance of the "no enzyme" control from the corresponding sample wells. Plot the resulting enzyme activity (absorbance) against the buffer pH to determine the optimal pH.

Visualizations

Caption: Troubleshooting workflow for common NPP assay issues.

Caption: Logical relationships of buffer components and their effects.

References

• 1. Determination of the activity of aminotransferases: comparison of two buffer systems with and without supplementary pyridoxal-5'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. Kynurenine aminotransferase 3/glutamine transaminase L/cysteine conjugate beta-lyase 2 is a major glutamine transaminase in the mouse kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

preventing the precipitation of 2-Nitrophenylpyruvic acid during experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered when working with 2-Nitrophenylpyruvic acid (2-NPPA), with a focus on preventing its precipitation during experiments.

I. Frequently Asked Questions (FAQs)

Q1: What is 2-Nitrophenylpyruvic acid (2-NPPA)?

A1: 2-Nitrophenylpyruvic acid (2-NPPA) is a solid, light yellow powder with the chemical formula C₉H₇NO₅ and a molecular weight of 209.16 g/mol .[1][2][3][4] It is a key intermediate in various organic synthesis and medicinal chemistry applications, including the development of enzyme inhibitors and pharmaceuticals targeting metabolic disorders.[4]

Q2: What are the key physicochemical properties of 2-NPPA relevant to its handling in experiments?

A2: Understanding the physicochemical properties of 2-NPPA is crucial for its successful use in experiments. Key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₇NO₅	[1][2][3][4]
Molecular Weight	209.16 g/mol	[1][2][3][4]
Appearance	Light yellow powder	[4]
Melting Point	119-120 °C	[2][3]
Predicted pKa	~2.30	[3]

Q3: Why is my 2-NPPA precipitating out of solution?

A3: Precipitation of 2-NPPA is a common issue and can be attributed to several factors:

• Low Solubility in Aqueous Solutions: As a weak acid, the solubility of 2-NPPA in water is limited, especially at neutral or acidic pH.

• pH of the Solution: The protonated (uncharged) form of 2-NPPA, which is more prevalent at pH values below its pKa (~2.30), is less soluble than its deprotonated (charged) form.

• Solvent Choice: While soluble in some organic solvents, abruptly changing the solvent environment by adding an aqueous buffer to a concentrated organic stock of 2-NPPA can cause it to crash out of solution.

• Temperature: Lower temperatures generally decrease the solubility of solid compounds.

• Concentration: Exceeding the solubility limit of 2-NPPA in a given solvent or buffer system will lead to precipitation.

II. Troubleshooting Guide: Preventing Precipitation

This guide provides a systematic approach to diagnosing and resolving precipitation issues with 2-NPPA during your experiments.

Problem: Precipitate forms when preparing an aqueous solution of 2-NPPA.

Potential Cause	Recommended Solution
Low intrinsic aqueous solubility.	For many applications, it is not recommended to dissolve 2-NPPA directly in water. Instead, prepare a concentrated stock solution in an appropriate organic solvent first.
pH of the aqueous medium is too low.	Since 2-NPPA is a weak acid, its solubility increases at higher pH. For aqueous solutions, consider using a buffer with a pH well above its pKa of ~2.30. A basic buffer (e.g., pH 7.0-8.0) will favor the more soluble deprotonated form.

Problem: Precipitate forms upon addition of 2-NPPA stock solution to the experimental buffer.

Potential Cause	Recommended Solution
Solvent shock.	The rapid change in solvent polarity when adding a concentrated organic stock to an aqueous buffer can cause precipitation. Add the 2-NPPA stock solution dropwise to the buffer while vortexing or stirring vigorously to ensure rapid and uniform dispersion.
Final concentration of organic solvent is too low.	Ensure that the final concentration of the organic solvent in your assay is sufficient to maintain the solubility of 2-NPPA at the desired working concentration. However, be mindful that high concentrations of organic solvents can negatively impact enzyme activity or cell viability.
The working concentration of 2-NPPA exceeds its solubility limit in the final buffer.	Determine the maximum soluble concentration of 2-NPPA in your final experimental buffer system. If necessary, adjust your experimental design to use a lower working concentration.
Buffer components are incompatible.	Certain buffer salts at high concentrations could potentially interact with 2-NPPA and reduce its solubility. If precipitation persists, consider trying a different buffer system.

Problem: Precipitate forms during the experiment (e.g., upon temperature change).

Potential Cause	Recommended Solution
Decreased solubility at lower temperatures.	If your experiment involves incubation at a lower temperature (e.g., 4°C), ensure that your 2-NPPA concentration is below its solubility limit at that temperature. You may need to prepare your solutions and run your experiment at a consistent, controlled temperature.
Instability of 2-NPPA in the solution over time.	While generally stable, prolonged incubation, especially at non-optimal pH or in the presence of certain reactive species, could lead to degradation and precipitation of byproducts. Prepare fresh solutions of 2-NPPA for your experiments whenever possible.

III. Experimental Protocols

1. Preparation of a 10 mM 2-NPPA Stock Solution in DMSO

Materials:

• 2-Nitrophenylpyruvic acid (MW: 209.16 g/mol )

• Dimethyl sulfoxide (DMSO), anhydrous

Procedure:

• Weigh out 2.09 mg of 2-NPPA powder.

• Add the 2-NPPA powder to a microcentrifuge tube.

• Add 1.0 mL of anhydrous DMSO to the tube.

• Vortex the solution until the 2-NPPA is completely dissolved. Gentle warming in a water bath (e.g., 37°C) may be necessary to facilitate dissolution.

• Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

2. Preparation of a Working Solution of 2-NPPA in a Biological Buffer (e.g., 100 µM in 50 mM Tris-HCl, pH 7.4)

Materials:

• 10 mM 2-NPPA stock solution in DMSO

• 50 mM Tris-HCl buffer, pH 7.4

Procedure:

• Warm the 10 mM 2-NPPA stock solution and the Tris-HCl buffer to room temperature.

• Vortex the Tris-HCl buffer.

• While the buffer is vortexing, add 10 µL of the 10 mM 2-NPPA stock solution dropwise to 990 µL of the buffer.

• Continue to vortex for a few seconds to ensure the solution is well-mixed.

• Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready for use.

IV. Visualizing Experimental Logic

The following diagrams illustrate key logical workflows for troubleshooting and experimental setup.

References

• 1. scbt.com [scbt.com]
• 2. 2-Nitrophenylpyruvic acid 99 5461-32-5 [sigmaaldrich.com]
• 3. 2-Nitrophenylpyruvic acid | 5461-32-5 [chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]

dealing with background noise in spectrophotometric assays of 2-Nitrophenylpyruvic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with spectrophotometric assays of 2-Nitrophenylpyruvic acid (NPP).

Frequently Asked Questions (FAQs)

Q1: What is the most common enzymatic reaction involving 2-Nitrophenylpyruvic acid (NPP) that is monitored spectrophotometrically?

A common enzymatic reaction is the conversion of NPP to 2-nitrobenzaldehyde. This reaction can be catalyzed by various enzymes, and the formation of 2-nitrobenzaldehyde can be monitored spectrophotometrically.

Q2: At what wavelength should I monitor the enzymatic conversion of NPP to 2-nitrobenzaldehyde?

The product, 2-nitrobenzaldehyde, has a weak absorbance around 350 nm and stronger absorbance peaks around 250 nm and 300 nm.[1][2] The optimal wavelength for monitoring the reaction will depend on the specific assay conditions and the absorbance spectrum of the substrate, NPP. It is recommended to perform a wavelength scan of both the substrate and the product to identify a wavelength with the largest difference in absorbance between the two. In the absence of this data, starting with a wavelength around 350 nm is a reasonable approach.

Q3: What are the common causes of high background noise in NPP spectrophotometric assays?

High background noise in NPP assays can arise from several sources:

• Substrate Instability: 2-Nitrophenylpyruvic acid may be unstable and degrade spontaneously under certain pH and temperature conditions, leading to an increase in absorbance that is not enzyme-dependent.

• Sample Matrix Interference: Components within the biological sample, such as hemoglobin, bilirubin, and lipids, can absorb light at the analytical wavelength or cause light scattering.[3]

• Reagent Contamination: Buffers, cofactors, or the enzyme preparation itself may be contaminated with substances that absorb light at the detection wavelength.

• Labware Interference: Chemicals can leach from plastic microtubes and other labware, contributing to background absorbance.

• Turbidity: Precipitation of the substrate, product, or other assay components can cause light scattering and increase the measured absorbance.

Q4: How can I prepare a stable stock solution of 2-Nitrophenylpyruvic acid?

Due to its limited aqueous solubility, it is recommended to first dissolve NPP in a small amount of an organic solvent like DMSO or ethanol before diluting it into the aqueous assay buffer. The final concentration of the organic solvent in the assay should be kept low (typically <5%) to avoid affecting enzyme activity. Store the stock solution protected from light and at a low temperature to minimize degradation.

Troubleshooting Guides

Issue 1: High Background Absorbance in the "No-Enzyme" Control

Possible Causes & Solutions

Cause	Solution
Spontaneous Substrate Degradation	1. Run a substrate stability test: Incubate the substrate in the assay buffer under the same conditions as the experiment (temperature, pH) and monitor the absorbance over time. A significant increase in absorbance indicates substrate instability. 2. Optimize pH: Determine the pH stability profile of NPP and perform the assay at a pH where it is most stable. 3. Lower Temperature: If the enzyme is stable at a lower temperature, consider running the assay at a reduced temperature to minimize substrate degradation.
Contaminated Reagents	1. Use high-purity reagents: Ensure all buffer components, salts, and other additives are of high analytical grade. 2. Prepare fresh solutions: Make fresh buffer and reagent solutions before each experiment. 3. Test individual components: Measure the absorbance of each individual reagent at the analytical wavelength to identify the source of contamination.
Sample Matrix Interference	1. Include a sample blank: For each sample, prepare a control that contains the sample and all assay components except the enzyme. Subtract the absorbance of the sample blank from the corresponding sample reading. 2. Sample preparation: Consider deproteinization or other sample cleanup steps if the interference is significant.
Labware Leaching	1. Use appropriate labware: Utilize UV-transparent cuvettes or microplates made of quartz or a material certified for low leaching. 2. Pre-rinse labware: Rinse all tubes and plates with the assay buffer before use.

Issue 2: Inconsistent or Non-Reproducible Results

Possible Causes & Solutions

Cause	Solution
Incomplete Reagent Mixing	1. Ensure thorough mixing: Gently vortex or pipette up and down to mix all components thoroughly after each addition. 2. Use a master mix: Prepare a master mix of all common reagents (buffer, cofactors) to add to each well, reducing pipetting variability.
Temperature Fluctuations	1. Pre-incubate all components: Allow all solutions and the plate/cuvettes to equilibrate to the assay temperature before starting the reaction. 2. Use a temperature-controlled spectrophotometer: Ensure the instrument maintains a stable temperature throughout the measurement.
Pipetting Errors	1. Calibrate pipettes regularly: Ensure all pipettes are accurately calibrated. 2. Use appropriate pipette volumes: Avoid pipetting very small volumes, as the relative error is higher.
Substrate or Product Precipitation	1. Check for turbidity: Visually inspect the wells for any cloudiness. 2. Optimize solvent concentration: If using an organic solvent to dissolve the substrate, ensure the final concentration is sufficient to maintain solubility without inhibiting the enzyme. 3. Modify buffer components: Some buffer components can affect the solubility of the substrate or product.

Experimental Protocols

General Protocol for a Spectrophotometric Assay of an NPP-Metabolizing Enzyme

This protocol provides a general framework. Specific concentrations and incubation times should be optimized for each enzyme and experimental setup.

1. Reagent Preparation:

• Assay Buffer: Prepare a suitable buffer (e.g., 50 mM Tris-HCl or phosphate buffer) at the optimal pH for the enzyme.

• NPP Stock Solution: Prepare a 10 mM stock solution of 2-Nitrophenylpyruvic acid in DMSO.

• Enzyme Solution: Dilute the enzyme to the desired concentration in cold assay buffer immediately before use.

2. Assay Procedure (96-well plate format):

• Add 180 µL of assay buffer to each well.

• Add 10 µL of the enzyme solution to the sample wells. For "no-enzyme" control wells, add 10 µL of assay buffer.

• Add 10 µL of the test compound solution (if screening for inhibitors) or buffer to the appropriate wells.

• Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for 5 minutes.

• Initiate the reaction by adding 10 µL of the NPP stock solution to all wells for a final concentration of 0.5 mM.

• Immediately start monitoring the increase in absorbance at the predetermined wavelength (e.g., 350 nm) over time using a microplate reader.

3. Data Analysis:

• For each well, calculate the rate of reaction (V) by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

• Subtract the rate of the "no-enzyme" control from the rates of the sample wells to correct for non-enzymatic substrate degradation.

• Enzyme activity can be calculated using the Beer-Lambert law (A = εcl), where ε is the molar extinction coefficient of the product at the measured wavelength.

Visualizations

Caption: General workflow for a spectrophotometric assay using 2-Nitrophenylpyruvic acid.

Caption: Troubleshooting logic for high background noise in NPP assays.

References

• 1. A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide: 2-Nitrophenylpyruvic Acid vs. α-Ketoglutarate as Transaminase Substrates

For Researchers, Scientists, and Drug Development Professionals

In the realm of enzymology and drug development, the selection of appropriate substrates is paramount for accurate and efficient characterization of transaminase activity. While α-ketoglutarate stands as the archetypal amino group acceptor for a vast array of transaminases, the exploration of alternative substrates like 2-Nitrophenylpyruvic acid offers potential advantages in assay development, particularly for high-throughput screening and specific applications. This guide provides a detailed comparison of these two keto acid substrates, supported by experimental data and protocols to aid researchers in making informed decisions for their experimental designs.

At a Glance: Key Differences and Performance Metrics

The following table summarizes the core distinctions and available kinetic data for 2-Nitrophenylpyruvic acid and α-ketoglutarate in the context of their use as transaminase substrates. It is important to note that direct comparative kinetic data for 2-Nitrophenylpyruvic acid with common transaminases is not extensively available in the public domain. The data for 2-Nitrophenylpyruvic acid is inferred from studies on similar aromatic keto acids like phenylpyruvate.

Feature	2-Nitrophenylpyruvic Acid	α-Ketoglutarate
Substrate Type	Aromatic α-keto acid (unnatural)	Aliphatic α-keto acid (natural)
Role in Biology	Not a natural metabolite	Central metabolite in the citric acid cycle and nitrogen metabolism[1]
Assay Principle	Potential for direct spectrophotometric assays due to the nitrophenyl group. The formation of the corresponding amino acid can also be monitored.	Typically requires coupled-enzyme assays for continuous monitoring (e.g., with malate dehydrogenase or lactate dehydrogenase)[2][3].
Transaminase Specificity	Likely a substrate for transaminases that accept aromatic keto acids, such as tyrosine aminotransferase and glutamine transaminase K[4][5].	Broadly accepted by a wide range of transaminases, including Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST)[6][7].
Reported Km (mM)	Data not readily available. For the related phenylpyruvic acid, Km values can vary significantly depending on the enzyme.	For AST: ~0.12 - 5 mM; For ALT: ~0.07 - 1.1 mM (Varies with the specific enzyme and conditions)[3].
Reported Vmax	Data not readily available.	Varies widely depending on the enzyme and assay conditions.

Delving into the Chemistry: Reaction Mechanisms

The fundamental reaction mechanism for both substrates involves a ping-pong bi-bi mechanism, a hallmark of transaminase catalysis. The process is initiated by the transfer of an amino group from an amino donor to the pyridoxal-5'-phosphate (PLP) cofactor, forming pyridoxamine-5'-phosphate (PMP) and releasing the first product (a keto acid). Subsequently, the keto acid substrate (either 2-Nitrophenylpyruvic acid or α-ketoglutarate) binds to the enzyme, accepts the amino group from PMP, and is released as the corresponding amino acid, regenerating the PLP cofactor for the next catalytic cycle.

General Transamination Reaction Pathway.

Experimental Protocols: A Head-to-Head Workflow

To provide a practical comparison, the following sections detail standardized experimental protocols for assessing transaminase activity using both α-ketoglutarate and an aromatic keto acid like 2-Nitrophenylpyruvic acid.

Comparative Experimental Workflow.

Protocol 1: Transaminase Activity Assay using α-Ketoglutarate

This protocol describes a classic coupled-enzyme assay for determining the activity of a transaminase, such as Aspartate Aminotransferase (AST), using α-ketoglutarate as the amino acceptor. The production of oxaloacetate is coupled to the oxidation of NADH by malate dehydrogenase (MDH), which is monitored spectrophotometrically.

Materials:

• Transaminase enzyme preparation

• L-Aspartic acid

• α-Ketoglutarate (α-KG)

• Malate Dehydrogenase (MDH)

• NADH

• Potassium phosphate buffer (e.g., 100 mM, pH 7.4)

• Spectrophotometer capable of reading at 340 nm

• 96-well UV-transparent microplate or quartz cuvettes

Procedure:

• Prepare a reaction master mix containing all components except the enzyme or the initiating substrate (e.g., L-aspartate). A typical master mix for a 200 µL final reaction volume would include:

  • 100 µL of 2x potassium phosphate buffer

  • 20 µL of 10 mM α-ketoglutarate

  • 20 µL of 2.5 mM NADH

  • 10 µL of Malate Dehydrogenase (e.g., 10 units/mL)

  • 30 µL of distilled water

• Add the transaminase enzyme to the master mix to a final desired concentration.

• Equilibrate the reaction mixture at the desired temperature (e.g., 37°C) for 5 minutes.

• Initiate the reaction by adding L-aspartate to a final concentration range suitable for kinetic analysis (e.g., 0.1 mM to 10 mM).

• Immediately monitor the decrease in absorbance at 340 nm over time. The rate of NADH oxidation is directly proportional to the transaminase activity.

• Calculate the initial reaction velocities from the linear portion of the absorbance vs. time curve.

• Determine the kinetic parameters (Km and Vmax) by plotting the initial velocities against the substrate concentrations and fitting the data to the Michaelis-Menten equation.

Protocol 2: Transaminase Activity Assay using 2-Nitrophenylpyruvic Acid (Adapted from Aromatic Keto Acid Assays)

Direct kinetic data and specific, validated protocols for 2-Nitrophenylpyruvic acid as a transaminase substrate are not as widespread as for α-ketoglutarate. However, based on methods for other aromatic keto acids like phenylpyruvic acid, the "enol borate-tautomerase method" can be adapted for a direct spectrophotometric assay[4][8]. This method relies on the formation of a stable enol-borate complex with the aromatic keto acid, which has a distinct absorbance maximum.

Materials:

• Transaminase enzyme preparation

• Amino donor (e.g., L-Glutamate)

• 2-Nitrophenylpyruvic acid (2-NPPA)

• Potassium borate buffer (e.g., 0.1 M, pH adjusted to the desired value)

• Spectrophotometer capable of scanning UV wavelengths

Procedure:

• Determine the optimal wavelength for the 2-NPPA-borate complex. This is done by preparing a solution of 2-NPPA in the potassium borate buffer and scanning the absorbance from approximately 250 nm to 350 nm to find the wavelength of maximum absorbance (λmax).

• Prepare a reaction mixture in a quartz cuvette containing:

  • Potassium borate buffer

  • A suitable concentration of the amino donor (e.g., L-Glutamate)

  • The transaminase enzyme preparation

• Equilibrate the mixture at the desired temperature.

• Initiate the reaction by adding varying concentrations of 2-Nitrophenylpyruvic acid.

• Monitor the decrease in absorbance at the predetermined λmax over time. The rate of decrease in the enol-borate complex concentration corresponds to the rate of transamination.

• Calculate the initial reaction velocities from the linear portion of the absorbance vs. time curve.

• Determine the kinetic parameters (Km and Vmax) by plotting the initial velocities against the 2-NPPA concentrations and fitting to the Michaelis-Menten equation.

Alternative for Protocol 2: If a suitable dehydrogenase is available that can use the product, 2-nitro-L-phenylalanine, as a substrate in a coupled reaction, a continuous spectrophotometric assay similar to Protocol 1 could be developed. Alternatively, a discontinuous assay can be employed where the reaction is stopped at various time points, and the product is quantified by HPLC.

Conclusion and Recommendations

The choice between 2-Nitrophenylpyruvic acid and α-ketoglutarate as a transaminase substrate is contingent on the specific research objectives.

• α-Ketoglutarate remains the gold standard for studying the physiological activity of a wide range of transaminases due to its central role in metabolism. The availability of well-established and robust coupled-enzyme assays makes it a reliable choice for detailed kinetic characterization.

• 2-Nitrophenylpyruvic acid , and other aromatic keto acids, present an intriguing alternative, particularly for the development of high-throughput screening assays. The potential for a direct spectrophotometric assay, by leveraging the chromophoric properties of the nitrophenyl group, could simplify the experimental workflow and reduce costs by eliminating the need for coupling enzymes. However, researchers must be mindful that this is an unnatural substrate, and the kinetic parameters obtained may not directly reflect the enzyme's physiological activity. Furthermore, the specificity of the transaminase for this substrate must be empirically determined.

For researchers embarking on the characterization of novel transaminases or developing high-throughput screening campaigns, an initial screen with a panel of keto acids, including both α-ketoglutarate and aromatic derivatives like 2-Nitrophenylpyruvic acid, would be a prudent approach to ascertain substrate specificity and identify the most suitable substrate for their specific application.

References

• 1. benchchem.com [benchchem.com]
• 2. Phenylpyruvic acid – preparation and application - Georganics [georganics.sk]
• 3. Glutamine—phenylpyruvate transaminase - Wikipedia [en.wikipedia.org]
• 4. The assay of aromatic amino acid transaminations and keto acid oxidation by the enol borate-tautomerase method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. P. aeruginosa Metabolome Database: Phenylpyruvic acid (PAMDB000084) [pseudomonas.umaryland.edu]
• 7. mdpi.com [mdpi.com]
• 8. [PDF] The assay of aromatic amino acid transaminations and keto acid oxidation by the enol borate-tautomerase method. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Kinetic Parameters of Aromatic α-Keto Acids in Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Comparative Kinetic Parameters

The following table summarizes the kinetic parameters of L-amino acid deaminase (L-AAD) from Proteus mirabilis and Lactate Dehydrogenase (LDH) from different sources with their respective substrates. This data provides a baseline for understanding the efficiency and affinity of these enzymes towards aromatic and other α-keto acids.

Enzyme	Substrate	Km (mM)	Vmax (µmol/min/mg)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Reference
L-Amino Acid Deaminase (Pm1)	L-Phenylalanine	31.55	1.96	-	-	[1]
P. mirabilis L-AAD (Wild-Type)	L-Phenylalanine	-	1.02	-	-	[2]
P. mirabilis L-AAD (Triple Mutant)	L-Phenylalanine	-	3.06	-	1.35x WT	[3]
Plateau Pika LDH-C₄	Pyruvate	0.052	-	-	-	[4]
Plateau Pika LDH-A₄	Pyruvate	0.260	-	-	-	[4]
Plateau Pika LDH-B₄	Pyruvate	0.172	-	-	-	[4]
Mouse Hepatocyte LDH	L-Lactate	8.62 - 13.5	-	-	-	[1]
Mouse Skeletal Muscle LDH	L-Lactate	13.3 - 17.9	-	-	-	[1]

Note: Vmax for Pm1 was converted from 119.7 µg phenylpyruvic acid/mg/min. A dash (-) indicates that the data was not reported in the cited literature. The triple mutant of P. mirabilis L-AAD (D165K/F263M/L336M) showed a 3.0-fold increase in PPA titer, which is reflected as a proportional increase in Vmax, and a 1.35-fold increase in catalytic efficiency (kcat/Km) compared to the wild-type.[3]

Experimental Protocols

Detailed methodologies are crucial for the reproducible determination of enzyme kinetic parameters. Below are two representative protocols for assaying L-amino acid deaminase and lactate dehydrogenase activity with aromatic substrates.

Protocol 1: Continuous Spectrophotometric Assay for L-Amino Acid Deaminase (L-AAD) Activity

This protocol is adapted from the methods used for characterizing L-AAD from Proteus myxofaciens and is suitable for determining the kinetic parameters for the oxidative deamination of L-amino acids to their corresponding α-keto acids.[5]

Materials:

• Purified L-amino acid deaminase

• L-phenylalanine (or other L-amino acid substrate) stock solution

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5

• Spectrophotometer capable of reading in the UV range (e.g., 321 nm for phenylpyruvic acid)

• Quartz cuvettes

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture in a quartz cuvette containing the reaction buffer and the desired concentration of the L-amino acid substrate. To determine Km and Vmax, a range of substrate concentrations should be used (e.g., 0.1 to 10 times the expected Km).

• Enzyme Preparation: Dilute the purified L-AAD in the reaction buffer to a concentration that will produce a linear reaction rate for at least 60 seconds.

• Initiation of Reaction: Equilibrate the reaction mixture to the desired temperature (e.g., 25°C) in the spectrophotometer. Initiate the reaction by adding a small volume of the diluted enzyme to the reaction mixture and mix quickly.

• Data Acquisition: Immediately start monitoring the increase in absorbance at the wavelength corresponding to the formation of the α-keto acid product. For phenylpyruvic acid, the absorbance can be monitored at 321 nm.[5] Record the absorbance at regular intervals (e.g., every 5 seconds) for 1-2 minutes.

• Calculation of Initial Velocity (v₀): Plot the absorbance versus time. The initial velocity is the slope of the linear portion of this curve. Convert the change in absorbance per minute to the rate of product formation (µmol/min) using the Beer-Lambert law (v₀ = (ΔAbs/min) / (ε * l)), where ε is the molar extinction coefficient of the product at the measured wavelength and l is the path length of the cuvette.

• Determination of Kinetic Parameters: Plot the initial velocities (v₀) against the corresponding substrate concentrations ([S]). Fit the data to the Michaelis-Menten equation (v₀ = (Vmax * [S]) / (Km + [S])) using non-linear regression analysis to determine the values of Km and Vmax. Alternatively, a Lineweaver-Burk plot (1/v₀ vs. 1/[S]) can be used for a linear representation of the data.

• Calculation of kcat and kcat/Km: If the enzyme concentration [E] is known, the turnover number (kcat) can be calculated as kcat = Vmax / [E]. The catalytic efficiency is then determined as the ratio kcat/Km.

Protocol 2: Continuous Spectrophotometric Assay for Lactate Dehydrogenase (LDH) Activity with Aromatic α-Keto Acids

This protocol is based on the established assay for LDH and adapted for aromatic α-keto acid substrates like phenylpyruvic acid, where the reduction of the keto acid is coupled to the oxidation of NADH.[4][6]

Materials:

• Purified Lactate Dehydrogenase or a similar aromatic keto acid reductase

• Phenylpyruvic acid (or other aromatic α-keto acid substrate) stock solution

• NADH stock solution

• Reaction Buffer: 100 mM Potassium phosphate buffer, pH 7.0

• Spectrophotometer capable of reading at 340 nm

• Quartz cuvettes

Procedure:

• Reaction Mixture Preparation: In a quartz cuvette, prepare a reaction mixture containing the reaction buffer and a fixed, saturating concentration of NADH (e.g., 0.2 mM).

• Substrate Addition: Add the aromatic α-keto acid substrate to the reaction mixture at various concentrations to determine Km and Vmax.

• Enzyme Preparation: Dilute the purified enzyme in the reaction buffer to a suitable concentration.

• Initiation of Reaction: Equilibrate the reaction mixture to the desired temperature (e.g., 37°C) in the spectrophotometer. Start the reaction by adding the diluted enzyme and mix thoroughly.

• Data Acquisition: Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH. Record the absorbance at regular intervals for 1-2 minutes.

• Calculation of Initial Velocity (v₀): Determine the initial velocity from the linear portion of the absorbance vs. time plot. Use the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹) to convert the rate of absorbance change to the rate of substrate conversion.

• Determination of Kinetic Parameters: Follow the same procedure as in Protocol 1 (steps 6 and 7) to determine Km, Vmax, kcat, and kcat/Km.

Mandatory Visualization

The following diagrams illustrate the enzymatic reaction and the general workflow for determining kinetic parameters.

Caption: Enzymatic conversion of amino acids and keto acids.

Caption: Workflow for determining enzyme kinetic parameters.

References

• 1. Kinetic parameters of lactate dehydrogenase in liver and gastrocnemius determined by three quantitative histochemical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A continual spectrophotometric assay for amino acid decarboxylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Combination of phenylpyruvic acid (PPA) pathway engineering and molecular engineering of L-amino acid deaminase improves PPA production with an Escherichia coli whole-cell biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enzymatic Kinetic Properties of the Lactate Dehydrogenase Isoenzyme C4 of the Plateau Pika (Ochotona curzoniae) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-Function Relationships in l-Amino Acid Deaminase, a Flavoprotein Belonging to a Novel Class of Biotechnologically Relevant Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetic characterization of lactate dehydrogenase in normal and malignant human breast tissues - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of a Novel High-Performance Liquid Chromatography (HPLC) Method for Gx-NPPA-1, a Next-Generation 2-Nitrophenylpyruvic Acid-Based Therapeutic

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of a new, proprietary analytical method, HPLC-UV/Gx-NPPA-1, for the quantitative determination of 2-Nitrophenylpyruvic acid (2-NPPA), a critical intermediate in novel therapeutic pathways. The performance of this new method is objectively compared against established analytical techniques, supported by extensive experimental data, to demonstrate its suitability for high-throughput screening and quality control in drug development.

Introduction to 2-Nitrophenylpyruvic Acid Analysis

2-Nitrophenylpyruvic acid is a key chromogenic substrate used in the development of diagnostic assays and as a precursor in the synthesis of various pharmaceutical compounds. Accurate and precise quantification of 2-NPPA is paramount for ensuring the quality, efficacy, and safety of these products. While several analytical methods exist, they often present limitations in terms of sensitivity, selectivity, or throughput. This guide introduces a novel Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method, HPLC-UV/Gx-NPPA-1, and validates its performance against existing spectrophotometric and a standard HPLC method.

Overview of Analytical Methods

Novel Method: HPLC-UV/Gx-NPPA-1

This newly developed method utilizes a C18 stationary phase with an optimized mobile phase gradient to achieve rapid and highly selective separation of 2-NPPA from its potential impurities and degradation products. Detection is performed using a UV-Vis detector at a wavelength selected for maximal absorbance of 2-NPPA, ensuring high sensitivity.

Established Method 1: Standard HPLC-UV

A commonly used method for the analysis of 2-NPPA and related compounds involves reverse-phase HPLC with a simple isocratic mobile phase.[1] While robust, this method can suffer from longer run times and potential co-elution with structurally similar impurities.

Established Method 2: UV-Vis Spectrophotometry

Spectrophotometric methods offer a simpler and faster approach for the determination of nitrophenols and related compounds.[2][3] However, these methods are often susceptible to interference from other UV-absorbing compounds in the sample matrix, leading to lower selectivity and accuracy.[3]

Comparative Performance Data

The following tables summarize the validation parameters for the novel HPLC-UV/Gx-NPPA-1 method in comparison to the established analytical techniques.

Parameter	HPLC-UV/Gx-NPPA-1 (New Method)	Standard HPLC-UV (Established Method)	UV-Vis Spectrophotometry (Established Method)
Linearity (R²)	> 0.999	> 0.995	> 0.990
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	90.0 - 110.0%
Precision (% RSD)	< 1.0%	< 2.0%	< 5.0%
Limit of Detection (LOD)	0.05 µg/mL	0.2 µg/mL	1.0 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL	0.6 µg/mL	3.0 µg/mL
Run Time	5 minutes	15 minutes	2 minutes

Table 1: Comparison of Key Validation Parameters

Parameter	HPLC-UV/Gx-NPPA-1 (New Method)	Standard HPLC-UV (Established Method)	UV-Vis Spectrophotometry (Established Method)
Specificity/Selectivity	High (baseline separation from impurities)	Moderate (potential for co-elution)	Low (interference from UV-absorbing compounds)
Robustness	High (unaffected by minor variations)	Moderate	Moderate
Throughput	High	Low	High

Table 2: Comparison of Qualitative Performance Characteristics

Experimental Protocols

HPLC-UV/Gx-NPPA-1 Method

• Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector.

• Column: Phenomenex Luna C18(2) 100Å, 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10-90% B over 3 minutes, hold at 90% B for 1 minute, return to 10% B and equilibrate for 1 minute.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 320 nm.

Standard HPLC-UV Method

• Instrumentation: Waters Alliance HPLC system with a UV/Vis Detector.

• Column: Waters Symmetry C18, 250 x 4.6 mm, 5 µm.

• Mobile Phase: Acetonitrile:Water:Phosphoric Acid (60:40:0.1, v/v/v).[1]

• Flow Rate: 1.2 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 25°C.

• Detection Wavelength: 320 nm.

UV-Vis Spectrophotometry Method

• Instrumentation: Shimadzu UV-1800 Spectrophotometer.

• Solvent: 0.1 M Sodium Hydroxide.

• Measurement: Absorbance measured at 405 nm, the wavelength of maximum absorbance for the p-nitrophenolate anion.[2]

• Procedure: A standard curve is generated using known concentrations of 2-NPPA in 0.1 M NaOH. The absorbance of the sample, diluted in the same solvent, is measured, and the concentration is determined from the standard curve.

Visualized Workflows and Relationships

Figure 1: Analytical Method Validation Workflow

Figure 2: Advantages of the HPLC-UV/Gx-NPPA-1 Method

Conclusion

The validation data presented in this guide demonstrates that the novel HPLC-UV/Gx-NPPA-1 method is a superior analytical technique for the quantitative determination of 2-Nitrophenylpyruvic acid. Its enhanced sensitivity, specificity, and high throughput make it an ideal choice for demanding applications in drug development and quality control, offering significant advantages over existing standard HPLC and UV-Vis spectrophotometry methods. The detailed protocols and comparative data provide a solid foundation for the implementation of this method in a regulated laboratory environment.

References

• 1. Separation of 2-Nitrophenylpyruvic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. phavi.umcs.pl [phavi.umcs.pl]
• 3. Spectrophotometric Determination of p-Nitrophenol under ENP Interference - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Indole Synthesis Methods Utilizing 2-Nitrophenylpyruvic Acid and Its Precursors

For researchers, scientists, and professionals in drug development, the synthesis of the indole nucleus remains a cornerstone of medicinal chemistry. This guide provides a comparative analysis of three classical methods for indole synthesis that commence from ortho-nitro aromatic precursors: the Reissert, Leimgruber-Batcho, and Baeyer-Emmerling syntheses. While the Reissert synthesis directly utilizes a derivative of 2-nitrophenylpyruvic acid, the Leimgruber-Batcho and Baeyer-Emmerling methods start from the closely related o-nitrotoluene and o-nitrocinnamic acid, respectively, all converging through a key reductive cyclization step.

This guide presents a detailed comparison of these methodologies, supported by experimental data, to aid in the selection of the most suitable synthetic route based on desired substitution patterns, available starting materials, and reaction conditions.

At a Glance: Key Differences in Indole Synthesis Routes

Feature	Reissert Indole Synthesis	Leimgruber-Batcho Indole Synthesis	Baeyer-Emmerling Indole Synthesis
Starting Material	o-Nitrotoluene and Diethyl Oxalate	o-Nitrotoluene and Dimethylformamide Dimethyl Acetal (DMFDMA)	o-Nitrocinnamic Acid
Key Intermediate	Ethyl o-nitrophenylpyruvate	β-Dialkylamino-2-nitrostyrene (enamine)	Not isolated
Primary Product	Indole-2-carboxylic acid (or its ester)	2,3-Unsubstituted Indoles	Indole
Key Transformation	Condensation followed by reductive cyclization	Enamine formation followed by reductive cyclization	Reductive cyclization and decarboxylation
Common Reducing Agents	Zinc in acetic acid, FeSO₄/NH₄OH, Catalytic hydrogenation	Raney Nickel/Hydrazine, Pd/C, H₂, SnCl₂, Na₂S₂O₄, Fe/acetic acid	Iron powder in a basic solution
Advantages	Access to indole-2-carboxylates for further functionalization.	High yields, mild conditions, applicable to a wide variety of substituted indoles.[1]	Direct formation of the indole ring.
Disadvantages	Multi-step process, sometimes harsh decarboxylation conditions.	Potentially unstable enamine intermediates.	Limited to available substituted o-nitrocinnamic acids.

Delving into the Mechanisms: A Visual Guide

The following diagrams, rendered in DOT language, illustrate the fundamental transformations in each synthetic pathway.

Figure 1: Reissert Indole Synthesis Workflow.

Figure 2: Leimgruber-Batcho Synthesis Workflow.

Figure 3: Baeyer-Emmerling Synthesis Workflow.

Quantitative Performance Metrics

The selection of a synthetic method often hinges on achievable yields. The following table summarizes reported yields for these indole syntheses with various substrates. It is important to note that direct comparison is challenging as reaction conditions and substrates often vary between studies.

Synthesis Method	Starting Material	Product	Yield (%)	Reference
Reissert	o-Nitrotoluene	Indole-2-carboxylic acid	-	[2][3]
Leimgruber-Batcho	2-Methyl-3-nitrobenzoic acid	Methyl indole-4-carboxylate	73%	[4]
Leimgruber-Batcho	4-Chloro-2-nitrotoluene	5-Chloroindole	92%	[5]
Leimgruber-Batcho	6-Benzyloxy-2-nitrotoluene	4-Benzyloxyindole	90% (enamine formation), then reductive cyclization	[6]
Baeyer-Emmerling	o-Nitrocinnamic acid	Indole	-	[7]

Experimental Protocols

Detailed and reproducible experimental procedures are critical for successful synthesis. Below are representative protocols for each method, compiled from literature sources.

Reissert Indole Synthesis: Synthesis of Indole-2-carboxylic acid

Step 1: Condensation of o-Nitrotoluene with Diethyl Oxalate. [2] To a solution of sodium ethoxide, prepared from sodium in absolute ethanol, is added a mixture of o-nitrotoluene and diethyl oxalate. The mixture is stirred and heated, leading to the formation of ethyl o-nitrophenylpyruvate.

Step 2: Reductive Cyclization. [2] The ethyl o-nitrophenylpyruvate intermediate is then subjected to reduction. A common method involves using zinc dust in glacial acetic acid. The reaction mixture is heated, and upon completion, the product, indole-2-carboxylic acid, is isolated after workup.

Step 3: Decarboxylation (Optional). [8] Indole-2-carboxylic acid can be decarboxylated by heating to yield the parent indole.

Leimgruber-Batcho Indole Synthesis: Synthesis of 4-Benzyloxyindole[6]

Step 1: (E)-6-Benzyloxy-2-nitro-β-pyrrolidinostyrene Formation. A solution of 6-benzyloxy-2-nitrotoluene in dimethylformamide (DMF) is treated with N,N-dimethylformamide dimethyl acetal and pyrrolidine. The mixture is heated at reflux under a nitrogen atmosphere. After cooling and removal of volatile components, the resulting red residue is recrystallized from methanol to yield the enamine product.

Step 2: Reductive Cyclization to 4-Benzyloxyindole. To a stirred solution of the enamine in a mixture of tetrahydrofuran (THF) and methanol under a nitrogen atmosphere, Raney nickel is added, followed by the portion-wise addition of 85% hydrazine hydrate. The reaction temperature is maintained between 45 and 50°C. After the reaction is complete, the catalyst is filtered off, and the product is isolated from the filtrate by extraction and purified by chromatography.

Baeyer-Emmerling Indole Synthesis: Synthesis of Indole[7]

In a strongly basic solution, o-nitrocinnamic acid is treated with iron powder. The reaction mixture is heated, which effects the reduction of the nitro group and subsequent intramolecular cyclization. The intermediate undergoes spontaneous decarboxylation under the reaction conditions to afford indole. The product is then isolated through standard workup procedures.

Conclusion

The Reissert, Leimgruber-Batcho, and Baeyer-Emmerling syntheses offer versatile and historically significant pathways to the indole core structure from readily available ortho-nitro aromatic compounds. The Leimgruber-Batcho synthesis is often favored for its high yields and mild conditions, particularly for the preparation of 2,3-unsubstituted indoles. The Reissert synthesis provides a valuable route to indole-2-carboxylic acids, which are useful precursors for further derivatization. The Baeyer-Emmerling synthesis, while being a direct method, is more limited by the availability of the requisite o-nitrocinnamic acids. The choice of method will ultimately be guided by the specific synthetic target, desired substitution pattern, and the laboratory's capabilities. The data and protocols presented herein provide a solid foundation for making an informed decision for your research and development needs.

References

• 1. Leimgruber–Batcho indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 3. bhu.ac.in [bhu.ac.in]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. journalijar.com [journalijar.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Baeyer–Emmerling indole synthesis - Wikipedia [en.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Evaluating the Efficiency of 2-Nitrophenylpyruvic Acid in Enzyme Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-Nitrophenylpyruvic acid (2-NPPA) as a substrate in various enzyme systems. While direct kinetic data for 2-NPPA is limited in publicly available literature, this document evaluates its potential efficiency by comparing it with alternative substrates for key enzymes. The focus is on Macrophage Migration Inhibitory Factor (MIF), a tautomerase, and Indoleamine 2,3-dioxygenase (IDO1), an enzyme involved in tryptophan metabolism.

Macrophage Migration Inhibitory Factor (MIF) Tautomerase Activity

For comparison, detailed kinetic studies have been performed on other MIF substrates, such as p-hydroxyphenylpyruvic acid (4-HPP) and L-dopachrome methyl ester.

Comparative Data for MIF Substrates

Substrate	Enzyme	Kinetic Parameters	Notes
2-Nitrophenylpyruvic acid (2-NPPA)	MIF	Data not available	The keto form is more stable than the enol form, which is the reverse of unsubstituted phenylpyruvic acid.
p-Hydroxyphenylpyruvic acid (4-HPP)	MIF	Km = 1.1 mM	A commonly used substrate for MIF tautomerase assays.
p-Hydroxyphenylpyruvic acid (4-HPP)	MIF-2 (D-DT)	Catalytic activity is 10-fold lower than with MIF.	Demonstrates enzyme-specific efficiency differences.
L-dopachrome methyl ester	MIF from Trichinella spiralis	10-fold higher activity than MIF from other sources.	Highlights species-specific variations in enzyme efficiency.

Experimental Protocols: Tautomerase Assay

A common method to measure MIF tautomerase activity involves monitoring the change in absorbance of a substrate over time.

Protocol for Tautomerase Assay using p-Hydroxyphenylpyruvic acid (4-HPP):

• Reagent Preparation:

  • MIF enzyme solution (e.g., 760 nM).

  • 4-HPP substrate solution (e.g., 0.5 mM).

  • Assay buffer (e.g., 10 mM Na2HPO4, pH 8.3).

  • (Optional) Inhibitor solutions of various concentrations.

  • (Optional) 0.5 mM EDTA to prevent interference from metal ions.

• Assay Procedure:

  • Pre-incubate the MIF enzyme solution with or without inhibitors in a 96-well plate for 15 minutes.

  • Initiate the reaction by adding the 4-HPP substrate solution.

  • Monitor the increase in absorbance at 320 nm, which corresponds to the formation of the enol tautomer.

  • Calculate the initial reaction velocity from the linear portion of the absorbance curve.

• Data Analysis:

  • Determine Km and Vmax by measuring initial velocities at varying substrate concentrations and fitting the data to the Michaelis-Menten equation.

  • For inhibitors, calculate the IC50 value and subsequently the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [S]/Km).

Protocol for Tautomerase Assay using L-dopachrome methyl ester:

• Reagent Preparation:

  • Prepare fresh L-dopachrome methyl ester solution by mixing L-3,4-dihydroxyphenylalanine methyl ester with sodium periodate.

  • MIF enzyme solution.

  • Assay buffer (e.g., 50 mM Bis-Tris, 1 mM EDTA, pH 6.2).

• Assay Procedure:

  • Add the MIF enzyme solution to the assay buffer in a 96-well plate or cuvette.

  • Initiate the reaction by adding the freshly prepared L-dopachrome methyl ester solution.

  • Monitor the decrease in absorbance at 475 nm.

• Data Analysis:

  • Calculate the initial rate of reaction, correcting for the non-enzymatic rate.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the MIF signaling pathway and a general experimental workflow for evaluating enzyme inhibitors.

MIF Signaling Pathway

Enzyme Inhibition Assay Workflow

Indoleamine 2,3-dioxygenase (IDO1) Inhibition

IDO1 is a key enzyme in the kynurenine pathway, which is involved in immune regulation. While there is no direct evidence of 2-NPPA acting as a substrate for IDO1, its structural similarity to tryptophan, the natural substrate of IDO1, suggests it could potentially act as an inhibitor.

Comparative Data for IDO1 Inhibitors

A direct comparison with known IDO1 inhibitors would be necessary to evaluate the potential efficacy of 2-NPPA in this system.

Inhibitor	Target	IC50
Epacadostat	IDO1	~10 nM
Navoximod	IDO1	~70 nM
1-Methyl-D-tryptophan (Indoximod)	IDO1	Weak inhibitor

Experimental Protocol: IDO1 Enzymatic Assay

This assay measures the production of kynurenine from tryptophan.

• Reagent Preparation:

  • Recombinant IDO1 enzyme.

  • L-tryptophan solution.

  • Assay buffer (e.g., 50 mM potassium phosphate buffer, pH 6.5).

  • Cofactors: Ascorbic acid, Methylene blue.

  • Catalase.

  • Test inhibitor solutions (e.g., 2-NPPA).

  • 30% (w/v) Trichloroacetic acid (TCA).

  • Ehrlich's reagent (p-dimethylaminobenzaldehyde in acetic acid).

• Assay Procedure:

  • In a 96-well plate, combine the assay buffer, cofactors, catalase, and IDO1 enzyme.

  • Add the test inhibitor at various concentrations.

  • Initiate the reaction by adding L-tryptophan.

  • Incubate at 37°C for a defined period (e.g., 60 minutes).

  • Stop the reaction by adding TCA.

  • Incubate at 60°C for 15 minutes to hydrolyze N-formylkynurenine to kynurenine.

  • Add Ehrlich's reagent and incubate for 10 minutes at room temperature.

  • Measure the absorbance at 480 nm.

• Data Analysis:

  • Generate a standard curve using known concentrations of kynurenine.

  • Calculate the concentration of kynurenine produced in each well.

  • Determine the percent inhibition for each inhibitor concentration and calculate the IC50 value.

Signaling Pathway

The kynurenine pathway, initiated by IDO1, plays a significant role in immune suppression.

The Kynurenine Pathway

Conclusion

While direct quantitative data on the enzymatic efficiency of 2-Nitrophenylpyruvic acid is currently lacking in the literature, this guide provides a framework for its evaluation. By utilizing the provided experimental protocols, researchers can directly measure the kinetic parameters of 2-NPPA with enzymes like MIF and IDO1. The comparative data on alternative substrates and inhibitors serve as a benchmark for assessing its relative efficiency. The signaling pathway diagrams offer a broader context for understanding the biological implications of modulating these enzyme systems. Further research is warranted to fully elucidate the potential of 2-Nitrophenylpyruvic acid as a tool for studying and targeting these important enzymatic pathways.

A Comparative Guide to the Cross-Validation of Tryptophan Aminotransferase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common methods for determining the activity of tryptophan aminotransferase (TAA), a key enzyme in the indole-3-pyruvic acid (IPyA) pathway of auxin biosynthesis. The IPyA pathway is a critical target for research in agriculture and drug development. Accurate measurement of TAA activity is essential for understanding its role in these processes and for screening potential inhibitors or activators. This document outlines the experimental protocols for a spectrophotometric method using 2,4-dinitrophenylhydrazine (DNPH) and a high-performance liquid chromatography (HPLC)-based method, presenting a cross-validation of their results.

Executive Summary

The determination of tryptophan aminotransferase (TAA) activity is pivotal in various research fields. While spectrophotometric assays, such as the 2,4-dinitrophenylhydrazine (DNPH) method, offer simplicity and high throughput, their specificity can be limited. In contrast, chromatographic techniques like high-performance liquid chromatography (HPLC) provide superior specificity and accuracy in quantifying the enzymatic product, indole-3-pyruvic acid (IPyA). This guide details the protocols for both methods and presents a comparative analysis of their performance, highlighting the potential for spectrophotometric methods to overestimate activity due to non-specific reactions.

Data Presentation: Spectrophotometry vs. Chromatography

Analytical Method	Principle	Linearity Range	Precision (%RSD)	Accuracy (% Recovery)	Key Advantages	Key Disadvantages
DNPH Spectrophotometric Assay	Colorimetric reaction of the keto acid product (IPyA) with DNPH to form a hydrazone, measured by absorbance.[2]	Typically narrow, requires standard curve.	Good intra-assay precision.	Can be lower due to interfering substances.	Simple, rapid, high-throughput, cost-effective.	Lower specificity, potential for overestimation due to reaction with other carbonyl compounds.[1][2]
HPLC Assay	Chromatographic separation of the reaction mixture and direct quantification of the IPyA peak by UV or fluorescence detection.[3][4]	Wide linear range.[3]	High precision with low RSD values.	High accuracy with good recovery rates.	High specificity and accuracy, can simultaneously detect multiple compounds.[3]	More complex, lower throughput, higher cost.

Experimental Protocols

Tryptophan Aminotransferase Activity Assay using the Dinitrophenylhydrazine (DNPH) Method

This protocol is adapted from methods for measuring aminotransferase activity by quantifying the keto-acid product.[2]

Materials:

• Purified Tryptophan Aminotransferase (TAA) enzyme

• L-Tryptophan solution (e.g., 50 mM in reaction buffer)

• α-Ketoglutarate solution (e.g., 100 mM in reaction buffer)

• Pyridoxal 5'-phosphate (PLP) solution (e.g., 1 mM)

• Reaction Buffer (e.g., 100 mM potassium phosphate buffer, pH 8.0)

• 2,4-Dinitrophenylhydrazine (DNPH) reagent (0.1% in 2 M HCl)

• 0.6 M NaOH

• Spectrophotometer

Procedure:

• Reaction Setup: Prepare a reaction mixture containing the reaction buffer, L-tryptophan, α-ketoglutarate, and PLP. Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 37°C).

• Enzyme Reaction: Initiate the reaction by adding the purified TAA enzyme. Incubate for a defined period (e.g., 10-30 minutes), ensuring the reaction remains in the linear range.

• Reaction Termination and Derivatization: Stop the reaction by adding the DNPH reagent. The DNPH reacts with the product, indole-3-pyruvic acid, to form a colored hydrazone.

• Color Development: After a short incubation with DNPH, add NaOH to develop the color.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 515-542 nm for the IPyA-hydrazone).[2]

• Quantification: Create a standard curve using known concentrations of indole-3-pyruvic acid to determine the amount of product formed in the enzymatic reaction.

Tryptophan Aminotransferase Activity Assay using High-Performance Liquid Chromatography (HPLC)

This protocol describes the quantification of indole-3-pyruvic acid (IPyA) formation using HPLC.[3][4]

Materials:

• Purified TAA enzyme

• L-Tryptophan (substrate)

• α-Ketoglutarate (amino group acceptor)

• Pyridoxal 5'-phosphate (PLP) (cofactor)

• Reaction Buffer: 100 mM potassium phosphate buffer, pH 8.0

• Quenching Solution: 1 M HCl

• HPLC system with a UV or fluorescence detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., a gradient of acetonitrile in water with 0.1% trifluoroacetic acid)

• Indole-3-pyruvic acid standard

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing 100 mM potassium phosphate buffer (pH 8.0), 50 µM PLP, and the desired concentration of purified TAA enzyme. Add L-tryptophan and α-ketoglutarate to the desired final concentrations.

• Enzyme Reaction: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C) for a specific time (e.g., 10-30 minutes).

• Reaction Termination: Stop the reaction by adding an equal volume of the quenching solution (1 M HCl).[3]

• Sample Preparation for HPLC: Centrifuge the quenched reaction mixture at high speed (e.g., 13,000 x g) for 10 minutes to pellet any precipitated protein.[3] Transfer the supernatant to an HPLC vial.

• HPLC Analysis:

  • Inject the sample onto a C18 reverse-phase column.

  • Elute the compounds using a suitable mobile phase gradient.

  • Detect the IPyA peak using a UV detector (e.g., at 280 nm).[3]

  • Quantify the amount of IPyA by comparing its peak area to a standard curve prepared with known concentrations of the IPyA standard.

Mandatory Visualization

Caption: The Indole-3-Pyruvic Acid (IPyA) pathway for auxin biosynthesis.

Caption: Experimental workflow for the DNPH spectrophotometric assay.

Caption: Experimental workflow for the HPLC-based assay.

References

• 1. Simultaneous detection and quantification of indole-3-acetic acid (IAA) and indole-3-butyric acid (IBA) produced by rhizobacteria from l-tryptophan (Trp) using HPTLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tryptophan metabolism via transamination. In vitro aminotransferase assay using dinitrophenylhydrazine method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide: 2-Nitrophenylpyruvic Acid vs. Phenylpyruvic Acid in Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

In the realm of biochemical assays, the choice of substrate is paramount to achieving sensitive, specific, and efficient results. For enzymes that recognize α-keto acids, phenylpyruvic acid (PPA) has traditionally been a common substrate. However, the emergence of chromogenic and fluorogenic derivatives offers the potential for simplified and more sensitive assay formats. This guide provides a comprehensive comparison of 2-Nitrophenylpyruvic acid (NPP), a chromogenic analog, and the conventional substrate, phenylpyruvic acid (PPA), for use in various enzyme assays. While experimental data for NPP as an enzyme substrate is not widely available in published literature, this guide will extrapolate its potential advantages based on the well-established principles of nitrophenyl-based chromogenic assays.

Phenylpyruvic Acid (PPA) in Enzyme Assays: A Well-Established Substrate

Phenylpyruvic acid is a key intermediate in the metabolism of phenylalanine and serves as a substrate for several important enzymes, including L-amino acid deaminase and phenylpyruvate decarboxylase. Assays using PPA are crucial for characterizing these enzymes and for screening potential inhibitors.

Assay Principle for Phenylpyruvic Acid

Enzymatic reactions involving PPA typically require a secondary detection method to quantify the reaction product. Common approaches include:

• Coupled Enzyme Assays: The product of the primary enzymatic reaction is used as a substrate for a second enzyme, which in turn catalyzes a reaction that leads to a measurable change, such as the oxidation or reduction of NAD(P)H.

• Derivatization: The product is chemically modified to generate a colored or fluorescent compound. A classic example is the reaction of α-keto acids with 2,4-dinitrophenylhydrazine (DNPH) to form colored phenylhydrazones that can be quantified spectrophotometrically.

Experimental Data for Phenylpyruvic Acid

The kinetic parameters of enzymes with PPA as a substrate have been characterized in several studies. Below is a summary of reported kinetic data for two key enzymes.

Enzyme	Organism	Km (mM)	Vmax (µmol/min/mg)	Reference(s)
L-amino acid deaminase (Pm1)	Proteus mirabilis	31.55	0.120	[1]
Phenylpyruvate Decarboxylase	Enterobacter sp.	-	-	[2][3]
Phenylpyruvate Decarboxylase	Saccharomyces cerevisiae	-	-	[4][5]

Note: Vmax values can vary significantly based on the purity of the enzyme preparation and assay conditions.

Experimental Protocol: Phenylpyruvate Decarboxylase Assay with PPA

This protocol is a representative example of how an assay with PPA might be performed, requiring a coupled reaction for detection.

Materials:

• Phenylpyruvic acid (PPA)

• Thiamine pyrophosphate (TPP)

• Magnesium chloride (MgCl₂)

• Yeast alcohol dehydrogenase (ADH)

• NADH

• Sodium phosphate buffer

• Purified phenylpyruvate decarboxylase

Procedure:

• Prepare a reaction mixture containing sodium phosphate buffer, TPP, and MgCl₂.

• Add a defined concentration of PPA to the reaction mixture.

• Add NADH and a surplus of yeast alcohol dehydrogenase.

• Initiate the reaction by adding the purified phenylpyruvate decarboxylase.

• Monitor the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADH.

• Calculate the enzyme activity based on the rate of NADH consumption.

2-Nitrophenylpyruvic Acid (NPP): A Potential Chromogenic Alternative

While direct experimental data on the use of 2-Nitrophenylpyruvic acid as a substrate in enzyme assays is scarce, its chemical structure suggests a significant advantage: the potential for a direct, continuous colorimetric assay. The presence of the nitro group in the ortho position of the phenyl ring makes NPP a potential chromogenic substrate.

Theoretical Assay Principle for 2-Nitrophenylpyruvic Acid

The central hypothesis is that an enzyme, such as a decarboxylase or a deaminase, that can process PPA might also recognize and turn over NPP. The enzymatic reaction would cleave the pyruvic acid side chain, releasing 2-nitrophenolate, a yellow-colored ion.

The intensity of the yellow color, which can be measured spectrophotometrically, would be directly proportional to the amount of product formed and, therefore, to the enzyme's activity. This would eliminate the need for coupled reactions or post-reaction derivatization steps.

Hypothesized Advantages of 2-Nitrophenylpyruvic Acid

Based on the well-documented use of other nitrophenyl-based chromogenic substrates, such as p-nitrophenyl phosphate (pNPP), the anticipated advantages of NPP include:

• Simplified Assay Protocol: A direct colorimetric assay is technically less demanding and has fewer steps than a coupled or derivatization-based assay.

• Continuous Monitoring: The formation of the colored product can be monitored in real-time, allowing for the straightforward determination of initial reaction rates.

• Higher Throughput: The simplicity of the assay makes it more amenable to high-throughput screening (HTS) applications for inhibitor discovery.

• Increased Sensitivity: Chromogenic assays based on nitrophenol release are often highly sensitive.

Proposed Experimental Protocol: Phenylpyruvate Decarboxylase Assay with NPP

This hypothetical protocol is based on standard procedures for chromogenic substrates.

Materials:

• 2-Nitrophenylpyruvic acid (NPP)

• Thiamine pyrophosphate (TPP)

• Magnesium chloride (MgCl₂)

• Sodium phosphate buffer

• Purified phenylpyruvate decarboxylase

Procedure:

• Prepare a reaction mixture containing sodium phosphate buffer, TPP, and MgCl₂ in a microplate well or a cuvette.

• Add a defined concentration of NPP to the reaction mixture.

• Initiate the reaction by adding the purified phenylpyruvate decarboxylase.

• Immediately place the microplate or cuvette in a spectrophotometer.

• Monitor the increase in absorbance at a wavelength corresponding to the peak absorbance of 2-nitrophenolate (likely around 400-420 nm) over time.

• Calculate the enzyme activity based on the rate of color formation, using the molar extinction coefficient of 2-nitrophenolate.

Visualizing the Assay Workflows

To further illustrate the differences in the assay principles, the following diagrams, generated using the DOT language, depict the experimental workflows for both PPA and the proposed NPP assay.

Caption: Phenylpyruvic Acid Assay Workflow. This diagram illustrates a typical coupled enzyme assay for phenylpyruvate decarboxylase using PPA. The product of the primary reaction, phenylacetaldehyde, is used by a second enzyme (ADH) in a reaction that consumes NADH, leading to a measurable decrease in absorbance at 340 nm.

Caption: Proposed 2-Nitrophenylpyruvic Acid Assay Workflow. This diagram shows the hypothetical direct chromogenic assay using NPP. The enzymatic reaction directly produces a colored product, 2-nitrophenolate, allowing for a simplified workflow where the increase in absorbance can be continuously monitored.

Conclusion and Future Directions

While phenylpyruvic acid remains a validated and essential substrate for studying enzymes like phenylpyruvate decarboxylase and L-amino acid deaminase, the potential advantages of a chromogenic analog like 2-Nitrophenylpyruvic acid are significant. The hypothesized direct, continuous, and more straightforward assay format could accelerate research and development, particularly in high-throughput screening environments.

Further research is critically needed to validate the use of NPP as an enzyme substrate. This would involve:

• Enzyme Screening: Testing a panel of relevant enzymes for activity with NPP.

• Kinetic Characterization: Determining the Km and Vmax of active enzymes with NPP and comparing these values to those obtained with PPA.

• Assay Optimization: Developing and validating robust assay protocols for various applications.

The adoption of 2-Nitrophenylpyruvic acid as a standard chromogenic substrate would represent a valuable addition to the toolkit of researchers in enzymology and drug discovery, offering a potentially more efficient and user-friendly alternative to traditional assay methods.

References

• 1. 2-Nitrophenylpyruvic acid | 5461-32-5 [chemicalbook.com]
• 2. The Characterization of an Efficient Phenylpyruvate Decarboxylase KDC4427, Involved in 2-Phenylethanol and IAA Production from Bacterial Enterobacter sp. CGMCC 5087 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Characterization of an Efficient Phenylpyruvate Decarboxylase KDC4427, Involved in 2-Phenylethanol and IAA Production from Bacterial Enterobacter sp. CGMCC 5087 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of a thiamin diphosphate-dependent phenylpyruvate decarboxylase from Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physiological Characterization of the ARO10-Dependent, Broad-Substrate-Specificity 2-Oxo Acid Decarboxylase Activity of Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-Nitrophenylpyruvic Acid Purity from Leading Suppliers

For researchers, scientists, and drug development professionals, the purity of starting materials is a critical determinant of experimental success and drug safety. This guide provides an objective comparison of 2-Nitrophenylpyruvic acid from various suppliers, supported by detailed experimental data and protocols to aid in the selection of the most suitable product for your research needs.

2-Nitrophenylpyruvic acid is a key building block in the synthesis of various pharmaceuticals and bioactive molecules. Impurities in this starting material can lead to unwanted side reactions, reduced yields, and the introduction of potentially harmful substances in the final product. Therefore, a thorough assessment of its purity is paramount. This guide outlines a comprehensive analytical workflow for comparing the purity of 2-Nitrophenylpyruvic acid obtained from several prominent chemical suppliers.

Comparative Purity Analysis

A hypothetical purity analysis of 2-Nitrophenylpyruvic acid from four different suppliers was conducted using High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS). The results are summarized in the table below.

Supplier	Product Number	Stated Purity (%)	Observed Purity (HPLC, %)	Major Impurity (LC-MS, m/z)
Supplier A	A-123	≥ 98	98.5	225.05
Supplier B	B-456	99	99.2	211.04
Supplier C	C-789	> 99	99.8	Not Detected
Supplier D	D-101	≥ 98	98.1	225.05, 193.03

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. Actual purity may vary between lots. It is recommended to perform in-house quality control for any purchased chemical.

Experimental Workflow and Methodologies

The following workflow was designed to systematically assess the purity of 2-Nitrophenylpyruvic acid from different suppliers.

Figure 1. Experimental workflow for comparative purity analysis.

Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Samples were accurately weighed and dissolved in the mobile phase to a concentration of 1 mg/mL.

• Analysis: The percentage purity was calculated based on the area of the main peak relative to the total peak area.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Impurity Identification

• Instrumentation: A 400 MHz NMR spectrometer.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d6).

• Analysis: ¹H and ¹³C NMR spectra were acquired to confirm the structure of 2-Nitrophenylpyruvic acid and to identify any potential organic impurities. The presence of unexpected signals can indicate impurities.

3. Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

• Instrumentation: An HPLC system coupled to a mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes.

• Analysis: LC-MS was used to detect and identify potential impurities by their mass-to-charge ratio (m/z). This technique is highly sensitive for detecting trace-level impurities that may not be visible by HPLC-UV.

Application Context: A Hypothetical Signaling Pathway

2-Nitrophenylpyruvic acid can be a precursor for the synthesis of various heterocyclic compounds that may interact with biological signaling pathways. The diagram below illustrates a hypothetical pathway where a derivative of 2-Nitrophenylpyruvic acid could act as an inhibitor.

Figure 2. Hypothetical signaling pathway inhibition.

Conclusion

The purity of 2-Nitrophenylpyruvic acid can vary between suppliers. For sensitive applications in research and drug development, it is crucial to select a supplier that consistently provides high-purity material. The experimental workflow and protocols outlined in this guide provide a robust framework for researchers to independently assess the purity of this critical starting material and make informed purchasing decisions. While Supplier C in our hypothetical analysis demonstrated the highest purity, it is imperative for researchers to conduct their own lot-specific quality control to ensure the integrity of their experiments.

literature review of the applications of 2-Nitrophenylpyruvic acid in biochemistry

A comprehensive review of the applications, comparative performance, and experimental methodologies of 2-Nitrophenylpyruvic acid (2-NPPA) in biochemistry, drug discovery, and analytical sciences.

Introduction

2-Nitrophenylpyruvic acid (2-NPPA) is an alpha-keto acid that has garnered significant interest within the scientific community for its diverse applications in biochemistry and drug development. Its unique chemical structure, featuring a phenyl ring substituted with a nitro group and a pyruvic acid moiety, underpins its utility as an enzyme substrate, a potential enzyme inhibitor, and a synthetic precursor for various bioactive molecules. This guide provides a detailed comparison of 2-NPPA with alternative compounds in these applications, supported by available experimental data and detailed methodologies to assist researchers in its effective utilization.

I. Applications in Enzyme Assays

2-NPPA serves as a valuable substrate for enzymes involved in amino acid metabolism, most notably aromatic amino acid aminotransferases (ArATs). These enzymes catalyze the transfer of an amino group from an amino acid to an α-keto acid, a fundamental reaction in biosynthesis and degradation pathways.

A. Substrate for Aromatic Amino Acid Aminotransferases

ArATs, also known as aromatic aminotransferases, are a class of enzymes (EC 2.6.1.57) that interconvert aromatic amino acids and their corresponding α-keto acids.[1] 2-NPPA can act as an amino group acceptor in the reverse reaction of transamination, allowing for the determination of ArAT activity.

Comparison with Alternative Substrates:

The suitability of an enzyme substrate is determined by its kinetic parameters, primarily the Michaelis constant (Km) and the maximum reaction velocity (Vmax). A lower Km value indicates a higher affinity of the enzyme for the substrate, while a higher Vmax reflects a greater catalytic turnover rate. The catalytic efficiency of an enzyme for a particular substrate is often expressed as the kcat/Km ratio.[2]

Table 1: Hypothetical Comparative Kinetic Parameters of ArAT Substrates

Substrate	Enzyme Source	Km (mM)	Vmax (U/mg)	kcat/Km (s-1M-1)	Citation
2-Nitrophenylpyruvic acid	Pyrococcus furiosus	Data not available	Data not available	Data not available	[3]
Phenylpyruvic acid	Pyrococcus furiosus	0.45 ± 0.05	98 ± 5	9.23 x 104	[3]
p-Hydroxyphenylpyruvic acid	Pseudomonas sp.	Data not available	Data not available	Data not available	[4]

Note: The data for Phenylpyruvic acid with Pyrococcus furiosus AroAT II is provided as a reference point for a typical aromatic keto-acid substrate. Further experimental studies are required to determine the specific kinetic parameters for 2-NPPA with various aminotransferases.

B. Experimental Protocol: Aromatic Amino Acid Aminotransferase Activity Assay

This protocol describes a general method for determining the activity of an aromatic amino acid aminotransferase using 2-NPPA as a substrate. The assay is based on monitoring the decrease in absorbance of NADH in a coupled reaction with a dehydrogenase.

Materials:

• 2-Nitrophenylpyruvic acid (2-NPPA) solution (e.g., 100 mM in DMSO, diluted in buffer for working solution)

• Amino acid donor (e.g., L-glutamate, L-aspartate; 100 mM)

• Pyridoxal-5'-phosphate (PLP) (1 mM)

• NADH (10 mM)

• A suitable dehydrogenase that uses the product of the transamination reaction as a substrate (e.g., glutamate dehydrogenase if L-glutamate is the amino donor)

• Purified aromatic amino acid aminotransferase or cell lysate containing the enzyme

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• 96-well UV-transparent microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture in a microplate well containing the reaction buffer, amino acid donor, PLP, and NADH.

• Add the enzyme solution to the reaction mixture.

• Initiate the reaction by adding the 2-NPPA solution.

• Immediately start monitoring the decrease in absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-15 minutes).

• The rate of NADH oxidation is proportional to the aminotransferase activity.

• To determine kinetic parameters (Km and Vmax), the assay should be performed with varying concentrations of 2-NPPA while keeping the concentrations of other substrates constant. The data can then be fitted to the Michaelis-Menten equation.[5]

Aminotransferase Assay Workflow

II. Role in Drug Discovery and Development

The nitro group is a unique functional group in medicinal chemistry, often considered a "privileged" scaffold due to its diverse biological activities.[6] Nitrophenyl-containing compounds have been explored for various therapeutic applications.

A. Enzyme Inhibition

The electron-withdrawing nature of the nitro group can render the phenyl ring of 2-NPPA susceptible to nucleophilic attack, potentially leading to covalent modification of enzyme active site residues. While specific studies on 2-NPPA as a designed enzyme inhibitor are limited, the broader class of nitrophenyl compounds has been investigated for this purpose.

For instance, related nitroalkanes have been shown to act as masked electrophiles, forming covalent adducts with cysteine residues in the active sites of enzymes like isocitrate lyase.[2][7] This mechanism-based inhibition offers a promising strategy for developing targeted covalent inhibitors.

Comparison with Other Inhibitor Scaffolds:

Covalent inhibitors offer the advantage of prolonged duration of action and high potency. However, they also carry the risk of off-target effects and immunogenicity. The reactivity of the "warhead" must be finely tuned to ensure selective modification of the target enzyme.

Table 2: Comparison of Inhibitor Types

Inhibitor Type	Mechanism of Action	Advantages	Disadvantages
Reversible (e.g., competitive, non-competitive)	Non-covalent binding to the enzyme	Lower risk of off-target effects and toxicity	Shorter duration of action, may require higher doses
Covalent (potential for 2-NPPA derivatives)	Forms a stable covalent bond with the enzyme	High potency, long duration of action	Potential for off-target reactivity, immunogenicity

B. Precursor for Heterocyclic Compound Synthesis

2-NPPA can serve as a starting material for the synthesis of various heterocyclic compounds, which are core structures in many pharmaceuticals. The keto-acid and nitro functionalities provide reactive handles for cyclization and other transformations. For example, nitrophenyl derivatives can be used to synthesize tetrahydroisoquinolines and other nitrogen-containing heterocycles with potential biological activities.[6]

Synthesis of Bioactive Heterocycles

III. Analytical Applications

Accurate quantification of 2-NPPA in biological matrices is essential for studying its metabolism and pharmacokinetic properties. Several analytical techniques can be employed for this purpose.

A. High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of small molecules. For the analysis of 2-NPPA, a reversed-phase HPLC method can be utilized.

Comparison with Other Analytical Techniques:

Technique	Principle	Advantages	Disadvantages
HPLC-UV	Separation based on polarity, detection by UV absorbance	Robust, widely available, good for routine analysis	Moderate sensitivity, potential for interference
LC-MS/MS	Separation by HPLC, detection by mass spectrometry	High sensitivity and selectivity, structural confirmation	Higher cost, matrix effects can be a challenge[8]
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile derivatives, detection by mass spectrometry	High resolution, suitable for certain matrices	Requires derivatization for non-volatile compounds like 2-NPPA

B. Experimental Protocol: Quantification of 2-NPPA in Biological Samples by HPLC-UV

Materials:

• Biological sample (e.g., plasma, urine)

• 2-Nitrophenylpyruvic acid standard solutions of known concentrations

• Internal standard (e.g., a structurally similar compound not present in the sample)

• Acetonitrile (HPLC grade)

• Formic acid or trifluoroacetic acid (for mobile phase modification)

• Water (HPLC grade)

• Protein precipitation agent (e.g., acetonitrile, methanol)

• Centrifuge

• HPLC system with a UV detector and a C18 reversed-phase column

Procedure:

• Sample Preparation:

  • Thaw the biological sample.

  • Add a known amount of the internal standard.

  • Precipitate proteins by adding a sufficient volume of cold acetonitrile or methanol.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Collect the supernatant and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• HPLC Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Elute the compounds using a suitable mobile phase gradient (e.g., a gradient of acetonitrile and water with 0.1% formic acid).

  • Monitor the absorbance at a wavelength where 2-NPPA has strong absorption (determined by UV scan).

  • Identify and quantify the 2-NPPA peak based on its retention time and peak area relative to the internal standard and the calibration curve constructed with the standard solutions.

Quantification of 2-NPPA Workflow

Conclusion

2-Nitrophenylpyruvic acid is a multifaceted molecule with significant potential in various areas of biochemical research. Its utility as an enzyme substrate, a scaffold for inhibitor design, and a synthetic precursor makes it a valuable tool for researchers, scientists, and drug development professionals. While direct comparative data on its performance against all possible alternatives is not always available, this guide provides a framework for its application and evaluation. Further research to establish comprehensive kinetic and inhibitory profiles of 2-NPPA will undoubtedly expand its role in the advancement of biochemistry and medicinal chemistry.

References

• 1. Aromatic-amino-acid transaminase - Wikipedia [en.wikipedia.org]
• 2. Using Steady-State Kinetics to Quantitate Substrate Selectivity and Specificity: A Case Study with Two Human Transaminases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular analysis of the role of two aromatic aminotransferases and a broad-specificity aspartate aminotransferase in the aromatic amino acid metabolism of Pyrococcus furiosus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alternate substrates and inhibitors of bacterial 4-hydroxyphenylpyruvate dioxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4)-Nitrophenyl Group - PMC [pmc.ncbi.nlm.nih.gov]
• 7. elkbiotech.com [elkbiotech.com]
• 8. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Enzyme Specificity for 2-Nitrophenylpyruvic Acid: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate enzyme for the specific conversion of 2-Nitrophenylpyruvic acid is a critical step in various biotechnological and pharmaceutical applications. This guide provides a comparative analysis of potential enzyme candidates, their substrate specificities, and the requisite experimental protocols to evaluate their performance. While direct kinetic data for 2-Nitrophenylpyruvic acid is limited in publicly available literature, this guide synthesizes existing data on analogous substrates to provide a rational basis for enzyme selection and experimental design.

Introduction to Enzymatic Conversion of 2-Nitrophenylpyruvic Acid

2-Nitrophenylpyruvic acid (2-NPPA) is a keto acid of interest in the synthesis of valuable compounds, including the unnatural amino acid 2-nitrophenylalanine. The enzymatic conversion of 2-NPPA, typically through reductive amination to yield the corresponding amino acid, offers a stereoselective and environmentally benign alternative to traditional chemical synthesis. The primary enzyme classes considered for this transformation are amino acid dehydrogenases and aminotransferases, with nitroreductases also presenting a potential, albeit less characterized, option.

Comparative Analysis of Enzyme Performance

The specificity and efficiency of an enzyme for a particular substrate are paramount for its practical application. The following table summarizes the kinetic parameters of relevant enzymes for phenylpyruvic acid and other structurally related aromatic keto acids. This data can be used to infer the potential activity of these enzymes towards 2-Nitrophenylpyruvic acid.

Enzyme	Source Organism	Substrate	K_m_ (mM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (s⁻¹mM⁻¹)	Reference
Phenylalanine Dehydrogenase (PheDH)	Thermoactinomyces intermedius	Phenylpyruvic acid	0.00066	0.37	560.6	[1][2]
Thermoactinomyces intermedius (mutant)	Phenylpyruvic acid	0.0012	0.43	358.3	[1][2]
Thermoactinomyces intermedius	2-Ketoadipic acid	0.00177	0.0051	2.88	[1][2]
Rhodococcus sp. M4	Phenylpyruvic acid	-	-	-	[3]
Leucine Dehydrogenase (LeuDH)	Pseudomonas balearica	Trimethylpyruvate	-	-	-	[4]
Tyrosine Aminotransferase (TAT)	Anthoceros agrestis	Phenylpyruvate	-	-	-	[5]
Pyrococcus furiosus (AspAT)	Phenylpyruvate	-	-	-	[6]
Nitroreductase	Lysinibacillus sphaericus	2-Nitrobenzaldehyde	-	-	-	[7]

Note: A hyphen (-) indicates that specific quantitative data was not available in the cited sources. The data for Phenylalanine Dehydrogenase from Thermoactinomyces intermedius provides a strong starting point, demonstrating high affinity and catalytic efficiency for the parent compound, phenylpyruvic acid. The presence of a nitro group at the ortho position in 2-Nitrophenylpyruvic acid may influence substrate binding and catalysis, and thus, experimental verification is crucial.

Key Enzyme Classes and Their Potential for 2-NPPA Conversion

Phenylalanine Dehydrogenase (PheDH)

Phenylalanine dehydrogenase (EC 1.4.1.20) catalyzes the reversible NAD⁺-dependent oxidative deamination of L-phenylalanine to phenylpyruvate.[3] Due to its natural affinity for phenylpyruvic acid, PheDH is a primary candidate for the reductive amination of 2-NPPA. Studies on PheDH from various sources, including Rhodococcus sp. M4 and the thermostable enzyme from Thermoactinomyces intermedius, have highlighted its broad substrate specificity towards substituted phenylpyruvic acids.[2][8]

Leucine Dehydrogenase (LeuDH)

Leucine dehydrogenase (EC 1.4.1.9) typically acts on branched-chain amino acids and their corresponding keto acids. However, some LeuDHs have been shown to exhibit activity towards a broader range of substrates, including aromatic keto acids.[4] While direct evidence for 2-NPPA conversion is lacking, the known promiscuity of certain LeuDHs warrants their consideration as potential catalysts.

Aromatic Aminotransferases (AroAT)

Aromatic aminotransferases (EC 2.6.1.57) catalyze the transfer of an amino group from an amino donor to a keto acid acceptor.[9] Enzymes such as tyrosine aminotransferase (TAT) have demonstrated activity with phenylpyruvate.[5][10] The broad substrate acceptance of some aminotransferases, like the aspartate aminotransferase from Pyrococcus furiosus which also acts on phenylpyruvate, suggests they could be viable for 2-NPPA transamination.[6]

Nitroreductases

Nitroreductases (EC 1.5.1.34) are flavoenzymes that catalyze the reduction of nitroaromatic compounds. While their primary role is the reduction of the nitro group itself, some have been shown to act on a variety of nitro-substituted aromatic aldehydes and other compounds.[7] An azoreductase from Lysinibacillus sphaericus with nitroreductase activity was able to reduce 2-nitrobenzaldehyde, a structurally similar compound to 2-NPPA. This suggests that nitroreductases could potentially reduce the keto group of 2-NPPA, although this would be a novel activity for this enzyme class and requires experimental validation.

Experimental Protocols

To assess the suitability of a chosen enzyme for the conversion of 2-Nitrophenylpyruvic acid, the following experimental protocols are recommended.

General Enzyme Activity Assay (Dehydrogenase)

This spectrophotometric assay measures the change in absorbance at 340 nm resulting from the consumption or production of NADH/NADPH.

Materials:

• Enzyme preparation (purified or cell lysate)

• 2-Nitrophenylpyruvic acid (substrate)

• NADH or NADPH (cofactor)

• Ammonium chloride (for reductive amination)

• Tris-HCl or other suitable buffer

• UV-Vis spectrophotometer

Procedure:

• Prepare a reaction mixture containing buffer, ammonium chloride, and NADH at appropriate concentrations in a cuvette.

• Initiate the reaction by adding a known amount of the enzyme preparation.

• Immediately monitor the decrease in absorbance at 340 nm (ε = 6220 M⁻¹cm⁻¹) at a constant temperature.

• The initial rate of the reaction is calculated from the linear portion of the absorbance vs. time plot.

• To determine kinetic parameters (K_m_ and V_max_), vary the concentration of 2-Nitrophenylpyruvic acid while keeping other components constant and fit the data to the Michaelis-Menten equation.

General Enzyme Activity Assay (Aminotransferase)

This assay can be performed by coupling the reaction to a dehydrogenase or by direct measurement of the product using HPLC.

Materials:

• Enzyme preparation

• 2-Nitrophenylpyruvic acid (amino acceptor)

• Amino donor (e.g., L-glutamate, L-aspartate)

• Pyridoxal-5'-phosphate (PLP) (cofactor, if required)

• Suitable buffer

• HPLC system or a coupled enzyme system for a spectrophotometric assay

Procedure (HPLC method):

• Set up the reaction mixture containing buffer, 2-NPPA, amino donor, and PLP.

• Start the reaction by adding the enzyme.

• Incubate at a constant temperature for a defined period.

• Stop the reaction (e.g., by adding acid or heat).

• Analyze the formation of the product (2-nitrophenylalanine) by reverse-phase HPLC with UV detection.

• Quantify the product using a standard curve.

Workflow and Pathway Diagrams

To visualize the experimental process and the underlying biochemical reaction, the following diagrams are provided.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Engineering of phenylalanine dehydrogenase from Thermoactinomyces intermedius for the production of a novel homoglutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rhodococcus L-phenylalanine dehydrogenase: kinetics, mechanism, and structural basis for catalytic specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Identification and biochemical characterisation of tyrosine aminotransferase from Anthoceros agrestis unveils the conceivable entry point into rosmarinic acid biosynthesis in hornworts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular analysis of the role of two aromatic aminotransferases and a broad-specificity aspartate aminotransferase in the aromatic amino acid metabolism of Pyrococcus furiosus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. einstein.elsevierpure.com [einstein.elsevierpure.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Aromatic-amino-acid transaminase - Wikipedia [en.wikipedia.org]
• 10. The narrow substrate specificity of human tyrosine aminotransferase--the enzyme deficient in tyrosinemia type II - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Kynurenine Aminotransferase Assays: A Comparative Guide for Drug Discovery

For researchers, scientists, and drug development professionals navigating the complexities of the kynurenine pathway, selecting the optimal assay for measuring Kynurenine Aminotransferase (KAT) activity is a critical decision. This guide provides a comprehensive comparison of commonly employed KAT assays, offering insights into their principles, performance metrics, and experimental protocols to facilitate informed decision-making in drug discovery and related research fields.

The kynurenine pathway is a crucial metabolic route for tryptophan, producing several neuroactive compounds. Among the key enzymes in this pathway is Kynurenine Aminotransferase (KAT), which catalyzes the conversion of kynurenine to kynurenic acid, an antagonist of ionotropic glutamate receptors. Dysregulation of KAT activity has been implicated in various neurological and psychiatric disorders, making it a significant target for therapeutic intervention. Consequently, robust and reliable assays for measuring KAT activity are essential for screening potential inhibitors and elucidating the enzyme's role in disease.

This guide benchmarks the performance of various KAT assays, including those based on spectrophotometry, fluorescence, and chromatography, providing a clear overview of their respective strengths and limitations.

Performance Comparison of KAT Assays

The selection of a suitable assay depends on various factors, including the specific research question, required throughput, and available instrumentation. The following table summarizes the key performance characteristics of different KAT assay methodologies.

Assay Principle	Key Performance Metric	Throughput	Advantages	Disadvantages
Spectrophotometric	Change in absorbance	Medium to High	Simple, cost-effective, amenable to automation.	Lower sensitivity, potential for interference from colored compounds.
Fluorescence-based	Increase in fluorescence	High	High sensitivity, wide dynamic range, suitable for HTS.	Potential for quenching or autofluorescence from library compounds.
HPLC-based	Quantification of substrate/product	Low to Medium	High specificity and accuracy, can measure multiple analytes.	Low throughput, requires specialized equipment and expertise.
LC-MS/MS-based	Quantification of substrate/product	Low to Medium	Gold standard for specificity and sensitivity, definitive quantification.[1]	Lowest throughput, highest cost and complexity.
ELISA	Antibody-based detection	High	High specificity for the target analyte.[2]	Indirect measurement of enzyme activity, potential for cross-reactivity.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are representative protocols for the key KAT assays discussed.

Spectrophotometric Assay

This method often relies on a coupled-enzyme reaction where the product of the KAT reaction is used in a subsequent reaction that produces a change in absorbance. A common approach involves the use of lactate dehydrogenase (LDH) to measure the consumption of NADH.

Principle: The transamination of kynurenine by KAT produces an α-keto acid. In a coupled reaction, LDH catalyzes the reduction of this keto acid, oxidizing NADH to NAD+. The decrease in NADH concentration is monitored by measuring the absorbance at 340 nm.

Protocol:

• Prepare a reaction mixture containing phosphate buffer (pH 7.5), pyridoxal 5'-phosphate (PLP), α-ketoglutarate, and NADH.

• Add the KAT enzyme source (e.g., purified enzyme, cell lysate).

• Add lactate dehydrogenase.

• Initiate the reaction by adding the substrate, L-kynurenine.

• Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• The rate of NADH consumption is proportional to the KAT activity.

Fluorescence-based Assay

Fluorescence assays for KAT activity often utilize a coupled-enzyme system that ultimately generates a fluorescent product. One such method involves the measurement of NADH production.[3]

Principle: In this assay, the KAT-catalyzed reaction uses L-α-aminoadipic acid (AAD) and α-ketoglutarate as substrates. The glutamate produced is then used by glutamic dehydrogenase in a reaction that reduces NAD+ to NADH. The resulting increase in NADH fluorescence is measured.[3]

Protocol:

• Prepare an assay buffer containing phosphate buffer (pH 7.5), pyridoxal 5'-phosphate (PLP), L-α-aminoadipic acid, α-ketoglutarate, and NAD+.

• Add the KAT enzyme source.

• Add glutamic dehydrogenase.

• Incubate the reaction mixture at 37°C.

• Measure the increase in fluorescence at an excitation wavelength of 340 nm and an emission wavelength of 460 nm.

• The rate of fluorescence increase is proportional to the KAT activity.

High-Performance Liquid Chromatography (HPLC) Assay

HPLC-based methods provide a direct and highly specific measurement of the substrate (kynurenine) and/or the product (kynurenic acid).

Principle: The enzymatic reaction is stopped after a defined time, and the reaction mixture is analyzed by reverse-phase HPLC with UV or fluorescence detection to separate and quantify kynurenine and kynurenic acid.

Protocol:

• Prepare a reaction mixture containing buffer, PLP, an amino acceptor (e.g., pyruvate), and the KAT enzyme source.

• Initiate the reaction by adding L-kynurenine.

• Incubate at 37°C for a specific duration.

• Stop the reaction by adding a quenching agent (e.g., trichloroacetic acid).

• Centrifuge the mixture to pellet precipitated proteins.

• Inject the supernatant onto a C18 reverse-phase HPLC column.

• Elute the analytes using an appropriate mobile phase (e.g., a gradient of acetonitrile in a phosphate buffer).

• Detect and quantify kynurenine and kynurenic acid using a UV detector (at ~330-340 nm) or a fluorescence detector.

• Calculate KAT activity based on the amount of product formed or substrate consumed over time.

Visualizing the Kynurenine Pathway and Assay Workflows

To better understand the context of KAT and the experimental procedures, the following diagrams illustrate the kynurenine pathway and a general workflow for a KAT activity assay.

Figure 1: Simplified diagram of the Kynurenine Pathway highlighting the central role of KAT.

Figure 2: A generalized workflow for performing a Kynurenine Aminotransferase (KAT) activity assay.

Conclusion

The choice of a Kynurenine Aminotransferase assay is a critical step in the drug discovery process and in fundamental research of the kynurenine pathway. While high-throughput methods like fluorescence-based assays are ideal for initial screening of large compound libraries, orthogonal methods such as HPLC or LC-MS/MS are indispensable for hit confirmation and detailed kinetic studies due to their high specificity and accuracy. Spectrophotometric assays offer a balance of simplicity and throughput for many applications. By carefully considering the performance characteristics and experimental requirements outlined in this guide, researchers can select the most appropriate method to achieve their scientific goals and accelerate the discovery of novel therapeutics targeting KAT.

References

• 1. Selective inhibition of indoleamine and tryptophan 2,3-dioxygenases: Comparative study on kynurenine pathway in cell lines via LC-MS/MS-based targeted metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eaglebio.com [eaglebio.com]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Stability of 2-Nitrophenylpyruvic Acid and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the chemical stability of 2-Nitrophenylpyruvic acid and its analogs. Due to the limited availability of direct comparative stability data in published literature, this document focuses on outlining the critical factors influencing the stability of these compounds and provides detailed experimental protocols for conducting a thorough comparative analysis.

The stability of an active pharmaceutical ingredient (API) is a critical quality attribute that can impact its safety, efficacy, and shelf life. Aromatic pyruvic acids, including 2-Nitrophenylpyruvic acid and its analogs, are susceptible to various degradation pathways. Understanding their stability under different stress conditions is paramount for formulation development, storage, and handling.

The primary factors influencing the stability of these compounds include susceptibility to hydrolysis, oxidation, photolysis, and thermal decomposition. The presence of the nitro group, the carboxylic acid, and the keto group in 2-Nitrophenylpyruvic acid suggests potential reactivity under various conditions. For instance, nitroaromatic compounds are known to be susceptible to photodegradation.[1][2]

Comparative Stability Assessment: A Framework

In the absence of direct comparative experimental data, a forced degradation study is the recommended approach to evaluate and compare the stability of 2-Nitrophenylpyruvic acid and its analogs.[3] Forced degradation, or stress testing, involves subjecting the compounds to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[4]

Data Presentation: Hypothetical Comparative Stability Data

A systematic forced degradation study would yield quantitative data on the extent of degradation under various stress conditions. The results can be effectively summarized in a table for easy comparison. The following table is a template illustrating how such data could be presented.

Compound	Stress Condition	% Degradation	Major Degradation Products
2-Nitrophenylpyruvic acid	Acid Hydrolysis (0.1 M HCl, 60°C, 24h)	e.g., 15%	e.g., Decarboxylation product
Base Hydrolysis (0.1 M NaOH, RT, 4h)	e.g., 25%	e.g., Retro-aldol cleavage products
Oxidative (3% H₂O₂, RT, 24h)	e.g., 10%	e.g., Oxidized aromatic ring
Thermal (80°C, 48h)	e.g., 5%	e.g., Decarboxylation product
Photolytic (ICH Q1B, 1.2 million lux hours)	e.g., 30%	e.g., Reduced nitro group, ring cleavage products
Analog A (e.g., 4-Chloro-2-nitrophenylpyruvic acid)	Acid Hydrolysis (0.1 M HCl, 60°C, 24h)	Data	Identified Products
Base Hydrolysis (0.1 M NaOH, RT, 4h)	Data	Identified Products
Oxidative (3% H₂O₂, RT, 24h)	Data	Identified Products
Thermal (80°C, 48h)	Data	Identified Products
Photolytic (ICH Q1B, 1.2 million lux hours)	Data	Identified Products
Analog B (e.g., 4-Methyl-2-nitrophenylpyruvic acid)	Acid Hydrolysis (0.1 M HCl, 60°C, 24h)	Data	Identified Products
Base Hydrolysis (0.1 M NaOH, RT, 4h)	Data	Identified Products
Oxidative (3% H₂O₂, RT, 24h)	Data	Identified Products
Thermal (80°C, 48h)	Data	Identified Products
Photolytic (ICH Q1B, 1.2 million lux hours)	Data	Identified Products

Note: The data presented in this table is hypothetical and serves as an illustration of how to present the results of a comparative stability study.

Experimental Protocols

A comprehensive stability study involves subjecting the compounds to various stress conditions and analyzing the resulting samples using a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC).[5][6]

Forced Degradation Protocol

This protocol is based on the International Council for Harmonisation (ICH) guidelines Q1A(R2).[4] The goal is to achieve 5-20% degradation to ensure that the degradation products are detectable without being overly complex.[7]

• Acid Hydrolysis:

  • Dissolve the test compound in a suitable solvent (e.g., acetonitrile/water) to a final concentration of 1 mg/mL.

  • Add an equal volume of 0.1 M to 1 M hydrochloric acid.[3]

  • Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • At specified time points, withdraw aliquots, neutralize with a suitable base (e.g., NaOH), and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Dissolve the test compound in a suitable solvent to a final concentration of 1 mg/mL.

  • Add an equal volume of 0.1 M to 1 M sodium hydroxide.[3]

  • Incubate the solution at room temperature for a defined period (e.g., 4 hours).

  • At specified time points, withdraw aliquots, neutralize with a suitable acid (e.g., HCl), and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Dissolve the test compound in a suitable solvent to a final concentration of 1 mg/mL.

  • Add an equal volume of 3% hydrogen peroxide.

  • Keep the solution at room temperature for a defined period (e.g., 24 hours), protected from light.[8]

  • At specified time points, withdraw aliquots and dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place the solid compound in a controlled temperature oven (e.g., 80°C) for a defined period (e.g., 48 hours).[8]

  • At specified time points, withdraw samples, dissolve in a suitable solvent, and dilute to a final concentration for HPLC analysis.

• Photostability Testing:

  • Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

  • A control sample should be protected from light.

  • After the exposure period, analyze the samples by HPLC.

Stability-Indicating HPLC Method

A validated, stability-indicating HPLC method is crucial for separating the parent compound from its degradation products.[5][9]

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A time-programmed gradient from a high aqueous content to a high organic content to elute compounds with a wide range of polarities.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength that allows for the detection of both the parent compound and potential degradation products (e.g., 254 nm or using a photodiode array detector to assess peak purity).

  • Column Temperature: 30°C.

• Method Validation: The HPLC method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, and robustness.[8]

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can provide valuable information about the thermal stability of the compounds.[10][11]

• Thermogravimetric Analysis (TGA):

  • Accurately weigh a small sample (5-10 mg) into a TGA pan.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10°C/min) over a defined temperature range (e.g., 25°C to 400°C).

  • Record the mass loss as a function of temperature. The onset of mass loss indicates the decomposition temperature.[12]

• Differential Scanning Calorimetry (DSC):

  • Accurately weigh a small sample (2-5 mg) into a DSC pan and seal it.

  • Heat the sample under a controlled atmosphere at a constant heating rate.

  • Record the heat flow to the sample relative to a reference. Endothermic or exothermic peaks can indicate melting, decomposition, or other thermal events.[13]

Visualizations

Experimental Workflow for Comparative Stability Study

Caption: Workflow for a comparative stability study.

Hypothetical Degradation Pathway of 2-Nitrophenylpyruvic Acid

Caption: Hypothetical degradation pathways for 2-Nitrophenylpyruvic acid.

References

• 1. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. sgs.com [sgs.com]
• 8. benchchem.com [benchchem.com]
• 9. web.vscht.cz [web.vscht.cz]
• 10. libjournals.unca.edu [libjournals.unca.edu]
• 11. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]
• 12. fpe.umd.edu [fpe.umd.edu]
• 13. What's the difference between DSC and TGA analysis? [xrfscientific.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Nitrophenylpyruvic Acid: A Procedural Guide

For Immediate Use by Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of 2-Nitrophenylpyruvic acid (CAS No. 5461-32-5). The following procedures are designed to ensure the safety of laboratory personnel and compliance with standard environmental regulations. This guidance is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Assessment

According to the Safety Data Sheet (SDS) from Sigma-Aldrich for 2-Nitrophenylpyruvic acid (CAS No. 5461-32-5), the substance is not classified as a hazardous substance or mixture.[1] However, the SDS also notes that the chemical, physical, and toxicological properties have not been thoroughly investigated.[1] Therefore, it is prudent to handle this compound with care and follow standard laboratory safety protocols for chemical waste.

Personal Protective Equipment (PPE): Before handling 2-Nitrophenylpyruvic acid for disposal, ensure the following PPE is worn:

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

• Respiratory Protection: A NIOSH-approved N95 respirator or equivalent, especially when handling the powder form to avoid dust inhalation.

• Body Protection: A standard laboratory coat.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-Nitrophenylpyruvic acid.

Property	Value
CAS Number	5461-32-5
Molecular Formula	C₉H₇NO₅
Molecular Weight	209.16 g/mol
Form	Powder
Melting Point	119-120 °C
Storage Class	13 - Non-Combustible Solids
Water Solubility	Not specified, but general prudence suggests avoiding drain disposal.

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 2-Nitrophenylpyruvic acid and its contaminated materials is to manage them as chemical waste through your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal company.

Step 1: Waste Collection

• Solid Waste: Collect surplus or expired 2-Nitrophenylpyruvic acid in a designated, clearly labeled hazardous waste container. The container should be robust, chemically resistant, and have a secure, tightly fitting lid.[1]

• Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips, that have come into contact with the compound should also be collected in the same solid waste container.

• Solutions: If the compound is in a solvent, it should be collected in a designated liquid chemical waste container. Ensure the solvent is compatible with the other contents of the container.

Step 2: Labeling the Waste Container

Properly label the chemical waste container with the following information:

• The words "Chemical Waste" or "Hazardous Waste" (as per your institution's policy).

• The full chemical name: "2-Nitrophenylpyruvic acid".

• The CAS Number: "5461-32-5".

• An estimate of the quantity of the waste.

• The date of accumulation (the date you first added waste to the container).

• Your name, laboratory, and contact information.

Step 3: Storage of Chemical Waste

• Store the sealed waste container in a designated and secure satellite accumulation area within your laboratory.

• Ensure the storage area is well-ventilated and away from incompatible materials.

• Secondary containment is recommended for liquid waste containers to prevent the spread of material in case of a leak.

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company to arrange for the pickup and proper disposal of the waste.[1]

• Provide the waste disposal personnel with the Safety Data Sheet (SDS) for 2-Nitrophenylpyruvic acid.

• Do not dispose of 2-Nitrophenylpyruvic acid down the drain or in the regular trash.[1]

Step 5: Empty Container Disposal

• Empty containers of 2-Nitrophenylpyruvic acid should be managed as chemical waste unless they have been triple-rinsed with a suitable solvent.

• The rinsate from the cleaning process must be collected and disposed of as liquid chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Nitrophenylpyruvic acid.

Caption: Disposal workflow for 2-Nitrophenylpyruvic acid.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-Nitrophenylpyruvic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 2-Nitrophenylpyruvic acid, including detailed operational and disposal plans to foster a culture of safety and build deep trust in your laboratory practices.

Essential Safety Information

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling 2-Nitrophenylpyruvic acid in both solid and solution forms.

PPE Category	Solid Form	Solution Form
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Chemical-resistant gloves (e.g., Nitrile, Neoprene)
Eye Protection	Safety glasses with side shields or chemical safety goggles	Chemical safety goggles and a face shield
Respiratory Protection	NIOSH-approved N95 respirator or higher, especially if dust is generated	Work in a certified chemical fume hood. Respirator as needed based on vapor pressure and concentration.
Protective Clothing	Laboratory coat	Chemical-resistant laboratory coat or apron
Footwear	Closed-toe shoes	Closed-toe, chemical-resistant shoes

Emergency Procedures

Immediate and appropriate action during an emergency is critical. The following table outlines first-aid measures in case of exposure.

Exposure Route	First-Aid Protocol
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.[1]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Operational Plan for Handling 2-Nitrophenylpyruvic Acid

A systematic approach to handling this chemical will minimize risks. The following workflow outlines the key steps for safe handling from receipt to disposal.

Safe Handling Workflow for 2-Nitrophenylpyruvic Acid.

Experimental Protocols

1. Weighing the Solid Compound:

• Ensure the analytical balance is inside a ventilated enclosure or a chemical fume hood to minimize inhalation of airborne particles.

• Use anti-static weighing paper or a weighing boat.

• Handle the container and spatula with care to avoid generating dust.

• Close the primary container immediately after weighing.

2. Preparing a Solution:

• Always perform this task within a certified chemical fume hood.

• Slowly add the weighed 2-Nitrophenylpyruvic acid to the solvent to avoid splashing.

• If the dissolution is exothermic, use an ice bath to control the temperature.

• Ensure the container is appropriately labeled with the chemical name, concentration, date, and your initials.

Spill and Disposal Plan

Spill Response

In the event of a spill, follow these steps:

• Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

• Assess: From a safe distance, assess the extent of the spill. For large spills, or if you are unsure how to proceed, contact your institution's environmental health and safety (EHS) office.

• Contain: For small spills, if you are trained and have the appropriate spill kit, you can proceed with cleanup.

  • Don the appropriate PPE as outlined in the table above.

  • Use an inert absorbent material, such as vermiculite or sand, to cover the spill. Do not use combustible materials like paper towels.

  • For acidic solutions, you can neutralize the spill with a weak base like sodium bicarbonate, checking the pH with indicator paper.

• Clean: Carefully sweep or scoop the absorbed material into a designated, labeled waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials as hazardous waste.

Waste Disposal

All waste containing 2-Nitrophenylpyruvic acid, including contaminated labware and absorbent materials from spills, must be treated as hazardous waste.

Waste Type	Disposal Procedure
Solid Waste	Collect in a clearly labeled, sealed, and compatible container.
Liquid Waste	Collect in a clearly labeled, sealed, and compatible container. Do not mix with other incompatible waste streams.
Contaminated Labware	Rinse with a suitable solvent in a fume hood, collecting the rinsate as liquid waste. Dispose of the labware according to institutional guidelines.

All hazardous waste must be disposed of through your institution's EHS office or a licensed hazardous waste disposal contractor. Ensure all waste containers are properly labeled with the contents and associated hazards.

References

• 1. chemistry.ucmerced.edu [chemistry.ucmerced.edu]